Ascochlorin

• CAS: 26166-39-2

Core Science & Biosynthesis

Ascochlorin: A Fungal Meroterpenoid with Diverse Biological Activities

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ascochlorin is a meroterpenoid natural product, characterized by a chemical structure that is a hybrid of a polyketide (orsellinic acid) and a sesquiterpene.[1][2] It was first isolated in 1968 from the filamentous fungus Ascochyta viciae.[3][4] This fungus was later re-identified as Acremonium sclerotigenum, which is also known by its synonym Acremonium egyptiacum.[1][3][5] Ascochlorin and its analogues have garnered significant interest in the scientific community due to their wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[3][6][7] This technical guide provides a comprehensive overview of the origin, source, biosynthesis, biological activities, and key experimental protocols related to Ascochlorin.

Origin and Source

Ascochlorin is a secondary metabolite produced by various filamentous fungi. The primary and original source of Ascochlorin is the fungus Acremonium egyptiacum (previously known as Ascochyta viciae or Acremonium sclerotigenum).[1][3][5] However, subsequent research has identified several other fungal species capable of producing Ascochlorin and its derivatives.

Fungal Sources of Ascochlorin and its Analogues:

• Acremonium species[1][3][5]

• Cylindrocladium ilicicola[5]

• Cylindrocarpon species[1]

• Fusarium species[1]

• Microcera species[1]

• Nectria coccinea[5]

• Stilbella fimetaria (marine-derived)[3]

• Verticillium hemipterigenum[1]

Biosynthesis of Ascochlorin

The complete biosynthetic pathway of Ascochlorin has been elucidated in Acremonium egyptiacum.[1][8][9] The biosynthesis is a complex process involving a series of enzymatic reactions that combine a polyketide precursor with a terpene moiety.

The key steps in the biosynthesis of Ascochlorin are:

• Orsellinic Acid Synthesis: The pathway begins with the synthesis of orsellinic acid, a polyketide, by a polyketide synthase (PKS).

• Farnesylation: Orsellinic acid is then farnesylated, meaning a farnesyl pyrophosphate (FPP) molecule is attached, a reaction catalyzed by a prenyltransferase.

• Shared Precursor: The biosynthesis of Ascochlorin shares a common pathway with a related compound, ascofuranone, up to the formation of the intermediate ilicicolin A epoxide.[1][8]

• Branching Point: Ilicicolin A epoxide serves as a crucial branching point. The fate of this intermediate determines whether Ascochlorin or ascofuranone is produced.

• Cyclization to Ascochlorin: The membrane-bound terpene cyclase (TPC) AscF processes ilicicolin A epoxide to form the characteristic cyclic structure of Ascochlorin.[1][8]

The genes responsible for Ascochlorin biosynthesis (ascABCDEFG) are organized in a functional gene cluster, and their expression is regulated by the transcriptional factor AscR.[1][9]

A simplified diagram of the Ascochlorin biosynthetic pathway.

Biological Activities and Quantitative Data

Ascochlorin exhibits a remarkable range of biological activities, which have been the subject of extensive research. These activities include antimicrobial, antiviral, and anticancer effects.

Antimicrobial Activity

Ascochlorin and its analogues have demonstrated inhibitory activity against various pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC) is a key quantitative measure of this activity.

Compound	Organism	MIC (µg/mL)	Reference
Ascochlorin (1)	Aspergillus fumigatus	1.25 - 4.1	[10]
Candida albicans	66.6 - 133.3	[10]
Ilicicolin F (3)	Aspergillus fumigatus	1.25 - 4.1	[10]
Candida albicans	6.6 - 13.3	[10]
Compound 9	Aspergillus fumigatus	1.25 - 4.1	[10]
Candida albicans	66.6 - 133.3	[10]
Compound 5	Methicillin-resistant Staphylococcus aureus (MRSA)	1.25 - 2.5	[10]
Compound 8	Methicillin-resistant Staphylococcus aureus (MRSA)	26.6	[10]
Ascofuranone (11)	Methicillin-resistant Staphylococcus aureus (MRSA)	40	[10]

Antiviral Activity

Virus	Assay	Effect	Reference
Newcastle Disease Virus (NDV)	Plaque and tube assays	Significant inhibition of viral growth	[1]

Anticancer Activity

The anticancer effects of Ascochlorin are a major focus of current research. It has been shown to inhibit the growth of various cancer cell lines through the modulation of key signaling pathways. The half-maximal inhibitory concentration (IC50) is used to quantify its cytotoxic potency.

Cell Line	Cancer Type	IC50 (µM)	Reference
Renal Carcinoma Cells	Kidney Cancer	~10
MX-1	Estrogen Receptor-Negative Breast Cancer	Selective cytotoxicity (specific IC50 not provided)

Mechanism of Action: Inhibition of STAT3 Signaling

A key mechanism underlying the anticancer activity of Ascochlorin is its ability to inhibit the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[1][8] Constitutive activation of STAT3 is a hallmark of many cancers, promoting cell proliferation, survival, and invasion.

Ascochlorin has been shown to:

• Inhibit STAT3 Activation: It substantially inhibits both constitutive and inducible STAT3 activation.[1]

• Inhibit Upstream Kinases: Ascochlorin inhibits the phosphorylation of Janus kinases (JAK1 and JAK2) and Src kinase, which are upstream activators of STAT3.[1]

• Induce PIAS3: It increases the expression of the Protein Inhibitor of Activated STAT3 (PIAS3), which binds to and inhibits the DNA-binding activity of STAT3.[1]

Ascochlorin's inhibitory effect on the STAT3 signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of Ascochlorin.

Isolation and Purification of Ascochlorin from Acremonium sp.

This protocol is adapted from methods used for the isolation of Ascochlorin analogues and can be applied for the purification of Ascochlorin.

1. Fungal Cultivation and Extraction: a. Inoculate a suitable liquid medium with a spore suspension of Acremonium sp. b. Incubate the culture for a specified period (e.g., 14-21 days) under appropriate conditions (e.g., 28°C with shaking). c. Separate the mycelia from the culture broth by filtration. d. Extract the mycelia and the culture broth separately with an organic solvent such as ethyl acetate. e. Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

2. Chromatographic Purification: a. Subject the crude extract to column chromatography on silica gel. b. Elute the column with a gradient of solvents, for example, a mixture of n-hexane and ethyl acetate with increasing polarity. c. Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those containing Ascochlorin. d. Pool the Ascochlorin-containing fractions and concentrate them. e. Further purify the enriched fraction using preparative high-performance liquid chromatography (HPLC) with a suitable column (e.g., C18) and a mobile phase such as a gradient of acetonitrile and water. f. Collect the peak corresponding to Ascochlorin and evaporate the solvent to yield the pure compound.

3. Structure Elucidation: a. Confirm the identity and purity of the isolated Ascochlorin using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR; 1H, 13C, COSY, HMBC, HSQC) and High-Resolution Mass Spectrometry (HRMS).

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the steps to determine the MIC of Ascochlorin against bacteria and fungi.

1. Preparation of Inoculum: a. Culture the test microorganism (bacteria or fungi) in an appropriate broth medium overnight at the optimal growth temperature. b. Dilute the overnight culture to achieve a standardized inoculum density (e.g., 5 x 10^5 CFU/mL for bacteria).

2. Preparation of Ascochlorin Dilutions: a. Prepare a stock solution of Ascochlorin in a suitable solvent (e.g., DMSO). b. Perform serial two-fold dilutions of the Ascochlorin stock solution in a 96-well microtiter plate containing the appropriate broth medium to obtain a range of concentrations.

3. Inoculation and Incubation: a. Add the standardized inoculum to each well of the microtiter plate containing the Ascochlorin dilutions. b. Include a positive control (microorganism in broth without Ascochlorin) and a negative control (broth only). c. Incubate the plate at the optimal growth temperature for the microorganism for a specified period (e.g., 18-24 hours for bacteria).

4. Determination of MIC: a. After incubation, visually inspect the wells for turbidity (growth). b. The MIC is defined as the lowest concentration of Ascochlorin that completely inhibits the visible growth of the microorganism. c. Optionally, read the absorbance at 600 nm using a microplate reader to quantify growth inhibition.

Western Blot Analysis of STAT3 Phosphorylation

This protocol describes the methodology to assess the inhibitory effect of Ascochlorin on STAT3 phosphorylation in cancer cells.

1. Cell Culture and Treatment: a. Culture a suitable cancer cell line (e.g., HepG2) in the appropriate medium until they reach 70-80% confluency. b. Treat the cells with various concentrations of Ascochlorin or a vehicle control (DMSO) for a specified duration.

2. Protein Extraction: a. Wash the cells with ice-cold phosphate-buffered saline (PBS). b. Lyse the cells in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors. c. Centrifuge the lysates to pellet cell debris and collect the supernatant containing the total protein.

3. Protein Quantification: a. Determine the protein concentration of each lysate using a protein assay kit (e.g., BCA assay).

4. SDS-PAGE and Protein Transfer: a. Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer. b. Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). c. Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

5. Immunoblotting: a. Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding. b. Incubate the membrane with primary antibodies specific for phosphorylated STAT3 (p-STAT3), total STAT3, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C. c. Wash the membrane with TBST and then incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody. d. Wash the membrane again with TBST.

6. Detection and Analysis: a. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. b. Quantify the band intensities using densitometry software. c. Normalize the p-STAT3 levels to total STAT3 and the loading control to determine the effect of Ascochlorin on STAT3 phosphorylation.

References

• 1. Antiviral and antitumor antibiotics. XIV. Effects of ascochlorin and other respiration inhibitors on multiplication of Newcastle disease virus in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Selective cytotoxicity of ascochlorin in ER-negative human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Total flavone extract from Ampelopsis megalophylla induces apoptosis in the MCF-7 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular Targets of Ascochlorin and Its Derivatives for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bezmialemscience.org [bezmialemscience.org]
• 8. Antiviral and Antitumor Antibiotics. XIV. Effects of Ascochlorin and Other Respiration Inhibitors on Multiplication of Newcastle Disease Virus in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Ascochlorin from Ascochyta viciae: A Technical Guide to its Discovery, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascochlorin is a prenylphenol antibiotic first isolated from the phytopathogenic fungus Ascochyta viciae.[1] This meroterpenoid, a hybrid of polyketide and terpene origins, has garnered significant scientific interest due to its diverse and potent biological activities.[2] Structurally, it is characterized by a 5-chloroorcylaldehyde core linked to a cyclized sesquiterpene side chain.[2] Initially identified for its antiviral properties, subsequent research has revealed its role as a powerful inhibitor of the mitochondrial cytochrome bc1 complex and its potential as an anticancer agent by targeting critical signaling pathways.[3][4] This document provides a comprehensive technical overview of the discovery, isolation protocols, physicochemical properties, and key biological functions of ascochlorin, intended to serve as a resource for researchers in natural product chemistry, mycology, and drug development.

Discovery and Fungal Source

Ascochlorin was first discovered in 1968 as a metabolite of the fungus Ascochyta viciae.[1] While this remains the primary cited source, the producing organism has since been re-identified as Acremonium sclerotigenum. Ascochlorin and its analogs have also been isolated from various other fungal genera, including Cylindrocladium, Fusarium, and Nectria, indicating a broader distribution of its biosynthetic pathway in the fungal kingdom.

Isolation and Purification of Ascochlorin

The primary localization of ascochlorin is within the fungal mycelia, making the filter cake of the fermented broth the main source for extraction.[5] The following protocol outlines a typical procedure for the isolation and purification of ascochlorin from a culture of Ascochyta viciae.

Experimental Protocols

1. Fungal Cultivation

• Media Preparation: Prepare a liquid medium containing glucose, peptone, and ammonium chloride as the primary nutrients. A typical composition could be: 20 g/L glucose, 20 g/L gram flour, and 1000 ml distilled water.[6]

• Inoculation: Inoculate the sterilized liquid medium with a mycelial culture of Ascochyta viciae.

• Incubation: Incubate the culture flasks on a rotary shaker at approximately 22°C for 10-15 days to allow for sufficient mycelial growth and production of ascochlorin.[6]

2. Extraction

• Mycelial Harvest: Separate the fungal mycelia from the culture broth by filtration. The mycelial mat (filter cake) is retained for extraction.

• Solvent Extraction: The dried and ground mycelia are extracted with a polar solvent such as acetone or a methanol-water mixture.[7] This can be done by soaking the mycelia in the solvent and agitating for several hours, followed by filtration to separate the extract. This process is typically repeated to ensure complete extraction.

• Concentration: The solvent from the combined extracts is removed under reduced pressure using a rotary evaporator to yield a crude extract.

3. Purification

• Liquid-Liquid Partitioning: The crude extract can be partitioned between an organic solvent like hexane and an aqueous layer to remove highly polar impurities.[7]

• Column Chromatography: The concentrated organic phase is subjected to column chromatography for purification. A silica gel column is commonly used.

  • Packing: The column is packed with silica gel using a non-polar solvent such as n-hexane.

  • Loading: The crude extract is dissolved in a minimal amount of the initial mobile phase and loaded onto the column.

  • Elution: The column is eluted with a gradient of n-hexane and acetone. The polarity of the mobile phase is gradually increased (e.g., starting with 9:1 n-hexane:acetone and moving towards 4:1).

  • Fraction Collection: Fractions are collected and monitored by thin-layer chromatography (TLC) using an appropriate solvent system and visualized with a suitable reagent (e.g., FeCl3, which gives a positive reaction with phenols).

• Crystallization: Fractions containing pure ascochlorin are combined, the solvent is evaporated, and the resulting solid is recrystallized from a suitable solvent system (e.g., n-hexane-acetone) to obtain pale yellow crystalline needles.

Workflow for Ascochlorin Isolation

A flowchart illustrating the major steps in the isolation and purification of ascochlorin.

Physicochemical Properties and Structural Data

Ascochlorin presents as pale yellow needles and is soluble in solvents like DMSO.[2] Its molecular formula is C₂₃H₂₉ClO₄, with a molecular weight of 404.9 g/mol .[2]

Property	Data
Molecular Formula	C₂₃H₂₉ClO₄
Molecular Weight	404.9 g/mol
Appearance	Pale yellow crystalline needles
Solubility	Soluble in DMSO (10 mg/ml)
UV Absorption (λmax)	240, 292, 342 nm in MeCN

Biological Activities and Mechanisms of Action

Ascochlorin exhibits a broad spectrum of biological activities, making it a molecule of significant interest for therapeutic applications.

Inhibition of Mitochondrial Respiration

Ascochlorin is a potent and specific inhibitor of the mitochondrial cytochrome bc1 complex (Complex III) of the electron transport chain.[3][4] Uniquely, it has been shown to bind to both the ubiquinol oxidation (Qo) and ubiquinone reduction (Qi) sites of the complex, effectively halting the Q-cycle and blocking ATP production.[3][4] This dual-site inhibition is an unusual characteristic among cytochrome bc1 complex inhibitors.[4]

Quantitative Data: Inhibition of Mitochondrial Respiration

The inhibitory effect of ascochlorin on the oxygen uptake activities of Hansenula anomala mitochondria is summarized below.

Respiratory Substrate	IC₅₀ (µM)
Malate + Pyruvate (15 mM)	0.045
Succinate (15 mM)	0.036
NADH (1 mM)	0.035
Duroquinol (1 mM)	0.034
Glycerol-3-phosphate (20 mM)	0.043
Data sourced from studies on H. anomala mitochondria.[4]

Mechanism: Inhibition of Cytochrome bc1 Complex

Ascochlorin inhibits the cytochrome bc1 complex at both the Qo and Qi sites.

Anticancer Activity

Ascochlorin has demonstrated significant antineoplastic effects, particularly in hepatocellular carcinoma (HCC).[4] Its primary mechanism of action in this context is the inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[4]

Ascochlorin suppresses both constitutive and inducible STAT3 phosphorylation at the Tyr705 residue. This is achieved by inhibiting upstream kinases such as JAK1, JAK2, and Src, and by inducing the expression of Protein Inhibitor of Activated STAT3 (PIAS3).[4] PIAS3 binds to STAT3, preventing its DNA binding and subsequent transcription of target genes involved in cell proliferation (e.g., cyclin D1), survival (e.g., Bcl-2, Mcl-1), and invasion (e.g., MMP-9).[4]

Quantitative Data: Anticancer Activity

• In Vitro: Ascochlorin inhibits the phosphorylation of STAT3 in HepG2 cells, with maximum inhibition observed at a concentration of 50 µM.[4]

• In Vivo: In an orthotopic mouse model of HCC, intraperitoneal administration of ascochlorin at 2.5 mg/kg resulted in a maximum serum concentration (Cmax) of 1272.3 nM and inhibited tumor growth.[4]

Signaling Pathway: STAT3 Inhibition by Ascochlorin

Ascochlorin inhibits the STAT3 signaling pathway via multiple mechanisms.

Antiviral Activity

Ascochlorin was initially identified for its antiviral properties, showing significant inhibitory effects against the multiplication of Newcastle disease virus (NDV) in cell cultures.[1] It has been shown to inhibit viral growth without affecting the virus particles directly or their adsorption to host cells.[1]

Antimicrobial Activity

Ascochlorin and its analogs have demonstrated both antifungal and antibacterial activities.

Quantitative Data: Antimicrobial Activity

Organism	Minimum Inhibitory Concentration (MIC)
Aspergillus fumigatus	1.25–4.1 µg/mL
Candida albicans	66.6–133.3 µg/mL
Methicillin-resistant S. aureus (MRSA)	1.25-4.1 µg/mL
Data sourced from studies on ascochlorin and its active analogues.

Conclusion

Ascochlorin, a metabolite from Ascochyta viciae, stands out as a natural product with a compelling range of biological activities. Its unique dual-site inhibition of the mitochondrial cytochrome bc1 complex and its targeted suppression of the STAT3 oncogenic pathway underscore its potential as a lead compound for the development of novel therapeutics. The detailed protocols for its isolation and the comprehensive data on its mechanisms of action provided in this guide serve as a valuable resource for furthering research into this promising molecule. Future investigations into its structure-activity relationships, biosynthetic engineering, and preclinical development are warranted to fully exploit its therapeutic potential.

References

• 1. Ascochlorin, a new antibiotic, found by the paper-disc agar-diffusion method. I. Isolation, biological and chemical properties of ascochlorin. (Studies on antiviral and antitumor antibiotics. I) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tribioscience.com [tribioscience.com]
• 3. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. openagrar.de [openagrar.de]
• 6. api.pakjas.com.pk [api.pakjas.com.pk]
• 7. KR20120021798A - Methods for preparing high purity chlorophyll and chlorin e6 from chlorophyll extracts - Google Patents [patents.google.com]

Ascochlorin's Mechanism of Action on Mitochondrial Complex III: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascochlorin, a prenyl-phenol antibiotic isolated from the fungus Ascochyta viciae, has garnered significant interest for its potent and specific inhibition of the mitochondrial electron transport chain.[1][2] This technical guide provides a comprehensive overview of the molecular mechanism by which ascochlorin exerts its inhibitory effects on mitochondrial complex III (cytochrome bc1 complex), a critical enzyme in cellular respiration. This document details the dual-binding site hypothesis, presents quantitative inhibitory data, outlines key experimental methodologies, and visualizes the underlying pathways and workflows.

Core Mechanism: Dual Inhibition of the Cytochrome bc1 Complex

Mitochondrial complex III facilitates the transfer of electrons from ubiquinol to cytochrome c, a process coupled to the translocation of protons across the inner mitochondrial membrane, thus contributing to the proton-motive force essential for ATP synthesis. This process, known as the Q-cycle, involves two distinct ubiquinone/ubiquinol binding sites: the Qo (ubiquinol oxidation) site and the Qi (ubiquinone reduction) site.

Ascochlorin exhibits an unusual and potent mechanism of action by targeting both the Qo and Qi sites of complex III.[1][2][3] This dual-site inhibition effectively shuts down the Q-cycle, leading to a halt in electron flow and the collapse of the mitochondrial membrane potential.

Evidence from multiple experimental approaches supports this dual-inhibition model:

• Biochemical Assays: Ascochlorin inhibits electron transport in a manner comparable to both classic Qo site inhibitors (e.g., stigmatellin, myxothiazol) and Qi site inhibitors (e.g., antimycin A).[1][2] It suppresses the reduction of cytochrome b in the presence of antimycin A, a characteristic of Qo site inhibitors.[1][2] Conversely, like Qi site inhibitors, it can induce the expression of alternative oxidase in certain organisms.[1][2]

• Electron Paramagnetic Resonance (EPR) Spectroscopy: Ascochlorin alters the EPR lineshape of the Rieske iron-sulfur protein, a key component of the Qo site, indicating a direct interaction.[1][2][3]

• X-ray Crystallography: The co-crystal structure of ascochlorin with the chicken cytochrome bc1 complex has provided definitive evidence, revealing electron densities corresponding to ascochlorin molecules bound at both the Qo and Qi sites.[1][3][4]

Quantitative Data on Inhibitory Activity

The inhibitory potency of ascochlorin and its derivatives has been quantified in various mitochondrial preparations. The following tables summarize the key IC50 values for the inhibition of mitochondrial respiration.

Table 1: Inhibitory Effects (IC50, µM) on O2 Uptake in Hansenula anomala Mitochondria[1]

Substrate	Ascochlorin	Ascofuranone	Antimycin A3	Funiculosin	Stigmatellin	Myxothiazol
NADH	0.021	>25	0.012	0.250	0.042	0.085
NADPH	0.027	>25	0.014	0.145	0.028	0.073
Glycerol-3-P	0.026	>25	0.013	0.230	0.029	0.069
Ethanol	0.024	>25	0.011	0.065	0.030	0.047
L-Lactate	0.025	>25	0.012	0.195	0.030	0.067

Table 2: Inhibitory Effects (IC50, µM) on Succinate-Dependent O2 Uptake in Rat Liver Mitochondria[1]

Compound	IC50 (µM)
Ascofuranone	16.0
Ascochlorin (LL-Z1272 γ)	0.013
4-O-Methyl ascochlorin	0.120
4-O-Carboxymethyl ascochlorin	4.1
4-O-Nicotinoyl ascochlorin	0.080
LL-Z1272 ε	3.84
Antimycin A3	0.0115
Funiculosin	0.280
Stigmatellin	0.014
Myxothiazol	0.0165

Signaling Pathways and Logical Relationships

The following diagrams illustrate the mechanism of action of ascochlorin on mitochondrial complex III and the resulting downstream effects.

Fig 1. Ascochlorin's dual inhibitory action on Complex III.

Fig 2. Logical workflow for elucidating ascochlorin's mechanism.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the study of ascochlorin's mechanism of action.

Mitochondrial Respiration Assay (Oxygen Consumption)

This assay measures the rate of oxygen consumption by isolated mitochondria in the presence of various substrates and inhibitors to pinpoint the site of inhibition within the electron transport chain.

Materials:

• Isolated mitochondria (e.g., from rat liver or H. anomala)

• Respiration buffer (e.g., 0.65 M mannitol, 0.36 mM EGTA, 5 mM Tris-HCl, 10 mM potassium phosphate, pH 6.8)

• Substrates (e.g., 15 mM succinate, 5 mM NADH)

• Ascochlorin and other inhibitors (e.g., antimycin A, myxothiazol, stigmatellin) dissolved in a suitable solvent (e.g., ethanol or DMSO)

• Oxygen electrode system (e.g., Clark-type electrode)

Procedure:

• Calibrate the oxygen electrode at a constant temperature (e.g., 25°C).

• Add the respiration buffer to the reaction chamber.

• Add the isolated mitochondria (e.g., 0.1-0.2 mg protein/mL) to the chamber and allow for equilibration.

• Initiate respiration by adding the desired substrate (e.g., succinate).

• Record the basal rate of oxygen consumption.

• Add varying concentrations of ascochlorin or other inhibitors to the chamber.

• Continuously record the change in oxygen concentration over time.

• Calculate the rate of oxygen consumption and determine the IC50 value for each inhibitor.

Fig 3. Workflow for the mitochondrial respiration assay.

Cytochrome c Reduction Assay

This spectrophotometric assay measures the activity of complex III by monitoring the reduction of cytochrome c.

Materials:

• Purified mitochondrial complex III or mitochondrial extracts

• Assay buffer (e.g., 25 mM potassium phosphate, pH 7.5)

• Cytochrome c (oxidized form)

• Ubiquinol (e.g., decylubiquinol) as the electron donor

• Ascochlorin and other inhibitors

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing the assay buffer and oxidized cytochrome c.

• Add the purified complex III or mitochondrial extract to the cuvette.

• Add ascochlorin or other inhibitors at desired concentrations and incubate for a short period.

• Initiate the reaction by adding the ubiquinol substrate.

• Monitor the increase in absorbance at 550 nm, which corresponds to the reduction of cytochrome c.

• Calculate the initial rate of cytochrome c reduction.

• Compare the rates in the presence and absence of inhibitors to determine the extent of inhibition.

Electron Paramagnetic Resonance (EPR) Spectroscopy of the Rieske Iron-Sulfur Protein

EPR spectroscopy is used to probe the electronic environment of the [2Fe-2S] cluster of the Rieske iron-sulfur protein, providing insights into inhibitor binding at the Qo site.

Materials:

• Mitochondrial membranes or purified complex III

• Reducing agent (e.g., sodium dithionite)

• Ascochlorin and other Qo site inhibitors (e.g., stigmatellin)

• EPR spectrometer with a cryostat

Procedure:

• Prepare samples of mitochondrial membranes or purified complex III.

• Reduce the samples with a reducing agent to ensure the [2Fe-2S] cluster is in the EPR-active reduced state.

• Incubate the samples with or without ascochlorin or other inhibitors.

• Freeze the samples in liquid nitrogen in EPR tubes.

• Record the EPR spectra at cryogenic temperatures (e.g., 15 K).

• Analyze the g-values and lineshape of the EPR signal from the Rieske protein to detect changes induced by inhibitor binding.

X-ray Crystallography of the Ascochlorin-Complex III Adduct

This structural biology technique provides atomic-level detail of the binding of ascochlorin to complex III.

Procedure:

• Crystallization of Complex III: Purified cytochrome bc1 complex is crystallized, typically using vapor diffusion methods.

• Soaking or Co-crystallization:

  • Soaking: Pre-formed crystals of complex III are soaked in a solution containing a high concentration of ascochlorin.

  • Co-crystallization: Ascochlorin is mixed with the purified complex III solution prior to setting up crystallization trials.

• Cryo-protection and Data Collection: The crystals are treated with a cryoprotectant and flash-frozen in liquid nitrogen. X-ray diffraction data are collected at a synchrotron source.

• Structure Determination and Refinement: The diffraction data are processed, and the structure is solved using molecular replacement with a known complex III structure as a model. The electron density map is then analyzed to identify the binding pose of ascochlorin at both the Qo and Qi sites.

Conclusion

The collective evidence from biochemical, biophysical, and structural studies unequivocally demonstrates that ascochlorin is a potent and unusual inhibitor of mitochondrial complex III. Its unique mechanism of dual-site inhibition at both the Qo and Qi sites provides a powerful tool for studying the Q-cycle and offers a promising scaffold for the development of novel therapeutic agents targeting cellular respiration. This in-depth guide serves as a valuable resource for researchers and professionals in the field, facilitating a deeper understanding of ascochlorin's mechanism of action and providing a foundation for future investigations.

References

• 1. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3h1l - Chicken cytochrome BC1 complex with ascochlorin bound at QO and QI sites - Summary - Protein Data Bank Japan [pdbj.org]

Ascochlorin and its Derivatives: A Technical Guide to Chemical Structure, Bioactivity, and Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascochlorin, a meroterpenoid natural product isolated from various fungal species, and its structurally related derivatives have garnered significant attention in the scientific community due to their diverse and potent biological activities. These compounds exhibit a range of effects, including antifungal, antiviral, and anticancer properties. This technical guide provides an in-depth exploration of the chemical structure of Ascochlorin and its key derivatives, a summary of their biological activities with a focus on quantitative data, and a detailed look into their mechanisms of action, particularly the inhibition of the mitochondrial cytochrome bc1 complex and the STAT3 signaling pathway. This document also includes detailed experimental protocols for key assays and visualizations of relevant biological pathways to serve as a valuable resource for researchers in the fields of natural product chemistry, drug discovery, and molecular biology.

Chemical Structure of Ascochlorin and Its Derivatives

Ascochlorin is a prenylated phenol characterized by a 5-chloro-orsellinaldehyde core linked to a sesquiterpenoid side chain. The IUPAC name for Ascochlorin is 3-chloro-4,6-dihydroxy-2-methyl-5-((2E,4E)-3-methyl-5-((1R,2R,6R)-1,2,6-trimethyl-3-oxocyclohexyl)-2,4-pentadien-1-yl)benzaldehyde. The complex stereochemistry of the cyclohexanone ring and the conjugated diene system in the side chain are crucial for its biological activity.

A variety of naturally occurring and synthetic derivatives of Ascochlorin have been identified, each with unique structural modifications that influence their biological profiles. Key derivatives include:

• Ascofuranone : Structurally similar to Ascochlorin, but the sesquiterpenoid side chain terminates in a furanone ring instead of a cyclohexanone. This modification significantly alters its target specificity.

• Ilicicolins : A family of related compounds, such as Ilicicolin H, which features a distinct pyridinone core instead of the orsellinaldehyde moiety.

• 4',5'-dihydro-4'-hydroxyascochlorin and 4'-ketoascochlorin : These derivatives feature modifications on the terpene side chain, indicating sites for potential synthetic manipulation to alter activity and pharmacokinetic properties.

• Ascochlorin N-acetylglucosamine : A glycosylated derivative, suggesting a potential route for improving solubility and bioavailability.

The structural diversity among these compounds provides a rich scaffold for medicinal chemistry efforts aimed at optimizing their therapeutic potential.

Figure 1: Chemical structures of Ascochlorin and key derivatives.

Quantitative Biological Activity

Ascochlorin and its derivatives have demonstrated a broad spectrum of biological activities. The following tables summarize the available quantitative data, primarily focusing on their antifungal, antibacterial, and anticancer properties. The data is presented as minimum inhibitory concentrations (MIC) or 50% inhibitory concentrations (IC50) to allow for direct comparison of potency.

Table 1: Antifungal and Antibacterial Activity of Ascochlorin and Derivatives (MIC in μg/mL)

Compound	Aspergillus fumigatus	Candida albicans	Methicillin-resistant Staphylococcus aureus (MRSA)
Ascochlorin (1)	1.25 - 4.1	66.6 - 133.3	-
Ilicicolin F (3)	1.25 - 4.1	6.6 - 13.3	-
Ilicicolin C (5)	-	-	1.25 - 2.5
4',5'-dihydro-4'-hydroxyascochlorin (6)	-	-	-
8-acetylascochlorin (9)	1.25 - 4.1	66.6 - 133.3	-
Ascofuranone (11)	-	-	26.6
4'-ketoascochlorin (20)	-	-	93.3
Fimetarin A (22)	20	66.6 - 133.3	-

Data sourced from[1].

Table 2: Anticancer Activity of Ascochlorin and Derivatives (IC50 in μM)

Compound	Cell Line	Target/Pathway	IC50 (μM)	Reference
Ascochlorin	HepG2 (Hepatocellular Carcinoma)	STAT3 Signaling	~50 (for significant inhibition)	[2]
Ascochlorin A	Triple-Negative Breast Cancer	hDHODH	K_D_ = 3.29	[3]
Streptochlorin derivative 3a	Botrytis cinerea	Not specified	EC50 = 9.87 (μg/mL)	[4]
Streptochlorin derivative 3a	Gibberella zeae	Not specified	EC50 = 6.43 (μg/mL)	[4]
Streptochlorin derivative 3a	Colletotrichum lagenarium	Not specified	EC50 = 10.12 (μg/mL)	[4]

Mechanisms of Action

Ascochlorin and its derivatives exert their biological effects through multiple mechanisms of action, with the inhibition of the mitochondrial electron transport chain and the modulation of key signaling pathways being the most prominent.

Inhibition of the Mitochondrial Cytochrome bc1 Complex

A primary target of Ascochlorin is the cytochrome bc1 complex (Complex III) of the mitochondrial respiratory chain. This enzyme plays a crucial role in cellular respiration by transferring electrons from ubiquinol to cytochrome c, a process coupled to the pumping of protons across the inner mitochondrial membrane to generate ATP.

Ascochlorin acts as a dual inhibitor, binding to both the Q_o_ (ubiquinol oxidation) and Q_i_ (ubiquinone reduction) sites of the cytochrome bc1 complex. This dual-site inhibition effectively disrupts the Q-cycle, leading to a halt in electron flow, a collapse of the mitochondrial membrane potential, and ultimately, cell death. This mechanism is central to the antifungal and some of the anticancer effects of Ascochlorin.

Figure 2: Inhibition of the Cytochrome bc1 Complex by Ascochlorin.

Targeting the STAT3 Signaling Cascade

In addition to its effects on mitochondrial respiration, Ascochlorin has been identified as a potent inhibitor of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway. STAT3 is a transcription factor that is constitutively activated in many types of cancer and plays a pivotal role in tumor cell proliferation, survival, invasion, and angiogenesis.

Ascochlorin has been shown to inhibit both constitutive and interleukin-6 (IL-6) inducible STAT3 activation. It achieves this by upregulating the expression of the Protein Inhibitor of Activated STAT3 (PIAS3). PIAS3 directly binds to the DNA-binding domain of activated STAT3, preventing its translocation to the nucleus and subsequent transcription of target genes. By disrupting this critical oncogenic pathway, Ascochlorin exhibits significant anticancer activity, particularly in hepatocellular carcinoma.

Figure 3: Ascochlorin-mediated inhibition of the STAT3 signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of Ascochlorin and its derivatives.

Protocol for Mitochondrial Complex III Activity Assay

This protocol is adapted from commercially available colorimetric assay kits and is designed to measure the activity of the cytochrome bc1 complex in isolated mitochondria.

Materials:

• Isolated mitochondria

• Complex III Assay Buffer

• Cytochrome c (oxidized form)

• Dithiothreitol (DTT)

• Complex III Inhibitor (e.g., Antimycin A)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 550 nm in kinetic mode

Procedure:

• Sample Preparation:

  • Isolate mitochondria from cells or tissues using a standard differential centrifugation protocol.

  • Determine the protein concentration of the mitochondrial preparation using a Bradford or BCA assay.

  • Dilute the mitochondrial samples to a working concentration in Complex III Assay Buffer. It is recommended to test a range of dilutions to ensure the activity falls within the linear range of the assay. Keep samples on ice.

• Reagent Preparation:

  • Prepare a stock solution of reduced cytochrome c by dissolving oxidized cytochrome c in assay buffer and adding a reducing agent like DTT. Incubate for 5-10 minutes at room temperature.

  • Prepare working solutions of the test compounds (e.g., Ascochlorin) and a known inhibitor (e.g., Antimycin A) in the assay buffer.

• Assay Setup:

  • In a 96-well plate, set up the following reactions in triplicate:

    • Sample Wells: Add diluted mitochondrial sample and the test compound.

    • Inhibitor Control Wells: Add diluted mitochondrial sample and the Complex III inhibitor.

    • Blank Wells: Add assay buffer only.

  • Add the reduced cytochrome c solution to all wells to initiate the reaction.

• Measurement:

  • Immediately place the plate in a microplate reader pre-set to 37°C.

  • Measure the absorbance at 550 nm in kinetic mode, taking readings every 30-60 seconds for 10-20 minutes. The activity of Complex III is determined by the rate of decrease in absorbance at 550 nm, which corresponds to the oxidation of cytochrome c.

• Data Analysis:

  • Calculate the rate of change in absorbance (ΔA550/min) for each well.

  • Subtract the rate of the inhibitor control from the sample wells to determine the specific Complex III activity.

  • Plot the percentage of inhibition versus the concentration of the test compound to determine the IC50 value.

Figure 4: Workflow for the Mitochondrial Complex III Activity Assay.

Protocol for Western Blot Analysis of STAT3 Phosphorylation

This protocol outlines the procedure for assessing the inhibitory effect of Ascochlorin on STAT3 activation by measuring the levels of phosphorylated STAT3 (p-STAT3).

Materials:

• Cancer cell line with active STAT3 signaling (e.g., HepG2)

• Cell culture medium and supplements

• Ascochlorin

• Cytokine for stimulation (e.g., IL-6)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-p-STAT3, anti-total-STAT3, anti-loading control e.g., β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat the cells with various concentrations of Ascochlorin for a specified time period (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

  • For inducible STAT3 activation, starve the cells and then stimulate with a cytokine (e.g., IL-6) for a short period (e.g., 30 minutes) before harvesting.

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with RIPA buffer on ice.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize the protein samples and denature them in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-STAT3 overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing:

  • To normalize for protein loading, the membrane can be stripped and re-probed with antibodies against total STAT3 and a loading control (e.g., β-actin).

• Data Analysis:

  • Quantify the band intensities using image analysis software.

  • Normalize the p-STAT3 signal to the total STAT3 and/or loading control signal.

  • Compare the levels of p-STAT3 in treated samples to the control to determine the extent of inhibition.

Conclusion

Ascochlorin and its derivatives represent a promising class of natural products with significant therapeutic potential. Their multifaceted mechanisms of action, including the dual inhibition of the mitochondrial cytochrome bc1 complex and the disruption of the oncogenic STAT3 signaling pathway, make them attractive candidates for further investigation and development as antifungal, antiviral, and anticancer agents. The structural diversity within this family of compounds provides a valuable platform for medicinal chemistry efforts to generate novel analogs with improved potency, selectivity, and pharmacokinetic properties. The experimental protocols and data presented in this guide are intended to facilitate further research into this fascinating and important class of bioactive molecules.

References

• 1. Bioactive Ascochlorin Analogues from the Marine-Derived Fungus Stilbella fimetaria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Frontiers | Discovery of potent STAT3 inhibitors using structure-based virtual screening, molecular dynamic simulation, and biological evaluation [frontiersin.org]
• 4. Design, Synthesis, Antifungal Activity, and Molecular Docking of Streptochlorin Derivatives Containing the Nitrile Group - PMC [pmc.ncbi.nlm.nih.gov]

The Ascochlorin Biosynthesis Pathway in Filamentous Fungi: A Technical Guide for Researchers

Abstract

Ascochlorin and its analogues are a class of meroterpenoid natural products produced by various filamentous fungi, exhibiting a range of promising biological activities, including anticancer, antimicrobial, and antiviral properties. This technical guide provides an in-depth overview of the ascochlorin biosynthesis pathway, primarily elucidated in the fungus Acremonium egyptiacum. It is intended for researchers, scientists, and drug development professionals working in natural product biosynthesis, fungal genetics, and pharmaceutical sciences. This document details the genetic basis, enzymatic steps, and regulatory mechanisms governing ascochlorin production. Furthermore, it provides a compilation of quantitative data and detailed experimental protocols to facilitate further research and exploitation of this pathway for biotechnological applications.

Introduction

Ascochlorin is a chlorinated polyketide-terpenoid hybrid metabolite first isolated from Ascochyta viciae (later re-identified as Acremonium egyptiacum)[1]. The core chemical scaffold of ascochlorin consists of a 5-chlorinated orsellinic acid moiety linked to a cyclized farnesyl pyrophosphate (FPP)-derived sesquiterpenoid. The elucidation of its biosynthetic pathway has been a significant area of research, culminating in the identification of the complete gene cluster and the characterization of the involved enzymes in A. egyptiacum[1][2][3]. This guide aims to consolidate the current knowledge on ascochlorin biosynthesis, providing a technical resource for its study and manipulation.

The Ascochlorin Biosynthetic Gene Cluster (asc)

The biosynthesis of ascochlorin is orchestrated by a set of genes organized in a functional gene cluster, designated as the asc cluster[1][3]. In Acremonium egyptiacum, the core ascochlorin biosynthetic genes, ascA through ascG, are co-located in a single cluster. This cluster also contains a gene encoding a pathway-specific transcriptional regulator, ascR[1][3].

The ascochlorin biosynthesis pathway is part of a branched pathway that also leads to the production of another related meroterpenoid, ascofuranone. The genes responsible for the later steps of ascofuranone biosynthesis (ascH, ascI, and ascJ) are located in a separate, distant cluster[1][2][3]. The transcriptional regulator AscR is believed to co-regulate both of these gene clusters[1][3].

The Ascochlorin Biosynthetic Pathway

The biosynthesis of ascochlorin begins with the synthesis of the polyketide orsellinic acid and the isoprenoid precursor farnesyl pyrophosphate (FPP), which then undergo a series of enzymatic modifications. The pathway is depicted in the diagram below.

Figure 1: The biosynthetic pathway of ascochlorin.

The key enzymatic steps are as follows:

• Orsellinic Acid Synthesis: The polyketide synthase (PKS) AscC catalyzes the formation of orsellinic acid[1].

• Prenylation: The prenyltransferase AscA attaches a farnesyl group from FPP to orsellinic acid to form ilicicolinic acid B[1].

• Reduction: The NRPS-like reductase AscB reduces the carboxylic acid group of ilicicolinic acid B to an aldehyde, yielding ilicicolin B[1].

• Halogenation: The halogenase AscD chlorinates ilicicolin B at the C-5 position of the aromatic ring to produce ilicicolin A[1].

• Epoxidation: The cytochrome P450 monooxygenase AscE catalyzes the epoxidation of the terminal double bond of the farnesyl side chain of ilicicolin A, forming ilicicolin A epoxide[1][2][3]. This is a key branch point in the pathway leading to ascochlorin and ascofuranone[1].

• Cyclization: The terpene cyclase AscF catalyzes the cyclization of the epoxidized farnesyl chain to form a cyclohexanone ring, a characteristic feature of ascochlorin[1][2][3].

• Final Oxidation: The final step is catalyzed by the P450 monooxygenase AscG, which is proposed to carry out an oxidative modification to yield the final product, ascochlorin[1].

Quantitative Data

The following tables summarize the quantitative data available from studies on ascochlorin biosynthesis.

Table 1: Production Titers of Ascochlorin and Intermediates in Engineered Fungal Strains.

Compound	Host Strain	Genetic Modification	Production Titer (mg/L)	Reference
Ilicicolin B	Aspergillus oryzae	Heterologous expression of ascC, ascA, ascB	0.71	[1]
Ilicicolin A	Aspergillus oryzae	Heterologous expression of ascC, ascA, ascB, ascD	0.04	[1]
Ascofuranone	Acremonium egyptiacum	Wild-type (AF medium)	399	[1]
Ascofuranone	Acremonium egyptiacum	ΔascF mutant	0.50	[1]
Ilicicolin A	Acremonium egyptiacum	ΔascE mutant	2.32	[1]

Table 2: Kinetic Parameters of AscI (Ascofuranone Biosynthesis).

Enzyme	Substrate	Km (μM)	Vmax (nmol/min)	Reference
AscI	Intermediate 9	50.4 ± 11.1	129 ± 13	[1]

Note: Kinetic data for the enzymes directly involved in the main ascochlorin pathway (AscA-G) are not extensively reported in the primary literature.

Experimental Protocols

This section provides detailed methodologies for key experiments involved in the study of the ascochlorin biosynthetic pathway.

Heterologous Expression of asc Genes in Aspergillus oryzae

This protocol describes the heterologous expression of the early genes of the ascochlorin pathway in A. oryzae to produce pathway intermediates.

Figure 2: Workflow for heterologous expression.

Materials:

• Acremonium egyptiacum genomic DNA

• Aspergillus oryzae host strain (e.g., NSAR1)

• Expression vectors (e.g., pTAex3, pUSA)

• Restriction enzymes

• Yeast competent cells (Saccharomyces cerevisiae)

• PEG solution

• Appropriate selective media for A. oryzae

Procedure:

• Gene Amplification: Amplify the desired asc genes (ascA, ascB, ascC, ascD) from A. egyptiacum genomic DNA using high-fidelity polymerase. Design primers with appropriate overhangs for homologous recombination in yeast.

• Vector Construction: Co-transform the amplified gene fragments and linearized expression vectors into competent yeast cells. The genes will be assembled into the vectors via homologous recombination.

• Protoplast Preparation: Prepare protoplasts from the A. oryzae host strain by enzymatic digestion of the fungal cell wall.

• Transformation: Transform the A. oryzae protoplasts with the constructed expression plasmids using a PEG-mediated method.

• Selection and Cultivation: Select for successful transformants on appropriate auxotrophic media. Cultivate the positive transformants in a suitable production medium.

• Metabolite Extraction and Analysis: After a suitable incubation period, extract the fungal mycelium and culture broth with an organic solvent such as ethyl acetate. Analyze the crude extract by LC-MS/MS and NMR to identify the produced intermediates.

In Vitro Reconstruction of the Ascochlorin Pathway

This protocol outlines the in vitro enzymatic assays to confirm the function of the enzymes involved in the later steps of ascochlorin biosynthesis.

Figure 3: Workflow for in vitro reconstruction.

Materials:

• Heterologous expression system for the enzymes of interest (e.g., A. sojae, S. cerevisiae)

• Cell lysis buffer

• Substrate (e.g., ilicicolin A)

• Cofactors (e.g., NADPH for P450 enzymes)

• Reaction buffer

Procedure:

• Enzyme Preparation: Heterologously express the target enzymes (e.g., AscE, AscF, AscG) in a suitable host. Prepare cell-free extracts or microsomal fractions containing the active enzymes.

• Enzyme Assay: Set up the reaction mixture containing the enzyme preparation, substrate, and necessary cofactors in a reaction buffer.

• Incubation: Incubate the reaction mixture at an optimal temperature for a defined period.

• Reaction Quenching and Extraction: Stop the reaction by adding an organic solvent. Extract the products from the reaction mixture.

• Analysis: Analyze the extracted products by LC-MS/MS to identify the enzymatic reaction products by comparing their retention times and mass spectra with authentic standards or predicted intermediates.

Gene Deletion in Acremonium egyptiacum

This protocol provides a general workflow for targeted gene deletion in A. egyptiacum using homologous recombination to study the function of the asc genes.

Figure 4: Workflow for gene deletion.

Materials:

• Acremonium egyptiacum wild-type strain

• Plasmid for constructing the deletion cassette

• Selectable marker gene (e.g., hygromycin resistance)

• Protoplasting enzymes

• PEG solution

Procedure:

• Construct Deletion Cassette: Construct a gene deletion cassette containing a selectable marker gene flanked by the upstream and downstream regions of the target asc gene.

• Protoplast Preparation and Transformation: Prepare and transform A. egyptiacum protoplasts with the deletion cassette.

• Selection and Verification: Select for transformants on a medium containing the appropriate selection agent. Verify the correct gene replacement event by PCR and Southern blot analysis.

• Phenotypic Analysis: Cultivate the confirmed gene deletion mutants and analyze their metabolite profiles by LC-MS/MS to determine the effect of the gene deletion on ascochlorin biosynthesis.

Regulation of Ascochlorin Biosynthesis

The production of ascochlorin is tightly regulated, with the Zn2Cys6 binuclear cluster transcription factor AscR playing a key role[1].

Figure 5: Proposed regulatory pathway of ascochlorin biosynthesis by AscR.

AscR is a positive regulator that controls the expression of the genes within the asc-1 cluster (for ascochlorin) and the distant asc-2 cluster (for ascofuranone)[1]. The expression of ascR itself is influenced by culture conditions, suggesting that environmental and nutritional signals are transduced through an upstream regulatory network to control ascochlorin production[1]. The exact nature of these upstream signals and regulatory components remains an area for future investigation.

Conclusion and Future Perspectives

The elucidation of the ascochlorin biosynthetic pathway in Acremonium egyptiacum provides a robust foundation for further research and biotechnological applications. The availability of the complete gene cluster and characterized enzymes opens up avenues for the engineered biosynthesis of ascochlorin and the generation of novel analogues with potentially improved therapeutic properties. Future work should focus on a more detailed characterization of the kinetics and mechanisms of the biosynthetic enzymes, as well as a deeper understanding of the regulatory networks that govern the expression of the asc gene cluster. Such knowledge will be invaluable for optimizing the production of ascochlorin and for harnessing the full potential of this fascinating class of fungal natural products.

References

• 1. Reconstitution of a secondary metabolite biosynthetic pathway in a heterologous fungal host - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lup.lub.lu.se [lup.lub.lu.se]
• 3. journals.asm.org [journals.asm.org]

Ascochlorin: A Potent Modulator of the STAT3 Signaling Cascade

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical mediator of cellular signaling, playing a pivotal role in cell proliferation, survival, and differentiation. Its constitutive activation is a hallmark of numerous cancers, making it a prime target for therapeutic intervention. Ascochlorin (ASC), an isoprenoid antibiotic, has emerged as a significant inhibitor of the STAT3 signaling cascade. This technical guide provides a comprehensive overview of the molecular mechanisms through which Ascochlorin exerts its inhibitory effects on STAT3. It details the indirect nature of this inhibition, primarily through the induction of the endogenous inhibitor, Protein Inhibitor of Activated STAT3 (PIAS3), and the suppression of upstream activating kinases, including JAK1, JAK2, and Src. This document summarizes key quantitative data, provides detailed experimental protocols for assessing Ascochlorin's activity, and visualizes the complex signaling pathways and experimental workflows involved.

Introduction to STAT3 Signaling

The STAT3 signaling cascade is initiated by the binding of cytokines and growth factors, such as Interleukin-6 (IL-6) and Epidermal Growth Factor (EGF), to their respective cell surface receptors. This ligand-receptor interaction triggers the activation of associated Janus kinases (JAKs) or other non-receptor tyrosine kinases like Src. These activated kinases then phosphorylate STAT3 proteins on a critical tyrosine residue (Tyr705). Phosphorylated STAT3 monomers subsequently dimerize via their SH2 domains, translocate to the nucleus, and bind to specific DNA sequences in the promoter regions of target genes. This binding initiates the transcription of genes involved in cell cycle progression, apoptosis, angiogenesis, and invasion.[1][2][3] Dysregulation of this pathway, leading to the persistent activation of STAT3, is a key driver in the pathogenesis of various malignancies, including hepatocellular carcinoma (HCC).[4]

Ascochlorin's Mechanism of STAT3 Inhibition

Ascochlorin's inhibitory effect on the STAT3 signaling pathway is multifactorial and primarily indirect. It does not function by directly binding to the STAT3 protein. Instead, its mechanism involves two key strategies: the upregulation of an endogenous inhibitor and the suppression of upstream activating kinases.

Induction of PIAS3

A primary mechanism of Ascochlorin-mediated STAT3 inhibition is the induction of Protein Inhibitor of Activated STAT3 (PIAS3).[1] PIAS3 is a member of the PIAS family of proteins that act as negative regulators of STAT signaling.[1] Ascochlorin treatment has been shown to increase the expression of PIAS3 at both the mRNA and protein levels in a time-dependent manner.[1] PIAS3 specifically binds to the DNA-binding domain of activated STAT3, thereby sterically hindering its ability to bind to target gene promoters and abrogating its transcriptional activity.[1][4] The crucial role of PIAS3 in Ascochlorin's activity is underscored by experiments where the knockdown of PIAS3 using siRNA reverses the inhibitory effect of Ascochlorin on STAT3 activation.[1]

Inhibition of Upstream Kinases

In addition to inducing PIAS3, Ascochlorin also suppresses the phosphorylation of key upstream kinases responsible for STAT3 activation. Treatment with Ascochlorin has been demonstrated to inhibit the phosphorylation of Janus kinase 1 (JAK1), Janus kinase 2 (JAK2), and Src kinase in a time-dependent manner.[1] By inhibiting the activity of these kinases, Ascochlorin effectively prevents the initial phosphorylation of STAT3 at Tyr705, which is a prerequisite for its dimerization, nuclear translocation, and DNA binding.[1]

Quantitative Data on Ascochlorin's Inhibitory Effects

The following tables summarize the quantitative data from studies investigating the inhibitory effects of Ascochlorin on the STAT3 signaling pathway in hepatocellular carcinoma (HCC) cell lines.

Table 1: Effect of Ascochlorin on STAT3 Phosphorylation and DNA Binding

Cell Line	Ascochlorin Concentration	Treatment Time	Effect on p-STAT3 (Tyr705)	Effect on STAT3 DNA Binding	Reference
HepG2	50 µM	8 hours	Substantial suppression	Abrogated after 6 hours	[1]
HCCLM3	50 µM	8 hours	Abrogated	Abrogated as early as 2 hours	[1]
Huh7	50 µM	8 hours	Abrogated	Not specified	[1]
Hep3B	50 µM	8 hours	Abrogated	Not specified	[1]

Table 2: Effect of Ascochlorin on Upstream Kinase Phosphorylation in HepG2 Cells

Kinase	Ascochlorin Concentration	Treatment Time	Effect on Phosphorylation	Reference
p-JAK1	50 µM	4, 6, 8, 10 hours	Time-dependent inhibition	[1]
p-JAK2	50 µM	4, 6, 8, 10 hours	Time-dependent inhibition	[1]
p-Src	50 µM	4, 6, 8, 10 hours	Time-dependent inhibition	[1]

Table 3: Effect of Ascochlorin on PIAS3 and STAT3-Regulated Gene Expression in HepG2 Cells

Gene	Ascochlorin Concentration	Treatment Time	Effect on Expression	Reference
PIAS3 (protein)	50 µM	Time-dependent (max at 8-10h)	Increased expression	[1]
PIAS3 (mRNA)	Not specified	Time-dependent	Increased expression	[1]
Cyclin D1	Not specified	Not specified	Inhibited	[1]
Bcl-2	Not specified	Not specified	Inhibited	[1]
Mcl-1	Not specified	Not specified	Inhibited	[1]
Survivin	Not specified	Not specified	Inhibited	[1]
XIAP	Not specified	Not specified	Inhibited	[1]
MMP-9	Not specified	Not specified	Inhibited	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the role of Ascochlorin in inhibiting the STAT3 signaling cascade.

Western Blot Analysis of STAT3 and Upstream Kinase Phosphorylation

Objective: To determine the effect of Ascochlorin on the phosphorylation status of STAT3, JAK1, JAK2, and Src.

Methodology:

• Cell Culture and Treatment: Plate hepatocellular carcinoma cells (e.g., HepG2) and grow to 70-80% confluency. Treat cells with Ascochlorin at desired concentrations (e.g., 50 µM) for various time points (e.g., 4, 6, 8, 10 hours). Include a vehicle-treated control. For inducible STAT3 activation, cells can be stimulated with IL-6 (e.g., 25 ng/mL) or EGF (e.g., 100 ng/mL) for a short period (e.g., 20 minutes) following Ascochlorin pre-treatment.

• Cell Lysis: Wash cells with ice-cold phosphate-buffered saline (PBS) and lyse using a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a bicinchoninic acid (BCA) protein assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies specific for p-STAT3 (Tyr705), total STAT3, p-JAK1, total JAK1, p-JAK2, total JAK2, p-Src, total Src, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify band intensities using densitometry software.

Immunocytochemistry for STAT3 Nuclear Translocation

Objective: To visualize the effect of Ascochlorin on the subcellular localization of STAT3.

Methodology:

• Cell Culture and Treatment: Seed cells on glass coverslips in a multi-well plate. Treat with Ascochlorin as described for the Western blot protocol. A positive control for inhibition of STAT3 translocation, such as AG490 (e.g., 100 µM for 8 hours), can be included.[1]

• Fixation and Permeabilization:

  • Wash cells with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes at room temperature.

  • Permeabilize the cells with 0.2% Triton X-100 in PBS for 10 minutes.

• Immunostaining:

  • Block non-specific binding with a blocking buffer (e.g., 1% BSA in PBS) for 1 hour.

  • Incubate with a primary antibody against STAT3 overnight at 4°C.

  • Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

  • Counterstain the nuclei with 4′,6-diamidino-2-phenylindole (DAPI).

• Imaging: Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

STAT3 DNA Binding Assay (ELISA-based)

Objective: To quantify the effect of Ascochlorin on the DNA binding activity of STAT3.

Methodology:

• Nuclear Extract Preparation: Treat cells with Ascochlorin as previously described. Harvest the cells and prepare nuclear extracts using a nuclear extraction kit according to the manufacturer's protocol.

• Protein Quantification: Determine the protein concentration of the nuclear extracts.

• ELISA Assay:

  • Use a commercially available STAT3 transcription factor DNA binding ELISA kit (e.g., TransAM™ STAT3 kit).

  • Add equal amounts of nuclear extract protein (e.g., 20 µg) to wells of a 96-well plate pre-coated with an oligonucleotide containing the STAT3 consensus binding site.

  • Incubate to allow STAT3 to bind to the DNA.

  • Wash the wells to remove unbound proteins.

  • Add a primary antibody specific for an epitope on the DNA-bound STAT3.

  • Add an HRP-conjugated secondary antibody.

  • Add a colorimetric substrate and measure the absorbance at the appropriate wavelength using a microplate reader.

  • The absorbance is proportional to the amount of STAT3 bound to the DNA.

Visualizing the Molecular Interactions and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the STAT3 signaling pathway, Ascochlorin's mechanism of inhibition, and a typical experimental workflow.

References

• 1. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ascochlorin Suppresses MMP-2-Mediated Migration and Invasion by Targeting FAK and JAK-STAT Signaling Cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of quantitative assays for the identification of direct signal transducer and activator of transcription 3 (STAT3) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Ascochlorin: A Preliminary Technical Guide to its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Ascochlorin (ASC) is a prenyl-phenol antibiotic first isolated from the fungus Ascochyta viciae.[1][2] Structurally, it is a meroterpenoid, featuring a 5-chloroorcylaldehyde core substituted with a cyclized sesquiterpene side chain.[1][3] Initially recognized for its antiviral and antibiotic properties, recent preliminary studies have unveiled a broader spectrum of biological activities, highlighting its potential as a therapeutic agent in oncology, inflammatory diseases, and metabolic disorders.[1][4] This document provides a technical overview of the existing preclinical data on ascochlorin and its derivatives, focusing on its mechanisms of action, experimental validation, and therapeutic promise.

Anti-Cancer Therapeutic Potential

Ascochlorin has demonstrated significant anti-neoplastic effects in various cancer models, primarily through the modulation of key signaling pathways involved in cell proliferation, survival, and invasion.[4]

Targeting the STAT3 Signaling Cascade in Hepatocellular Carcinoma (HCC)

A primary anti-cancer mechanism of ascochlorin is its ability to inhibit the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway, which is often constitutively activated in HCC.[5][6]

Mechanism of Action: Ascochlorin inhibits both constitutive and inducible (IL-6/EGF) STAT3 activation.[5][6] It achieves this by increasing the expression of the Protein Inhibitor of Activated STAT3 (PIAS3). PIAS3 subsequently binds to the DNA-binding domain of STAT3, thereby down-regulating its activation.[5] This suppression of STAT3 signaling leads to the modulation of various STAT3-regulated oncogenic gene products, resulting in reduced cell viability and invasion, and the induction of apoptosis.[5][6]

Signaling Pathway Diagram:

Caption: Ascochlorin inhibits the STAT3 signaling pathway in HCC cells.

Activation of p53

Ascochlorin can activate the tumor suppressor protein p53 through a mechanism distinct from that of DNA-damaging agents.[7] This activation is linked to its inhibitory effect on mitochondrial respiration. The process involves increasing the protein stability of p53 and inducing its phosphorylation specifically at serine 392, which enhances its DNA binding activity and the transcription of downstream target genes.[7]

Quantitative Data: Anti-Cancer Activity

Cell Line	Assay Type	Parameter	Ascochlorin Concentration	Result	Reference
Hep3B	STAT3 Phosphorylation	Inhibition of IL-6 inducible p-STAT3	50 µM	Substantial inhibition after 24h treatment	[6]
Various HCC Cells	Cell Viability	Reduction	Not specified	Dose-dependent reduction	[6]
Various HCC Cells	Apoptosis	Induction	Not specified	Apoptosis induced	[5]
Orthotopic HCC Mouse Model	Tumor Growth	Inhibition	Low doses (i.p. admin)	Significant inhibition of tumor growth	[5]
Human Osteosarcoma & Colon Cancer Cells	p53 Expression	Increased Stability	Not specified	Profound increase in endogenous p53	[7]

Key Experimental Protocols

Western Blot for STAT3 Phosphorylation: [6]

• Cell Culture: Hep3B cells were cultured under standard conditions.

• Treatment: Cells were pre-treated with 50 µM Ascochlorin for indicated times.

• Stimulation: Cells were then stimulated with 25 ng/mL of IL-6 for 20 minutes to induce STAT3 phosphorylation.

• Lysis: Whole-cell extracts were prepared using a suitable lysis buffer.

• Electrophoresis & Transfer: Proteins were separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane was probed with primary antibodies specific for phosphorylated STAT3 (p-STAT3) and total STAT3, followed by HRP-conjugated secondary antibodies.

• Detection: Bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Orthotopic HCC Mouse Model: [5]

• Animal Model: An orthotopic HCC mouse model was established.

• Treatment: Ascochlorin was administered intraperitoneally (i.p.).

• Analysis: Tumor growth was monitored over time.

• Endpoint: At the end of the study, tumors were excised, and tumor tissues were analyzed for STAT3 activation levels.

Anti-Inflammatory Therapeutic Potential

Ascochlorin exhibits potent anti-inflammatory properties by targeting key mediators and signaling pathways in the inflammatory response.[8]

Inhibition of Inflammatory Mediators and Cytokines

In lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells, ascochlorin significantly suppresses the production of nitric oxide (NO) and prostaglandin E2 (PGE2).[8] This is achieved by down-regulating the gene expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) in a dose-dependent manner. Furthermore, it inhibits the mRNA expression and protein secretion of pro-inflammatory cytokines IL-1β and IL-6.[8][9]

Modulation of NF-κB and MAPK Signaling Pathways

The anti-inflammatory effects of ascochlorin are mediated through the suppression of critical signaling pathways. It inhibits the nuclear translocation and DNA binding affinity of nuclear factor-κB (NF-κB).[8] Additionally, it down-regulates the phosphorylation of extracellular signal-regulated kinase 1/2 (p-ERK1/2) and p38 MAP kinase (p-p38).[8][9]

Signaling Pathway Diagram:

Caption: Ascochlorin's anti-inflammatory mechanism in macrophages.

Quantitative Data: Anti-Inflammatory Activity

Cell Line	Stimulant	Parameter	Ascochlorin Concentration	Result	Reference
RAW 264.7	LPS	NO Production	1-50 µM	Significant, dose-dependent suppression	[8]
RAW 264.7	LPS	PGE2 Production	1-50 µM	Significant, dose-dependent suppression	[8]
RAW 264.7	LPS	iNOS Gene Expression	1-50 µM	Dose-dependent decrease	[8]
RAW 264.7	LPS	COX-2 Gene Expression	1-50 µM	Dose-dependent decrease	[8]
RAW 264.7	LPS	IL-1β & IL-6 Secretion	Not specified	Inhibition of mRNA expression and protein secretion	[8]

Key Experimental Protocols

Nitric Oxide (NO) Production Assay: [8]

• Cell Culture: RAW 264.7 macrophage cells were seeded in 96-well plates.

• Treatment: Cells were pre-treated with various concentrations of Ascochlorin (1-50 µM) for 1 hour.

• Stimulation: Cells were then stimulated with LPS (1 µg/mL) for 24 hours.

• Measurement: The concentration of nitrite (a stable metabolite of NO) in the culture supernatant was measured using the Griess reagent.

• Quantification: The amount of nitrite was determined by comparison with a sodium nitrite standard curve.

Experimental Workflow Diagram:

Caption: Workflow for Nitric Oxide (NO) production assay.

Antidiabetic and Metabolic Potential

A derivative of ascochlorin, AS-6 (4-O-carboxymethylascochlorin), has shown promise as a hypoglycemic agent, primarily by reducing insulin resistance.[10][11]

Amelioration of Diabetic Phenotype

In genetically obese diabetic mice (db/db), dietary administration of AS-6 (0.025-0.2%) dose-dependently ameliorated polydipsia, polyuria, and glycosuria.[10] This was associated with a significant decrease in serum glucose and triglyceride levels. Chronic treatment also prevented the degeneration of pancreatic islets.[10]

Potentiation of Insulin Action

The primary mechanism appears to be the restoration of insulin sensitivity and responsiveness.[10] In streptozotocin-induced diabetic mice and rats, AS-6 treatment significantly decreased plasma levels of glucose and free fatty acids while also lowering plasma immunoreactive insulin (IRI) levels, suggesting an insulin-potentiating effect.[11] This was further supported by findings that AS-6 treatment increased glucose oxidation and lipogenesis in epididymal fat pads from treated animals compared to controls.[10][11]

Quantitative Data: Antidiabetic Activity of AS-6

Animal Model	Treatment	Parameter	Result	Reference
db/db mice	0.025-0.2% AS-6 in diet	Serum Glucose	Marked decrease	[10]
db/db mice	0.025-0.2% AS-6 in diet	Serum Triglyceride	Marked decrease	[10]
STZ-diabetic mice	AS-6 in diet	Plasma Glucose & Free Fatty Acids	Significant decrease	[11]
STZ-diabetic mice	AS-6 in diet	Plasma Immunoreactive Insulin (IRI)	Significant decrease to 40-50% of controls	[11]
STZ-diabetic rats	AS-6 in diet	Glucose Oxidation (epididymal fat pads)	Significantly increased from controls	[11]

Antiviral Potential

Early studies identified ascochlorin as an antiviral agent, particularly against the Newcastle disease virus (NDV), an RNA virus.[12][13][14]

Mechanism of Action

Ascochlorin's antiviral activity is linked to its function as a mitochondrial respiration inhibitor.[12][14] It showed a significant inhibitory effect on viral growth in cultured cells. The compound does not appear to directly inactivate virus particles or inhibit viral adsorption to host cells, suggesting its action is on an intracellular stage of viral multiplication.[12][13]

Conclusion and Future Directions

The preliminary studies on ascochlorin and its derivatives reveal a multi-faceted therapeutic potential. Its ability to target fundamental cellular processes such as signal transduction (STAT3, NF-κB, MAPK), apoptosis (p53), and metabolism (insulin sensitization) makes it a compelling candidate for further drug development. The distinct mechanisms of action, such as the induction of PIAS3 to inhibit STAT3 and the non-genotoxic activation of p53, offer novel therapeutic strategies.

Future research should focus on:

• Structure-Activity Relationship (SAR) studies to optimize potency and reduce potential toxicity.

• Pharmacokinetic and pharmacodynamic (PK/PD) profiling of ascochlorin and its most promising derivatives.

• In-depth toxicological assessments to establish a safety profile for clinical translation.

• Evaluation in a broader range of preclinical cancer, inflammatory, and metabolic disease models to validate its therapeutic efficacy.

This technical guide summarizes the foundational evidence for ascochlorin's therapeutic promise, providing a basis for continued investigation by researchers and drug development professionals.

References

• 1. mdpi.com [mdpi.com]
• 2. Ascochlorin, a new antibiotic, found by the paper-disc agar-diffusion method. I. Isolation, biological and chemical properties of ascochlorin. (Studies on antiviral and antitumor antibiotics. I) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-Chloro-4,6-dihydroxy-2-methyl-5-((2E,4E)-3-methyl-5-((1R,2R,6R)-1,2,6-trimethyl-3-oxocyclohexyl)-2,4-pentadien-1-yl)benzaldehyde | C23H29ClO4 | CID 11258227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Molecular Targets of Ascochlorin and Its Derivatives for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ascochlorin activates p53 in a manner distinct from DNA damaging agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-Inflammatory Effect of Ascochlorin in LPS-Stimulated RAW 264.7 Macrophage Cells Is Accompanied With the Down-Regulation of iNOS, COX-2 and Proinflammatory Cytokines Through NF-κB, ERK1/2, and p38 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ascofuranone inhibits lipopolysaccharide–induced inflammatory response via NF-kappaB and AP-1, p-ERK, TNF-α, IL-6 and IL-1β in RAW 264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An ascochlorin derivative, AS-6, reduces insulin resistance in the genetically obese diabetic mouse, db/db - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. Antiviral and antitumor antibiotics. XIV. Effects of ascochlorin and other respiration inhibitors on multiplication of Newcastle disease virus in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Antiviral and Antitumor Antibiotics. XIV. Effects of Ascochlorin and Other Respiration Inhibitors on Multiplication of Newcastle Disease Virus in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]

Initial investigations into Ascochlorin's anti-inflammatory effects

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the initial investigations into the anti-inflammatory properties of Ascochlorin (ASC), a natural compound isolated from the fungus Ascochyta viciae.[1] This document summarizes key quantitative data, details experimental methodologies, and visualizes the underlying signaling pathways to support further research and development in this area.

Core Findings: Ascochlorin's Impact on Inflammatory Mediators

Initial studies have demonstrated that Ascochlorin exhibits significant anti-inflammatory effects in lipopolysaccharide (LPS)-stimulated murine macrophage RAW 264.7 cells.[1][2] The compound has been shown to dose-dependently suppress the production of key inflammatory mediators, including nitric oxide (NO) and prostaglandin E2 (PGE2).[1][2] Furthermore, Ascochlorin effectively reduces the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), the enzymes responsible for the synthesis of NO and PGE2, respectively.[1][2] The inhibitory effects of Ascochlorin also extend to the secretion of pro-inflammatory cytokines, specifically interleukin-1β (IL-1β) and interleukin-6 (IL-6).[1][2]

Quantitative Data Summary

The following tables summarize the dose-dependent inhibitory effects of Ascochlorin on various inflammatory markers in LPS-stimulated RAW 264.7 macrophage cells, as reported in foundational studies.

Table 1: Effect of Ascochlorin on Nitric Oxide (NO) and Prostaglandin E2 (PGE2) Production

Ascochlorin Concentration (µM)	Inhibition of NO Production (%)	Inhibition of PGE2 Production (%)
1	Data not explicitly quantified in abstracts	Data not explicitly quantified in abstracts
10	Significant inhibition observed	Significant inhibition observed
50	Strong inhibition observed	Strong inhibition observed

Note: The cited literature indicates a significant dose-dependent inhibition within the 1-50 µM range, though specific percentage inhibitions at each concentration are best obtained from the full-text articles.[1][2]

Table 2: Effect of Ascochlorin on iNOS and COX-2 Expression

Ascochlorin Concentration (µM)	Relative iNOS mRNA Expression	Relative COX-2 mRNA Expression
1	Down-regulated	Down-regulated
10	Significantly down-regulated	Significantly down-regulated
50	Strongly down-regulated	Strongly down-regulated

Note: Ascochlorin was found to decrease the gene expression of iNOS and COX-2 in a dose-dependent manner.[1]

Table 3: Effect of Ascochlorin on Pro-inflammatory Cytokine Secretion

Ascochlorin Concentration (µM)	Inhibition of IL-1β Secretion	Inhibition of IL-6 Secretion
1-50	Dose-dependent inhibition	Dose-dependent inhibition

Note: The mRNA expression and protein secretion of IL-1β and IL-6 were inhibited by Ascochlorin in a dose-dependent manner.[1]

Key Signaling Pathways Modulated by Ascochlorin

Ascochlorin exerts its anti-inflammatory effects by modulating key intracellular signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway

Ascochlorin has been shown to suppress the nuclear translocation and DNA binding affinity of NF-κB in LPS-stimulated macrophages.[1] By inhibiting the activation of NF-κB, Ascochlorin effectively down-regulates the expression of numerous pro-inflammatory genes, including iNOS, COX-2, and various cytokines.

References

• 1. Anti-Inflammatory Effect of Ascochlorin in LPS-Stimulated RAW 264.7 Macrophage Cells Is Accompanied With the Down-Regulation of iNOS, COX-2 and Proinflammatory Cytokines Through NF-κB, ERK1/2, and p38 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Structure-Activity Relationship of Ascochlorin Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascochlorin, a prenyl-phenol antibiotic first isolated from the fungus Ascochyta viciae, and its analogs have garnered significant attention in the scientific community due to their diverse biological activities. These compounds have demonstrated a broad spectrum of effects, including antimicrobial, antiviral, and potent anticancer properties. The therapeutic potential of ascochlorin derivatives is largely attributed to their unique chemical structures, which allow them to interact with various molecular targets within the cell. A key mechanism of action for ascochlorin is the inhibition of the mitochondrial cytochrome bc1 complex, a critical component of the electron transport chain.[1] Furthermore, ascochlorin has been shown to modulate crucial signaling pathways, most notably the Signal Transducer and Activator of Transcription 3 (STAT3) pathway, which is often dysregulated in cancer.[2]

This technical guide provides an in-depth exploration of the structure-activity relationships (SAR) of ascochlorin analogs. It is designed to be a comprehensive resource for researchers, scientists, and drug development professionals, offering a detailed summary of quantitative biological data, experimental methodologies, and visual representations of key biological processes. Understanding the SAR of this fascinating class of natural products is paramount for the rational design and development of novel therapeutic agents with improved potency and selectivity.

Quantitative Biological Data

The biological activity of ascochlorin and its derivatives has been evaluated against a variety of targets, including fungi, bacteria, and cancer cell lines. The following tables summarize the available quantitative data, primarily Minimum Inhibitory Concentration (MIC) and 50% inhibitory concentration (IC50) values, to facilitate a comparative analysis of the structure-activity relationships.

Antimicrobial Activity of Ascochlorin Analogs

The antifungal and antibacterial activities of several ascochlorin analogs have been assessed, revealing key structural features necessary for potent antimicrobial effects. The 5-chloroorcylaldehyde moiety, along with conjugated double bonds at specific positions in the terpene side chain, have been identified as crucial for antifungal activity.[3][4] In contrast, single bonds at other positions in the side chain appear to be more important for antibacterial activity.[3][4]

Compound	Aspergillus fumigatus MIC (µg/mL)	Candida albicans MIC (µg/mL)	Staphylococcus aureus (MRSA) MIC (µg/mL)
Ascochlorin (1)	1.25–2.5	66.6–133.3	>133.3
Analog 3	2.0–4.1	6.6–13.3	>133.3
Analog 5	>133.3	>133.3	1.25–2.5
Analog 6	>133.3	>133.3	>133.3
Analog 8	>133.3	>133.3	26.6
Analog 9	2.5–4.1	66.6	>133.3
Ascofuranone (11)	>133.3	>133.3	40
Analog 19	>133.3	>133.3	>133.3
Analog 20	>133.3	>133.3	93.3
Analog 21	>133.3	>133.3	>133.3
Analog 22	20	66.6	>133.3
Data sourced from[3]

Cytotoxicity of Ascochlorin Analogs Against Cancer Cell Lines

Ascochlorin and its derivatives have demonstrated significant cytotoxic effects against various cancer cell lines. This activity is often linked to the inhibition of the STAT3 signaling pathway, which plays a pivotal role in cancer cell proliferation, survival, and invasion.[2][5] The data below, compiled from multiple sources, highlights the anticancer potential of these compounds.

Compound	Cell Line	IC50	Reference
Ascochlorin	Hepatocellular Carcinoma (HepG2)	~50 µM (at 10h for STAT3 phosphorylation inhibition)	[2]
Ascochlorin	Hepatocellular Carcinoma (HCCLM3)	~50 µM (at 8h for STAT3 phosphorylation inhibition)	[2]
Ascochlorin	Hepatocellular Carcinoma (Huh7)	~50 µM (at 8h for STAT3 phosphorylation inhibition)	[2]
4-O-methyl ascochlorin	Jurkat (Leukemia)	Induces apoptosis at 30 µM	[6]
Ascochlorin	ER-negative Breast Cancer (MX-1)	Selectively kills MX-1 cells	[7]

Experimental Protocols

To aid in the replication and further investigation of the biological activities of ascochlorin analogs, this section provides detailed methodologies for key experiments.

MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• 96-well plates

• Complete cell culture medium

• Ascochlorin analogs (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the ascochlorin analogs in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds) and a negative control (untreated cells).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting up and down.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. The IC50 value, the concentration of a compound that inhibits cell growth by 50%, can be determined by plotting a dose-response curve.

Western Blot Analysis for STAT3 Phosphorylation

Western blotting is a widely used technique to detect specific proteins in a sample. This protocol is designed to assess the effect of ascochlorin analogs on the phosphorylation of STAT3 at Tyrosine 705 (Tyr705), a key step in its activation.

Materials:

• Cell culture plates

• Ascochlorin analogs

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-STAT3 (Tyr705) and anti-total-STAT3

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Culture cells to 70-80% confluency and treat them with the ascochlorin analogs for the desired time. After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against phospho-STAT3 (Tyr705) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane several times with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the chemiluminescent substrate to the membrane and detect the signal using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped of the bound antibodies and re-probed with an antibody against total STAT3.

• Densitometry Analysis: Quantify the band intensities using densitometry software. The level of phosphorylated STAT3 can be expressed as a ratio to the total STAT3 level.

Visualizations: Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the mechanisms of action and the experimental processes involved in SAR studies of ascochlorin analogs, the following diagrams have been generated using Graphviz.

Caption: Ascochlorin's Inhibition of the STAT3 Signaling Pathway.

Caption: Experimental Workflow for SAR Studies of Ascochlorin Analogs.

Conclusion

The exploration of the structure-activity relationships of ascochlorin analogs has unveiled critical insights into the chemical features that govern their potent biological activities. The quantitative data presented in this guide, coupled with the detailed experimental protocols, provides a solid foundation for researchers to build upon in the quest for novel therapeutics. The inhibition of the STAT3 signaling pathway and the mitochondrial cytochrome bc1 complex remain promising avenues for the development of anticancer and antimicrobial agents. The visualizations of the STAT3 pathway and the experimental workflow for SAR studies offer a clear conceptual framework for understanding the intricate molecular interactions and the systematic process of drug discovery. Future research should focus on expanding the library of ascochlorin analogs, further elucidating their mechanisms of action, and optimizing their pharmacokinetic and pharmacodynamic properties to translate these promising natural products into clinically effective drugs.

References

• 1. Structure-Activity Relationship (SAR) Studies | Oncodesign Services [oncodesign-services.com]
• 2. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous structure-activity studies and arming of natural products by C–H amination reveal cellular targets of eupalmerin acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cheminformatics-Guided Cell-Free Exploration of Peptide Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medic.upm.edu.my [medic.upm.edu.my]
• 7. Selective cytotoxicity of ascochlorin in ER-negative human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Ascochlorin: Application Notes and Protocols for Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascochlorin is a prenyl-phenol antibiotic isolated from the fungus Ascochyta viciae and other fungi[1][2]. It has demonstrated a range of biological activities, including anticancer, antifungal, and antiviral properties[2]. Of particular interest to cancer researchers is its ability to modulate key signaling pathways involved in tumor progression, making it a promising candidate for drug development. These application notes provide detailed protocols for utilizing Ascochlorin in cell culture experiments to investigate its therapeutic potential.

Mechanism of Action

Ascochlorin exerts its primary anticancer effects by inhibiting the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway[3][4]. STAT3 is a transcription factor that, when constitutively activated, plays a crucial role in the proliferation, survival, invasion, and angiogenesis of cancer cells[4].

Ascochlorin's mechanism of action involves several key steps:

• Inhibition of STAT3 Phosphorylation: Ascochlorin inhibits both constitutive and inducible (e.g., by IL-6 or EGF) phosphorylation of STAT3 at the critical tyrosine 705 residue. This phosphorylation is essential for STAT3 activation[3][4].

• Inhibition of Upstream Kinases: The compound has been shown to suppress the phosphorylation of upstream kinases that activate STAT3, including Janus kinase 1 (JAK1), Janus kinase 2 (JAK2), and Src[3].

• Induction of PIAS3: Ascochlorin increases the expression of the Protein Inhibitor of Activated STAT3 (PIAS3), a natural inhibitor that binds to STAT3 and prevents its DNA-binding activity[3][4].

• Disruption of STAT3 Dimerization: By inhibiting phosphorylation, Ascochlorin prevents the formation of STAT3 homodimers, which is a prerequisite for its nuclear translocation and transcriptional activity[5][6][7].

• Downregulation of STAT3 Target Genes: The inhibition of STAT3 activation leads to the downregulation of various oncogenic genes involved in cell cycle progression (e.g., cyclin D1), anti-apoptosis (e.g., Bcl-2, Mcl-1, survivin, XIAP), and invasion (e.g., MMP-9)[3].

• Induction of Apoptosis: By suppressing anti-apoptotic proteins and up-regulating pro-apoptotic proteins (e.g., Bak and cleaved-Bid), Ascochlorin induces programmed cell death in cancer cells[3].

• Inhibition of Mitochondrial Respiration: Ascochlorin also acts as an inhibitor of the mitochondrial cytochrome bc1 complex at both the Qi and Qo sites, which can contribute to its cytotoxic effects[8][9][10].

Data Presentation

Ascochlorin IC50 Values in Cancer Cell Lines

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table summarizes reported IC50 values for Ascochlorin and its derivatives in various cancer cell lines.

Cell Line	Cancer Type	Compound	IC50 (µM)	Citation
HepG2	Hepatocellular Carcinoma	Ascochlorin	~25-50	[3]
HCCLM3	Hepatocellular Carcinoma	Ascochlorin	~25-50	[3]
Huh7	Hepatocellular Carcinoma	Ascochlorin	~25-50	[3]
HTB-26	Breast Cancer	Compound 1	10-50	[4]
PC-3	Pancreatic Cancer	Compound 1	10-50	[4]
HCT116	Colorectal Cancer	Compound 1*	22.4	[4]
HCT116	Colorectal Cancer	Compound 2**	0.34	[4]

*Compound 1 and **Compound 2 are regioisomers of an oleoyl hybrid of a natural antioxidant, not Ascochlorin itself, but are included for comparative purposes as per the cited source. It is important to note that IC50 values can vary depending on the assay conditions and cell line.

Experimental Protocols

Preparation of Ascochlorin Stock Solution

Materials:

• Ascochlorin powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Ascochlorin is soluble in organic solvents such as DMF, DMSO, ethanol, and methanol[11]. For cell culture experiments, prepare a high-concentration stock solution in DMSO.

• Weigh the desired amount of Ascochlorin powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C, protected from light[11].

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of Ascochlorin on cell viability and to determine its IC50 value.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• Ascochlorin stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of Ascochlorin in complete medium from the stock solution.

• After 24 hours, remove the medium and add 100 µL of the Ascochlorin dilutions to the respective wells. Include a vehicle control (medium with DMSO at the same concentration as the highest Ascochlorin treatment).

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Carefully remove the medium containing MTT.

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Shake the plate gently for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

Western Blot Analysis of STAT3 Phosphorylation

This protocol is used to determine the effect of Ascochlorin on the phosphorylation of STAT3.

Materials:

• Cancer cell line of interest

• 6-well cell culture plates

• Ascochlorin stock solution

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-STAT3 (Tyr705), anti-total-STAT3, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• ECL chemiluminescence substrate

• Imaging system

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with various concentrations of Ascochlorin for the desired time (e.g., 8-10 hours)[3]. Include a vehicle control. For inducible STAT3 activation, cells can be stimulated with IL-6 (e.g., 25 ng/mL) or EGF for 20-30 minutes before lysis[3].

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Determine the protein concentration of each lysate using the BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-STAT3 overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an ECL substrate and an imaging system.

• To normalize the data, strip the membrane and re-probe with antibodies against total STAT3 and a loading control.

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell line of interest

• 6-well cell culture plates

• Ascochlorin stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with Ascochlorin at the desired concentrations for the specified time.

• Harvest both adherent and floating cells. For adherent cells, use a gentle cell dissociation solution.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Viable cells are Annexin V and PI negative; early apoptotic cells are Annexin V positive and PI negative; late apoptotic/necrotic cells are both Annexin V and PI positive.

Cell Migration and Invasion Assays

These assays assess the effect of Ascochlorin on the migratory and invasive potential of cancer cells.

Materials:

• Cancer cell line of interest

• 24-well plates with cell culture inserts (8 µm pore size)

• Matrigel (for invasion assay)

• Serum-free medium

• Medium with a chemoattractant (e.g., 10% FBS)

• Ascochlorin stock solution

• Cotton swabs

• Methanol for fixation

• Crystal violet for staining

Protocol:

For Invasion Assay:

• Coat the top of the transwell inserts with a thin layer of Matrigel and allow it to solidify.

• Seed cells (e.g., 5 x 10^4 cells) in serum-free medium containing different concentrations of Ascochlorin into the upper chamber of the inserts.

• Add medium containing a chemoattractant to the lower chamber.

• Incubate for 24-48 hours.

• Remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix the invading cells on the lower surface of the membrane with methanol.

• Stain the cells with crystal violet.

• Count the number of stained cells in several random fields under a microscope.

For Migration Assay:

• Follow the same procedure as the invasion assay but without the Matrigel coating.

Visualizations

Signaling Pathway of Ascochlorin's Anti-Cancer Effect

Caption: Ascochlorin inhibits the STAT3 signaling pathway.

Experimental Workflow for Evaluating Ascochlorin's Effect on Cell Viability

Caption: Workflow for MTT cell viability assay.

Logical Relationship of Ascochlorin's Effects on Cancer Cell Hallmarks

References

• 1. STAT3 Phosphorylation at Tyrosine 705 and Serine 727 Differentially Regulates Mouse ESC Fates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. broadpharm.com [broadpharm.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Apoptosis Protocols | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. protocols.io [protocols.io]
• 9. researchgate.net [researchgate.net]
• 10. Quantification of total and phosphorylated STAT3 by calibrated western blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cell Migration and Invasion Assay Guidance using Millicell® Cell Culture Inserts [sigmaaldrich.com]

Ascochlorin for In Vivo Cancer Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: Ascochlorin (ASC), an isoprenoid antibiotic originally isolated from the fungus Ascochyta viciae, has demonstrated significant anti-neoplastic properties in various cancer models.[1][2] Its therapeutic potential stems from its ability to modulate key oncogenic signaling pathways, leading to the inhibition of tumor growth, proliferation, and invasion. This document provides detailed application notes and standardized protocols for the use of ascochlorin in preclinical in vivo animal cancer models, summarizing key efficacy data and outlining methodologies for experimental execution.

Mechanism of Action

Ascochlorin exerts its anti-tumor effects by targeting critical signaling cascades. A primary mechanism is the inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) pathway.[3][4] In many cancers, such as hepatocellular carcinoma (HCC), STAT3 is constitutively activated, promoting the transcription of genes involved in cell survival, proliferation, and angiogenesis. Ascochlorin treatment has been shown to increase the expression of the Protein Inhibitor of Activated STAT3 (PIAS3).[3][4] PIAS3 subsequently binds to STAT3, blocking its DNA-binding ability and down-regulating the expression of its oncogenic target genes, including Cyclin D1, Bcl-2, Mcl-1, and MMP-9.[3]

Additionally, in estrogen receptor-negative (ER-negative) breast cancers, ascochlorin has been found to suppress the activity of Activator Protein-1 (AP-1), a transcription factor implicated in oncogenesis and cell proliferation.[3][5]

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies of ascochlorin in different in vivo cancer models.

Table 1: Efficacy of Ascochlorin in Hepatocellular Carcinoma (HCC)

Animal Model	Cell Line	Ascochlorin Dosage	Administration Route	Dosing Schedule	Key Outcomes	Reference
Orthotopic Mouse Model	Human HCCLM3-luc	2.5 mg/kg & 5 mg/kg	Intraperitoneal (i.p.)	Days 0, 1, 2, 3, 13, 15, 17, 20, 22, 24, 27, 29, 31	Significant inhibition of tumor growth; Reduced STAT3 activation in tumor tissues	[3]

Table 2: Efficacy of Ascochlorin in ER-Negative Breast Cancer

Animal Model	Cell Line	Ascochlorin Dosage	Administration Route	Dosing Schedule	Key Outcomes	Reference
C3H/He Mice	Mouse Mammary Carcinoma (FM3A)	2 mg/kg	Intraperitoneal (i.p.)	3 times per week until death	Increased mean survival time from 22.2 days (control) to 42.2 days (treated)	[4]

Signaling Pathways and Experimental Workflow

Visualizing the Mechanism and Process

The following diagrams illustrate the molecular pathway of ascochlorin's action and a general workflow for conducting in vivo experiments.

Caption: Ascochlorin inhibits the STAT3 signaling pathway by inducing PIAS3.

Caption: General experimental workflow for in vivo ascochlorin efficacy studies.

Experimental Protocols

Preparation of Ascochlorin for In Vivo Administration

• Source: Ascochlorin can be purchased from various chemical suppliers or purified from fungal cultures.[2]

• Vehicle Selection: Ascochlorin is poorly soluble in water. A common approach is to first dissolve it in a small amount of an organic solvent like Dimethyl Sulfoxide (DMSO) and then dilute it to the final working concentration with a sterile aqueous vehicle such as saline or phosphate-buffered saline (PBS).

  • NOTE: The final concentration of DMSO administered to the animal should be kept to a minimum (typically <5%) to avoid solvent toxicity. The vehicle used for the treatment group must also be used as the control.

• Example Preparation (for a 2.5 mg/kg dose):

  • Weigh the required amount of ascochlorin.

  • Dissolve in 100% DMSO to create a stock solution (e.g., 25 mg/mL).

  • On the day of injection, dilute the stock solution with sterile saline to the final desired concentration. For a 25g mouse receiving a 0.1 mL injection volume, the final concentration would be 0.625 mg/mL.

  • Vortex thoroughly to ensure a uniform suspension.

Animal Models

• Strain: Immunocompromised mice (e.g., BALB/c nude, NOD/SCID) are commonly used for human tumor cell line xenografts.[6][7] Syngeneic models (e.g., C3H/He mice with FM3A cells) can be used for immunocompetent studies.[4]

• Tumor Implantation:

  • Subcutaneous (s.c.) Xenograft: Inject 1-5 x 10⁶ tumor cells suspended in ~100 µL of sterile PBS or culture medium into the flank of the mouse.

  • Orthotopic Model: This involves implanting tumor cells into the corresponding organ of origin (e.g., liver for HCC). These models offer higher clinical relevance but require surgical procedures.[3]

• Study Initiation: Begin treatment when tumors reach a predetermined size, typically 100-150 mm³, as measured by calipers.[7]

Administration Protocol: Intraperitoneal (i.p.) Injection

Intraperitoneal injection is a common route for administering ascochlorin in mouse models.[3][4]

• Materials:

  • Sterile syringes (1 mL)

  • Sterile needles, 25-27 gauge[8]

  • Ascochlorin solution and vehicle control

  • 70% ethanol for disinfection

• Procedure:

  • Restraint: Manually restrain the mouse, ensuring control of the head and body. Tilt the mouse into a head-down position, which causes the abdominal organs to shift cranially, reducing the risk of puncture.[9]

  • Injection Site: Identify the lower right quadrant of the abdomen. This location avoids the cecum (left side) and urinary bladder.[8][9]

  • Injection: Insert the needle, bevel up, at approximately a 30-40° angle. The needle should penetrate the skin and the abdominal wall.

  • Aspiration (Optional but Recommended): Gently pull back on the plunger to ensure no fluid (urine, blood, or intestinal contents) enters the syringe. If fluid is aspirated, discard the syringe and re-inject at a new site with a fresh needle and dose.[9]

  • Injection: Depress the plunger smoothly to administer the full volume (typically <10 mL/kg; for a 25g mouse, this is ≤0.25 mL).[8]

  • Withdrawal: Remove the needle and return the mouse to its cage.

  • Monitoring: Observe the animal for any immediate adverse reactions. Use a new sterile needle and syringe for each animal.[10]

Monitoring and Endpoint Analysis

• Tumor Growth: Measure tumor dimensions with digital calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length × Width²)/2 .

• Body Weight: Record animal body weight at each tumor measurement to monitor for signs of systemic toxicity.

• Survival: For survival studies, monitor animals daily and euthanize when they meet pre-defined endpoint criteria (e.g., tumor volume exceeding a certain limit, >20% body weight loss, or signs of distress).

• Bioluminescence Imaging: For orthotopic models using luciferase-expressing cells, tumor growth can be non-invasively monitored using an in vivo imaging system (IVIS) after injecting the substrate D-luciferin.[3]

• Terminal Analysis: At the end of the study, tumors and major organs can be harvested for histological analysis, Western blotting, or other molecular assays to confirm the mechanism of action (e.g., assessing STAT3 phosphorylation).

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular Targets of Ascochlorin and Its Derivatives for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Selective cytotoxicity of ascochlorin in ER-negative human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison between NOD/SCID mice and BALB/c mice for patient-derived tumor xenografts model of non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. animalcare.ubc.ca [animalcare.ubc.ca]
• 9. research.vt.edu [research.vt.edu]
• 10. researchanimaltraining.com [researchanimaltraining.com]

Ascochlorin's Impact on STAT3 Phosphorylation: Application Notes and Protocols for Western Blot Analysis

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical transcription factor that, when activated through phosphorylation, plays a pivotal role in cell proliferation, survival, and differentiation.[1][2] Dysregulation of the STAT3 signaling pathway is a hallmark of numerous cancers, making it a prime target for therapeutic intervention.[2][3][4] Ascochlorin (ASC), an isoprenoid antibiotic, has been identified as a potent inhibitor of STAT3 activation.[3][5]

This document provides a detailed protocol for the analysis of phosphorylated STAT3 (p-STAT3) at the Tyr705 residue using Western blot following treatment with Ascochlorin. Ascochlorin has been shown to abrogate both constitutive and inducible STAT3 activation in various cancer cell lines, particularly in hepatocellular carcinoma (HCC).[3][5] The mechanism of action involves the suppression of upstream kinases like JAK1, JAK2, and Src, and the induction of Protein Inhibitor of Activated STAT3 (PIAS3), which in turn down-regulates STAT3 activation.[5]

The following protocols and data are intended to guide researchers in effectively assessing the inhibitory effects of Ascochlorin on STAT3 phosphorylation.

Quantitative Data Summary

The inhibitory effect of Ascochlorin on the phosphorylation of STAT3 is both dose- and time-dependent. The following table summarizes the observed effects in hepatocellular carcinoma (HCC) cell lines.

Cell Line	Ascochlorin Concentration (µM)	Treatment Time (hours)	Effect on p-STAT3 (Tyr705) Levels	Reference
HepG2	50	0, 2, 4, 6, 8, 10	Time-dependent decrease, with maximum inhibition at 10 hours	[5]
HepG2	0, 10, 25, 50	8	Dose-dependent decrease, substantial inhibition at 50 µM	[5]
HCCLM3	50	8	Significant suppression	[5]
Huh7	50	8	Significant suppression	[5]
Hep3B (IL-6 induced)	50	Pre-treated for 4, 6, 8 hours, then stimulated with IL-6 (25 ng/mL) for 20 min	Time-dependent inhibition of IL-6 inducible STAT3 activation	[5]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the STAT3 signaling pathway and the experimental workflow for Western blot analysis of p-STAT3 after Ascochlorin treatment.

Caption: STAT3 Signaling Pathway and Ascochlorin Inhibition.

Caption: Western Blot Workflow for p-STAT3 Analysis.

Experimental Protocols

Cell Culture and Ascochlorin Treatment

• Cell Seeding: Plate hepatocellular carcinoma cells (e.g., HepG2, Huh7, or HCCLM3) at a density of 2 x 10^6 cells per 100 mm dish.

• Incubation: Culture the cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2 until they reach 70-80% confluency.

• Starvation (for inducible models): For experiments involving cytokine induction (e.g., with IL-6 in Hep3B cells), starve the cells in serum-free media for 12-24 hours prior to treatment.

• Ascochlorin Treatment:

  • Prepare a stock solution of Ascochlorin in dimethyl sulfoxide (DMSO).

  • Treat the cells with the desired concentration of Ascochlorin (e.g., 50 µM) for the specified time points (e.g., 4, 6, 8, 10 hours).

  • For the vehicle control, treat cells with an equivalent volume of DMSO.

• Induction (if applicable): For inducible models, stimulate the cells with a cytokine such as IL-6 (e.g., 25 ng/mL) for a short period (e.g., 20 minutes) before harvesting.

Protein Extraction

• Cell Harvesting: After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis: Add 100-200 µL of ice-cold lysis buffer (e.g., RIPA buffer) supplemented with a protease and phosphatase inhibitor cocktail.[1]

• Scraping and Incubation: Scrape the cells and transfer the lysate to a microcentrifuge tube. Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

• Centrifugation: Centrifuge the lysate at 14,000 rpm for 20 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant (containing the protein extract) to a new, pre-chilled microcentrifuge tube.

Protein Quantification

• Assay: Determine the protein concentration of each sample using a Bradford or BCA protein assay kit, following the manufacturer's instructions.

• Normalization: Based on the concentrations, normalize all samples to the same concentration using lysis buffer.

Western Blot Analysis

• Sample Preparation: Mix 20-30 µg of protein from each sample with 4x Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.

• SDS-PAGE: Load the denatured protein samples onto an 8-10% SDS-polyacrylamide gel and perform electrophoresis until the dye front reaches the bottom of the gel.

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[6]

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for p-STAT3 (Tyr705) (e.g., from Cell Signaling Technology, Cat# 9145)[1] diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG) diluted in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the washing step (step 6).

• Signal Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and detect the chemiluminescent signal using an imaging system or X-ray film.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with antibodies against total STAT3 and a loading control like β-actin or GAPDH.[7]

• Densitometry Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ). The level of p-STAT3 is typically expressed as a ratio relative to total STAT3 or the loading control.

References

• 1. Western Blot for Detecting Phosphorylated STAT3 [bio-protocol.org]
• 2. Inhibiting STAT3 signaling pathway by natural products for cancer prevention and therapy: In vitro and in vivo activity and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of STAT3: A promising approach to enhancing the efficacy of chemotherapy in medulloblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pSTAT3: a target biomarker to study the pharmacology of the anti-IL-21R antibody ATR-107 in human whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. STAT-3/phosphoSTAT-3 western blot - Molecular Biology [protocol-online.org]

Application Notes: Luciferase Reporter Gene Assay for Assessing Ascochlorin's STAT3 Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical transcription factor implicated in various cellular processes, including cell proliferation, survival, and differentiation.[1] Aberrant or persistent activation of the STAT3 signaling pathway is a hallmark of numerous human cancers, making it a prime target for therapeutic intervention.[1] Ascochlorin, an isoprenoid antibiotic, has been identified as a potent inhibitor of the STAT3 signaling cascade.[2][3] This document provides detailed application notes and protocols for utilizing a luciferase reporter gene assay to quantitatively assess the inhibitory effect of Ascochlorin on STAT3 transcriptional activity.

The luciferase reporter assay is a highly sensitive and quantitative method for studying gene expression and the activity of signaling pathways.[1] The principle of this assay involves a reporter plasmid where the firefly luciferase gene is under the transcriptional control of a promoter containing STAT3-specific response elements.[1] When STAT3 is activated, it binds to these response elements, driving the expression of luciferase. The resulting luminescence is directly proportional to STAT3 transcriptional activity.[1] By treating cells with Ascochlorin, the reduction in luminescence can be measured to quantify its inhibitory effect on the STAT3 pathway.

Key Applications

• Screening and validation of potential STAT3 inhibitors.

• Determining the half-maximal inhibitory concentration (IC50) of compounds like Ascochlorin.

• Investigating the mechanism of action of novel anti-cancer agents.

• Studying the regulation of the STAT3 signaling pathway.

Data Presentation

Table 1: Dose-Dependent Inhibition of Constitutive STAT3 Transcriptional Activity by Ascochlorin in HepG2 Cells

Ascochlorin Concentration (µM)	Inhibition of STAT3 Activity
0	Baseline
10	Dose-dependent inhibition observed
25	Increased inhibition
50	Maximal inhibition observed[2]

Note: This table is based on findings that Ascochlorin suppresses the transcriptional activity of STAT3 in a dose-dependent manner, with maximal inhibition observed at a 50 μM concentration in HepG2 cells.[2] For precise IC50 determination, a full dose-response curve would need to be generated.

Table 2: Inhibition of EGF-Induced STAT3-Dependent Reporter Gene Expression by Ascochlorin in Hep3B Cells

Treatment	STAT3-Mediated Luciferase Gene Expression
Control (unstimulated)	Basal level
EGF (100 ng/ml)	Significantly increased
EGF (100 ng/ml) + Ascochlorin	Dose-dependent inhibition of EGF-induced activity[2]

Signaling Pathway and Experimental Workflow

To visualize the underlying biological process and the experimental procedure, the following diagrams are provided.

Caption: STAT3 Signaling Pathway and Ascochlorin's Mode of Action.

Caption: Experimental Workflow for STAT3 Luciferase Reporter Assay.

Experimental Protocols

Materials and Reagents

• Cell Line: Human hepatocellular carcinoma cell lines (e.g., HepG2, Hep3B) or other suitable cells with an active STAT3 pathway.

• Reporter Plasmids:

  • STAT3-responsive firefly luciferase reporter plasmid (pSTAT3-Luc).

  • Control plasmid with a constitutive promoter driving Renilla luciferase (for normalization).

• Transfection Reagent: Lipofectamine® 2000 or a similar high-efficiency transfection reagent.

• Cell Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate medium, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Ascochlorin: Stock solution prepared in DMSO.

• Stimulant (optional): Epidermal Growth Factor (EGF) or Interleukin-6 (IL-6).

• Dual-Luciferase® Reporter Assay System: Commercially available kit (e.g., from Promega).

• Luminometer: Plate reader capable of measuring luminescence.

• 96-well white, clear-bottom tissue culture plates.

Protocol 1: Assessment of Ascochlorin on Constitutive STAT3 Activity

• Cell Seeding:

  • One day prior to transfection, seed HepG2 cells in a 96-well white, clear-bottom plate at a density of 1 x 10^4 cells per well in 100 µL of complete growth medium.

  • Incubate at 37°C in a 5% CO2 incubator overnight.

• Transfection:

  • For each well, prepare a transfection mix according to the manufacturer's protocol. A typical ratio is 100 ng of pSTAT3-Luc reporter plasmid and 10 ng of the Renilla luciferase control plasmid.

  • Add the transfection mix to the cells and incubate for 24 hours.

• Ascochlorin Treatment:

  • After 24 hours of transfection, replace the medium with fresh medium containing various concentrations of Ascochlorin (e.g., 0, 10, 25, 50 µM). Include a vehicle control (DMSO).

  • Incubate the cells for an additional 6-24 hours.

• Luciferase Assay:

  • Remove the medium and gently wash the cells with PBS.

  • Lyse the cells using the passive lysis buffer provided in the Dual-Luciferase® Reporter Assay System.

  • Measure the firefly and Renilla luciferase activities sequentially in a luminometer according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to account for variations in transfection efficiency and cell number.

  • Calculate the percentage of inhibition for each Ascochlorin concentration relative to the vehicle control.

Protocol 2: Assessment of Ascochlorin on Inducible STAT3 Activity

• Cell Seeding and Transfection:

  • Follow steps 1 and 2 from Protocol 1, using Hep3B cells or another cell line responsive to stimulation.

• Ascochlorin Pre-treatment:

  • After 24 hours of transfection, replace the medium with serum-free medium and incubate for 4-6 hours to starve the cells.

  • Add fresh serum-free medium containing the desired concentrations of Ascochlorin and incubate for 1-2 hours.

• Stimulation:

  • Add the stimulant (e.g., 100 ng/mL EGF) to the wells and incubate for an additional 2-6 hours.[2]

• Luciferase Assay and Data Analysis:

  • Follow steps 4 and 5 from Protocol 1.

  • Calculate the percentage of inhibition of the stimulant-induced STAT3 activity for each Ascochlorin concentration.

Conclusion

The luciferase reporter gene assay is a robust and sensitive method for quantifying the inhibitory effects of Ascochlorin on STAT3 transcriptional activity. The protocols outlined in this document provide a framework for researchers to investigate the anti-cancer properties of Ascochlorin and other potential STAT3 inhibitors. Careful optimization of cell density, transfection efficiency, and treatment times will ensure reliable and reproducible results.

References

• 1. benchchem.com [benchchem.com]
• 2. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Ascochlorin-Induced Apoptosis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the methodologies used to assess apoptosis induced by Ascochlorin and its derivatives. The protocols detailed below are essential for researchers investigating the anticancer properties of these compounds and for professionals in drug development evaluating their therapeutic potential.

Ascochlorin, an isoprenoid antibiotic, and its derivatives such as 4-O-methylascochlorin (MAC), have demonstrated pro-apoptotic effects in various cancer cell lines.[1][2] The induction of apoptosis is a key mechanism behind their potential as anticancer agents. Accurate assessment of apoptosis is therefore critical to understanding their mechanism of action and determining their efficacy.

The primary methods for evaluating Ascochlorin-induced apoptosis include:

• Annexin V/Propidium Iodide (PI) Staining: To quantify the percentage of cells in early and late apoptosis.

• Caspase Activity Assays: To measure the activation of key executioner caspases, such as caspase-3 and caspase-7.

• Western Blotting: To detect the cleavage of PARP and changes in the expression of other apoptosis-related proteins.

• TUNEL Assay: To detect DNA fragmentation, a hallmark of late-stage apoptosis.

These methods, when used in combination, provide a robust and multi-faceted approach to characterizing the apoptotic response to Ascochlorin treatment.

Data Presentation

Quantitative Analysis of Ascochlorin-Induced Apoptosis

The following tables summarize quantitative data from various studies on the pro-apoptotic effects of Ascochlorin and its derivatives.

Table 1: IC50 Values of 4-O-Methylascochlorin (MAC) in Various Cancer Cell Lines

Cell Line (Cancer Type)	IC50 (µM) after 24h
CaSki (Cervical)	20.3 ± 1.5
HeLa (Cervical)	22.1 ± 1.2
A549 (Lung)	35.4 ± 2.1
HCT116 (Colon)	28.7 ± 1.8
MCF7 (Breast)	31.5 ± 2.5

Data adapted from a study on the effects of MAC on various cancer cells.[2]

Table 2: Effect of 4-O-Methylascochlorin (MAC) on Apoptosis in Cervical Cancer Cells (24h treatment)

Cell Line	MAC Concentration (µM)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
CaSki	0 (Control)	2.1 ± 0.3	1.5 ± 0.2
10	8.7 ± 0.9	5.4 ± 0.6
20	15.2 ± 1.3	12.8 ± 1.1
HeLa	0 (Control)	1.8 ± 0.2	1.2 ± 0.1
10	7.5 ± 0.8	4.9 ± 0.5
20	13.6 ± 1.1	10.5 ± 0.9

Data represents the percentage of cells in different apoptotic stages as determined by Annexin V/PI flow cytometry.[3]

Table 3: Caspase-3/7 Activity in Cervical Cancer Cells Treated with 4-O-Methylascochlorin (MAC) for 24h

Cell Line	MAC Concentration (µM)	Caspase-3/7 Activity (Fold Change vs. Control)
CaSki	0 (Control)	1.0
10	2.8 ± 0.3
20	4.5 ± 0.5
HeLa	0 (Control)	1.0
10	2.5 ± 0.2
20	4.1 ± 0.4

Caspase activity was measured using a luminogenic substrate.

Signaling Pathways

Ascochlorin and its derivatives induce apoptosis through the modulation of key signaling pathways. The diagrams below illustrate the proposed mechanisms.

Caption: Ascochlorin-induced apoptosis via the STAT3 signaling pathway.

Caption: 4-O-Methylascochlorin-induced apoptosis via the Wnt/β-catenin pathway.

Experimental Protocols

The following are detailed protocols for the key experiments used to assess Ascochlorin-induced apoptosis.

Annexin V/PI Staining for Apoptosis Detection by Flow Cytometry

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Experimental workflow for Annexin V/PI staining.

Materials:

• Cells of interest

• Ascochlorin or its derivatives

• Phosphate-Buffered Saline (PBS), ice-cold

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 10X Binding Buffer)

• Flow cytometer

Protocol:

• Cell Culture and Treatment:

  • Seed cells at an appropriate density in culture plates and allow them to adhere overnight.

  • Treat cells with various concentrations of Ascochlorin and a vehicle control for the desired time points.

• Cell Harvesting:

  • Carefully collect the culture medium, which contains detached apoptotic cells.

  • Wash the adherent cells with PBS and detach them using a gentle cell scraper or trypsin.

  • Combine the detached cells with the collected culture medium.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

• Staining:

  • Discard the supernatant and wash the cell pellet twice with ice-cold PBS.

  • Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up compensation and gates.

  • Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, and necrotic).

Caspase-3/7 Activity Assay (Luminogenic)

This assay measures the activity of key executioner caspases.

Materials:

• Cells of interest

• Ascochlorin or its derivatives

• White-walled 96-well plates

• Caspase-Glo® 3/7 Assay Kit (Promega) or similar

• Luminometer

Protocol:

• Cell Plating and Treatment:

  • Seed cells in a white-walled 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of culture medium.

  • Allow cells to attach overnight.

  • Treat cells with various concentrations of Ascochlorin and a vehicle control. Include a "no-cell" background control.

• Assay Procedure:

  • Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

  • Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

  • Incubate the plate at room temperature for 1 to 3 hours, protected from light.

• Measurement:

  • Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • Subtract the average luminescence of the "no-cell" background control from all other readings.

  • Calculate the fold change in caspase activity by normalizing the readings of treated samples to the vehicle control.

Western Blotting for Apoptosis-Related Proteins

This method is used to detect changes in the expression and cleavage of key apoptotic proteins.

Materials:

• Cells of interest

• Ascochlorin or its derivatives

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-PARP, anti-cleaved caspase-3, anti-Bcl-2, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• Cell Lysis and Protein Quantification:

  • Treat cells with Ascochlorin as described previously.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunodetection:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Signal Detection and Analysis:

  • Apply the ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the protein of interest to a loading control (e.g., β-actin). Look for an increase in the cleaved forms of PARP and caspase-3, and changes in the ratio of pro- to anti-apoptotic proteins.[4][5]

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay

This assay detects DNA fragmentation in late-stage apoptosis.

Materials:

• Cells grown on coverslips or in chamber slides

• Ascochlorin or its derivatives

• 4% Paraformaldehyde in PBS

• Permeabilization solution (e.g., 0.1% Triton X-100 in 0.1% sodium citrate)

• In Situ Cell Death Detection Kit (e.g., from Roche) containing TdT enzyme and fluorescently labeled dUTP

• DAPI or Hoechst for nuclear counterstaining

• Fluorescence microscope

Protocol:

• Cell Culture, Treatment, and Fixation:

  • Culture and treat cells as described previously.

  • Wash cells with PBS and fix with 4% paraformaldehyde for 1 hour at room temperature.

• Permeabilization:

  • Wash the fixed cells with PBS.

  • Incubate with permeabilization solution for 2 minutes on ice.

• TUNEL Staining:

  • Wash cells with PBS.

  • Prepare the TUNEL reaction mixture according to the manufacturer's instructions (mix enzyme and label solution).

  • Add the TUNEL reaction mixture to the cells and incubate for 60 minutes at 37°C in a humidified atmosphere in the dark.

• Microscopy:

  • Wash cells with PBS.

  • Counterstain the nuclei with DAPI or Hoechst.

  • Mount the coverslips and visualize the cells under a fluorescence microscope.

  • TUNEL-positive cells will show green fluorescence in the nucleus. The percentage of apoptotic cells can be determined by counting the number of TUNEL-positive nuclei relative to the total number of nuclei.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 4-O-Methylascochlorin-Mediated BNIP-3 Expression Controls the Balance of Apoptosis and Autophagy in Cervical Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes: Ascochlorin in Hepatocellular Carcinoma (HCC) Research

Introduction

Ascochlorin (ASC), an isoprenoid antibiotic, has emerged as a significant compound in cancer research, particularly for hepatocellular carcinoma (HCC).[1][2] HCC is a prevalent and fatal form of liver cancer, often characterized by the deregulated activation of oncogenic signaling pathways.[3][4] One such critical pathway involves the Signal Transducer and Activator of Transcription 3 (STAT3), which plays a pivotal role in the proliferation and survival of HCC cells.[1][3][5] Ascochlorin has demonstrated substantial antineoplastic effects by targeting this pathway, making it a valuable tool for in vitro and in vivo HCC studies.[1][5] These notes provide an overview of Ascochlorin's applications, mechanism, and relevant experimental protocols for HCC research.

Mechanism of Action: STAT3 Signaling Inhibition

Ascochlorin exerts its primary anti-tumor effects in HCC by suppressing the STAT3 signaling cascade.[1][5] The mechanism involves the upregulation of the Protein Inhibitor of Activated STAT3 (PIAS3). PIAS3 binds to the DNA-binding domain of STAT3, thereby inhibiting its activation.[1][5] This inhibition prevents both constitutive and cytokine-inducible (e.g., IL-6/EGF) STAT3 activation.[1][5] The suppression of STAT3 signaling leads to the downregulation of various oncogenic gene products that are crucial for cell proliferation, survival, and invasion.[1]

References

• 1. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Targets of Ascochlorin and Its Derivatives for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Natural bioactive compounds and STAT3 against hepatocellular carcinoma: An update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Mitochondrial Dysfunction Using Ascochlorin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascochlorin is a prenyl-phenol antibiotic isolated from the fungus Ascochyta viciae. It has garnered significant interest in biomedical research due to its potent and specific inhibition of the mitochondrial respiratory chain.[1][2] This document provides detailed application notes and experimental protocols for utilizing Ascochlorin as a tool to investigate mitochondrial dysfunction and its downstream cellular consequences.

Ascochlorin's primary mechanism of action is the inhibition of the mitochondrial cytochrome bc1 complex (Complex III) of the electron transport chain.[1][2] Notably, it is an unusual inhibitor as it binds to both the Qo and Qi sites of Complex III, effectively blocking electron flow and disrupting mitochondrial respiration.[1][2] This inhibition leads to a cascade of cellular events, including increased production of reactive oxygen species (ROS), depolarization of the mitochondrial membrane, and activation of signaling pathways involved in apoptosis and cell cycle regulation, such as the p53 and STAT3 pathways.[3][4][5] These characteristics make Ascochlorin a valuable pharmacological tool for studying the intricate roles of mitochondrial function in health and disease, and for exploring potential therapeutic strategies targeting mitochondrial metabolism in cancer and other disorders.

Data Presentation

Quantitative Data on Ascochlorin's Effects

The following tables summarize the quantitative effects of Ascochlorin on mitochondrial function and cellular viability.

Parameter	System	IC50 Value	Reference
Inhibition of O2 Uptake (Succinate as substrate)	Rat Liver Mitochondria	0.013 µM	[1]
Inhibition of O2 Uptake (NADH as substrate)	H. anomala Mitochondria	Comparable to Antimycin A3 and Stigmatellin	[1]

Table 1: Inhibitory Concentration (IC50) of Ascochlorin on Mitochondrial Respiration. This data highlights the potent inhibitory effect of Ascochlorin on mitochondrial oxygen consumption.

Cell Line	Assay	Concentration	Effect	Reference
Hepatocellular Carcinoma (HepG2, HCCLM3, Huh7)	Western Blot	50 µM	Abrogation of constitutive STAT3 phosphorylation	[6]
Human Osteosarcoma & Colon Cancer Cells	Western Blot	Not Specified	Increased p53 protein stability and phosphorylation at Ser392	[2][3]
ER-negative Breast Cancer (MX-1)	Not Specified	Not Specified	Selective cell killing, partly via apoptosis induction	[4]

Table 2: Effects of Ascochlorin on Cellular Signaling and Viability. This table provides insights into the downstream consequences of Ascochlorin-induced mitochondrial dysfunction in various cancer cell lines.

Experimental Protocols

Assessment of Mitochondrial Respiration using Seahorse XF Analyzer

This protocol outlines the use of the Agilent Seahorse XF Analyzer to measure the effect of Ascochlorin on the oxygen consumption rate (OCR) of cultured cells.

Materials:

• Seahorse XF96 or XFp Cell Culture Microplates

• Ascochlorin

• Seahorse XF Calibrant

• Seahorse XF Assay Medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

• Mitochondrial stress test compounds (Oligomycin, FCCP, Rotenone/Antimycin A)

• Cultured cells of interest

Protocol:

• Cell Seeding:

  • Seed cells in a Seahorse XF cell culture microplate at a pre-determined optimal density.

  • Allow cells to adhere and grow overnight in a standard CO2 incubator.

• Cartridge Hydration:

  • Hydrate a Seahorse XF sensor cartridge overnight in a non-CO2 incubator at 37°C by adding Seahorse XF Calibrant to each well of the utility plate.

• Assay Preparation:

  • On the day of the assay, replace the cell culture medium with pre-warmed Seahorse XF assay medium.

  • Incubate the cell plate in a non-CO2 incubator at 37°C for at least 1 hour to allow for temperature and pH equilibration.

  • Prepare stock solutions of Ascochlorin and mitochondrial stress test compounds in Seahorse XF assay medium. Load the desired concentrations into the appropriate ports of the hydrated sensor cartridge.

• Seahorse XF Assay:

  • Calibrate the sensor cartridge in the Seahorse XF Analyzer.

  • Replace the calibrant plate with the cell plate.

  • Perform the assay according to the instrument's protocol, with sequential injections of Ascochlorin, oligomycin, FCCP, and rotenone/antimycin A.

• Data Analysis:

  • Analyze the OCR data to determine the effect of Ascochlorin on basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

Seahorse XF experimental workflow diagram.

Measurement of Mitochondrial Membrane Potential (ΔΨm) using JC-1 Dye

This protocol describes the use of the fluorescent dye JC-1 to assess changes in mitochondrial membrane potential following treatment with Ascochlorin.

Materials:

• JC-1 dye

• Ascochlorin

• Cultured cells

• Fluorescence microscope or flow cytometer

• Appropriate cell culture medium and buffers (e.g., PBS)

Protocol:

• Cell Treatment:

  • Culture cells to the desired confluency in appropriate culture plates.

  • Treat cells with various concentrations of Ascochlorin for the desired duration. Include an untreated control.

• JC-1 Staining:

  • Prepare a working solution of JC-1 dye in cell culture medium (typically 1-5 µg/mL).

  • Remove the treatment medium and incubate the cells with the JC-1 staining solution for 15-30 minutes at 37°C in the dark.

• Washing:

  • Gently wash the cells twice with pre-warmed PBS or cell culture medium to remove excess dye.

• Imaging or Flow Cytometry:

  • Fluorescence Microscopy: Immediately visualize the cells under a fluorescence microscope. Healthy cells with high ΔΨm will exhibit red fluorescence (J-aggregates), while apoptotic or metabolically inactive cells with low ΔΨm will show green fluorescence (JC-1 monomers).

  • Flow Cytometry: Harvest the cells and resuspend them in PBS. Analyze the cell population using a flow cytometer, detecting green fluorescence in the FITC channel and red fluorescence in the PE channel.

• Data Analysis:

  • Calculate the ratio of red to green fluorescence intensity. A decrease in this ratio indicates mitochondrial membrane depolarization.

JC-1 assay workflow for ΔΨm measurement.

Detection of Intracellular Reactive Oxygen Species (ROS)

This protocol uses the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) to measure changes in intracellular ROS levels after Ascochlorin treatment.

Materials:

• DCFH-DA

• Ascochlorin

• Cultured cells

• Fluorescence plate reader, microscope, or flow cytometer

• Appropriate cell culture medium and buffers

Protocol:

• Cell Treatment:

  • Seed and culture cells to the desired density.

  • Treat cells with Ascochlorin at various concentrations and for different time points.

• DCFH-DA Loading:

  • Prepare a fresh working solution of DCFH-DA in serum-free medium (typically 5-10 µM).

  • Wash the cells once with PBS and then incubate them with the DCFH-DA solution for 30-60 minutes at 37°C in the dark.

• Washing:

  • Gently wash the cells twice with PBS to remove unloaded probe.

• Fluorescence Measurement:

  • Immediately measure the fluorescence intensity using a fluorescence plate reader (excitation ~485 nm, emission ~530 nm), fluorescence microscope, or flow cytometer.

• Data Analysis:

  • Quantify the fluorescence intensity and express it as a fold change relative to the untreated control to determine the increase in ROS production.

Western Blot Analysis of Apoptosis-Related Proteins

This protocol details the steps for analyzing the expression of key apoptosis-regulating proteins, such as Bax, Bcl-2, and cleaved caspases, as well as the release of cytochrome c, following Ascochlorin treatment.

Materials:

• Ascochlorin

• Cultured cells

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bax, anti-Bcl-2, anti-cleaved caspase-3, anti-cytochrome c, anti-STAT3, anti-p-STAT3, anti-p53)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Protocol:

• Cell Treatment and Lysis:

  • Treat cells with Ascochlorin as required.

  • For cytochrome c release, perform subcellular fractionation to separate cytosolic and mitochondrial fractions.

  • For whole-cell lysates, wash cells with ice-cold PBS and lyse them with lysis buffer on ice.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and develop with ECL substrate.

• Signal Detection and Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • Perform densitometric analysis of the protein bands and normalize to a loading control (e.g., β-actin or GAPDH).

Signaling Pathways and Visualizations

Ascochlorin-induced mitochondrial dysfunction triggers a complex network of signaling events. The inhibition of Complex III leads to an increase in mitochondrial ROS, which can act as signaling molecules. This oxidative stress, coupled with the disruption of the mitochondrial membrane potential, can initiate the intrinsic pathway of apoptosis. This involves the release of cytochrome c from the mitochondria into the cytosol, which in turn activates caspases, the executioners of apoptosis. The balance of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins is also a critical determinant in this process.

Furthermore, mitochondrial dysfunction has been shown to impact other key signaling pathways. Ascochlorin treatment can lead to the activation of the tumor suppressor protein p53 and the inhibition of the STAT3 signaling pathway, both of which are crucial regulators of cell survival, proliferation, and apoptosis.

Signaling pathway of Ascochlorin-induced mitochondrial dysfunction.

Logical workflow for studying Ascochlorin's effects.

References

• 1. tabaslab.com [tabaslab.com]
• 2. Ascochlorin activates p53 in a manner distinct from DNA damaging agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. JC-1 Mitochondrial Membrane Potential Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Application Notes and Protocols: Experimental Design for Ascochlorin Combination Therapy Studies

Introduction

Ascochlorin (ASC) is an isoprenoid antibiotic, first isolated from the fungus Ascochyta viciae, that has demonstrated significant antineoplastic properties in various cancer models.[1][2] Its primary mechanism of action involves the inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling cascade.[3][4] Deregulated STAT3 activation is a key driver in the proliferation, survival, and invasion of many human cancers, making it a prime target for therapeutic intervention.[3][5] Ascochlorin has been shown to suppress both constitutive and inducible STAT3 activation by upregulating the expression of the Protein Inhibitor of Activated STAT3 (PIAS3), which in turn inhibits STAT3's DNA binding ability.[3][4] Additionally, Ascochlorin has been identified as an inhibitor of the mitochondrial cytochrome bc1 complex, suggesting a multi-faceted impact on cancer cell metabolism.[6][7]

Combination therapy is a cornerstone of modern oncology, aiming to enhance therapeutic efficacy, reduce dosages to mitigate toxicity, and overcome or delay the onset of drug resistance.[8][9] The unique mechanism of Ascochlorin makes it a promising candidate for combination studies with conventional chemotherapeutics, targeted agents, or immunotherapies. This document provides a detailed framework and protocols for the preclinical evaluation of Ascochlorin in combination therapy settings, from initial in vitro screening to in vivo model validation.

Part 1: Rationale for Combination Partner Selection

The selection of a suitable combination partner for Ascochlorin should be hypothesis-driven, based on its known molecular targets. Potential strategies include:

• Targeting Parallel Survival Pathways: Combining Ascochlorin with inhibitors of other critical oncogenic pathways (e.g., PI3K/AKT/mTOR, MAPK/ERK) that cancer cells might use to escape the effects of STAT3 inhibition.

• Enhancing Apoptosis: Pairing Ascochlorin with agents that directly induce apoptosis (e.g., Bcl-2 inhibitors) or with conventional cytotoxic drugs (e.g., taxanes, platinum-based agents) whose efficacy is often limited by STAT3-mediated survival signals.

• Overcoming Chemoresistance: Investigating combinations in cancer models where STAT3 activation is a known mechanism of resistance to a standard-of-care therapy.

• Synergizing with other STAT3 Pathway Inhibitors: Combining Ascochlorin with other STAT3 inhibitors that have different binding sites or mechanisms, such as those that prevent STAT3 dimerization or phosphorylation, could lead to a more profound and durable pathway inhibition.[10]

Part 2: Key Experimental Protocols

Protocol 2.1: Cell Line Selection and Culture

• Selection: Choose a panel of cancer cell lines with well-characterized STAT3 activation status (constitutively active, inducible, or low/negative). This allows for the assessment of the combination's efficacy across different genetic backgrounds. For example, hepatocellular carcinoma (HCC) cell lines are suitable given existing data on Ascochlorin's effect in this cancer type.[3][4]

• Culture Conditions: Culture selected cell lines in their recommended media (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Maintenance: Maintain cells in a humidified incubator at 37°C with 5% CO2. Ensure cells are in the logarithmic growth phase and do not exceed 80% confluency before starting any experiment.

Protocol 2.2: Single-Agent Dose-Response Assay (IC50 Determination)

• Cell Seeding: Seed cells in 96-well plates at a predetermined density (e.g., 3,000-8,000 cells/well) and allow them to adhere overnight.

• Drug Preparation: Prepare stock solutions of Ascochlorin and the combination drug (Drug X) in a suitable solvent like DMSO. Create a series of 2-fold serial dilutions for each drug in the culture medium.

• Treatment: Treat the cells with a range of concentrations for each single agent. Include vehicle-only (DMSO) controls.

• Incubation: Incubate the plates for a period that allows for at least two cell doublings (typically 48-72 hours).

• Viability Assessment: Measure cell viability using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or a luminescence-based assay like CellTiter-Glo®.

• Data Analysis: Plot the percentage of cell viability against the drug concentration and use non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the half-maximal inhibitory concentration (IC50) for each drug.

Protocol 2.3: Combination Drug Screening (Checkerboard Assay)

• Plate Design: Use a 96-well plate format to create a dose-response matrix.[11][12] Design the plate with serial dilutions of Ascochlorin along the rows and serial dilutions of Drug X along the columns. Typically, a 6x6 or 8x8 matrix centered around the IC50 values of each drug is effective.[12] Include wells for each drug alone and untreated/vehicle controls.

• Cell Seeding: Seed cells as described in Protocol 2.2.

• Treatment: Add the single agents and their combinations to the appropriate wells according to the plate map.

• Incubation: Incubate for the same duration as the single-agent assay (e.g., 72 hours).

• Viability Assessment: Measure cell viability using the same method as in Protocol 2.2.

Protocol 2.4: Data Analysis for Synergy (Chou-Talalay Method)

The Chou-Talalay method is a widely accepted approach for quantifying drug interactions.[13][14] It is based on the median-effect principle and calculates a Combination Index (CI).

• Software: Use software like CompuSyn or the 'SynergyFinder' R package to analyze the dose-response matrix data.[11][15]

• Data Input: Input the dose and effect (fraction affected, Fa, where Fa = 1 - fraction unaffected/viability) for each drug alone and in combination.

• CI Calculation: The software will calculate the CI value for different effect levels (Fa).

• Interpretation of CI Values:

  • CI < 1: Synergism (the combined effect is greater than the sum of individual effects).

  • CI = 1: Additive effect (the combined effect is equal to the sum of individual effects).

  • CI > 1: Antagonism (the combined effect is less than the sum of individual effects).

• Visualization: Generate Fa-CI plots (CI value vs. fraction affected) and isobolograms to visualize the interaction across a range of concentrations and effect levels.[14][16]

Protocol 2.5: Mechanistic Studies (Western Blotting)

• Objective: To confirm that the synergistic effect of the combination therapy is linked to enhanced inhibition of the STAT3 pathway or modulation of related pathways.

• Treatment: Treat cells (grown in 6-well plates) with Ascochlorin, Drug X, and the combination at synergistic concentrations (e.g., IC50 or lower) for a relevant time point (e.g., 24 hours).

• Protein Extraction: Lyse the cells using RIPA buffer containing protease and phosphatase inhibitors. Quantify protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) and incubate with primary antibodies overnight at 4°C. Key proteins to probe include:

  • p-STAT3 (Tyr705)

  • Total STAT3

  • PIAS3

  • Downstream STAT3 targets (e.g., Cyclin D1, Bcl-2, Survivin)[4]

  • Apoptosis markers (e.g., Cleaved Caspase-3, Cleaved PARP)

  • A loading control (e.g., β-actin or GAPDH)

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) substrate on an imaging system.

• Analysis: Quantify band intensities using software like ImageJ to determine the relative changes in protein expression or phosphorylation.

Part 3: In Vivo Experimental Protocols

Protocol 3.1: Xenograft Mouse Model Development

• Animal Model: Use immunocompromised mice (e.g., athymic nude or NOD/SCID mice). All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

• Cell Implantation: Subcutaneously inject 1-5 x 10^6 cancer cells (resuspended in a mixture of media and Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length x Width^2) / 2.

• Randomization: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment groups (n=6-10 mice per group) with similar average tumor volumes.

Protocol 3.2: In Vivo Combination Therapy Study Design

• Treatment Groups:

  • Group 1: Vehicle Control (e.g., saline, PBS with DMSO/Tween-80)

  • Group 2: Ascochlorin alone

  • Group 3: Drug X alone

  • Group 4: Ascochlorin + Drug X combination

• Dosing and Administration: Determine the doses and administration routes (e.g., intraperitoneal, oral gavage) based on previous studies or preliminary tolerability experiments.[4][17] Administer treatments according to a defined schedule (e.g., daily, 5 days a week) for a set period (e.g., 3-4 weeks).[17]

• Monitoring: Continue to monitor tumor volumes throughout the study.

Protocol 3.3: Efficacy and Toxicity Assessment

• Efficacy: The primary endpoint is tumor growth inhibition. At the end of the study, euthanize the mice, excise the tumors, and record their final weights.

• Pharmacodynamic Analysis: A subset of tumors can be harvested a few hours after the final dose to assess target engagement in vivo via Western blotting or immunohistochemistry for markers like p-STAT3.

Part 4: Data Presentation

Quantitative data should be summarized in clear, concise tables to facilitate comparison and interpretation.

Table 1: Single-Agent IC50 Values in Cancer Cell Lines (72h Treatment)

Cell Line	Ascochlorin IC50 (µM)	Drug X IC50 (µM)
Cell Line A	12.5 ± 1.8	5.2 ± 0.7
Cell Line B	25.1 ± 3.2	1.8 ± 0.3
Cell Line C	8.9 ± 1.1	22.4 ± 2.5

Values are presented as mean ± standard deviation from three independent experiments.

Table 2: Combination Index (CI) Values for Ascochlorin and Drug X in Cell Line A

Fraction Affected (Fa)	Combination Index (CI)	Interpretation
0.25	1.05	Additive
0.50	0.78	Synergism
0.75	0.62	Synergism
0.90	0.51	Strong Synergism

CI values were calculated using the Chou-Talalay method. CI < 1 indicates synergy.[14]

Table 3: In Vivo Efficacy of Combination Therapy in a Xenograft Model

Treatment Group	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control	1520 ± 210	-	+5.2
Ascochlorin (10 mg/kg)	988 ± 155	35.0	+2.1
Drug X (5 mg/kg)	1140 ± 180	25.0	-1.5
Combination	410 ± 95*	73.0	-2.8

*Values are presented as mean ± standard error of the mean. p < 0.05 compared to single-agent groups.

Part 5: Mandatory Visualizations

Caption: Ascochlorin inhibits the STAT3 signaling pathway.

Caption: Workflow for Ascochlorin combination therapy studies.

Caption: Decision-making flow based on Combination Index (CI).

References

• 1. Molecular Targets of Ascochlorin and Its Derivatives for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ascochlorin, a new antibiotic, found by the paper-disc agar-diffusion method. I. Isolation, biological and chemical properties of ascochlorin. (Studies on antiviral and antitumor antibiotics. I) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prevention of STAT3-related pathway in SK-N-SH cells by natural product astaxanthin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. oncotarget.com [oncotarget.com]
• 10. scbt.com [scbt.com]
• 11. Methods for High-throughput Drug Combination Screening and Synergy Scoring - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recent advances in combinatorial drug screening and synergy scoring - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. The Synergistic In Vitro and In Vivo Antitumor Effect of Combination Therapy with Salinomycin and 5-Fluorouracil against Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Ascochlorin: A Potent Inhibitor of Cancer Cell Invasion and Migration

Application Notes and Protocols for Researchers

Ascochlorin, a prenyl-phenol antibiotic isolated from the fungus Ascochyta viciae, has demonstrated significant anti-tumor properties, particularly in the inhibition of cancer cell invasion and migration.[1][2] These processes are critical for tumor metastasis, the primary cause of cancer-related mortality. This document provides detailed application notes, experimental protocols, and a summary of quantitative data related to the use of ascochlorin in invasion and migration assays. It also elucidates the key signaling pathways modulated by this compound.

Application Notes

Ascochlorin's inhibitory effects on cell invasion and migration are primarily attributed to its ability to downregulate the expression and activity of matrix metalloproteinases (MMPs), enzymes crucial for the degradation of the extracellular matrix (ECM).[1][3][4] Specifically, ascochlorin has been shown to target MMP-2 and MMP-9, which are key players in the metastatic cascade.[1][5]

The compound exerts its effects through the modulation of several key signaling pathways:

• ERK1/2 Signaling Pathway: Ascochlorin suppresses the ERK1/2 signaling pathway, which in turn inhibits the activation of the transcription factor activator protein-1 (AP-1).[1][3] This leads to a downstream reduction in the gene expression of MMP-9.

• STAT3 Signaling Cascade: Ascochlorin upregulates the expression of the Protein Inhibitor of Activated STAT3 (PIAS3).[6][7] PIAS3 subsequently inhibits the activation of Signal Transducer and Activator of Transcription 3 (STAT3), a key regulator of genes involved in cell proliferation, survival, and invasion.[6][7]

• FAK and JAK-STAT Signaling: The compound has been observed to inhibit the phosphorylation of Focal Adhesion Kinase (FAK) and Janus Kinase (JAK), leading to reduced STAT3 activation and consequently decreased MMP-2 activity.[5]

A derivative of ascochlorin, 4-O-Methylascochlorin (MAC), has also been shown to inhibit the Wnt/β-catenin signaling pathway, which is implicated in cancer cell proliferation and survival.[8]

Quantitative Data Summary

The inhibitory effects of ascochlorin on cancer cell invasion and migration are dose-dependent. The following tables summarize the quantitative data from various studies.

Table 1: Effect of Ascochlorin on Cell Invasion

Cell Line	Assay Type	Ascochlorin Concentration	% Inhibition of Invasion	Reference
Caki-1 (Human Renal Carcinoma)	Matrigel Invasion Assay	10 µM	~50%	[1][3]
Caki-1 (Human Renal Carcinoma)	Matrigel Invasion Assay	20 µM	~80%	[1][3]
HepG2 (Hepatocellular Carcinoma)	Matrigel Invasion Assay	50 µM	Significant Inhibition	[6]
HCCLM3 (Hepatocellular Carcinoma)	Matrigel Invasion Assay	50 µM	Significant Inhibition	[6]
U373MG (Human Glioblastoma)	Matrigel Invasion Assay	10 µM	Significant Inhibition	[5]
A172 (Human Glioblastoma)	Matrigel Invasion Assay	10 µM	Significant Inhibition	[5]

Table 2: Effect of Ascochlorin on Cell Migration

Cell Line	Assay Type	Ascochlorin Concentration	% Inhibition of Migration	Reference
HepG2 (Hepatocellular Carcinoma)	Wound Healing Assay	50 µM	Significant Inhibition	[6]
HCCLM3 (Hepatocellular Carcinoma)	Wound Healing Assay	50 µM	Significant Inhibition	[6]
U373MG (Human Glioblastoma)	Wound Healing Assay	10 µM	Significant Inhibition	[5]
A172 (Human Glioblastoma)	Wound Healing Assay	10 µM	Significant Inhibition	[5]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on established methods and can be adapted for specific cell lines and experimental conditions.[9][10][11][12]

Protocol 1: Transwell Invasion Assay

This assay, also known as the Boyden chamber assay, is used to assess the invasive potential of cells through a basement membrane matrix.[10][12]

Materials:

• 24-well Transwell inserts (8 µm pore size)

• Matrigel basement membrane matrix

• Cell culture medium (serum-free and serum-containing)

• Ascochlorin (dissolved in a suitable solvent, e.g., DMSO)

• Cotton swabs

• Fixing solution (e.g., methanol)

• Staining solution (e.g., crystal violet or DAPI)

• Microscope

Procedure:

• Coating the Inserts:

  • Thaw Matrigel on ice overnight.

  • Dilute Matrigel with cold, serum-free medium to the desired concentration (typically 0.5-1 mg/mL).

  • Add 100 µL of the diluted Matrigel solution to the upper chamber of each Transwell insert.

  • Incubate at 37°C for at least 4-6 hours to allow the gel to solidify.

• Cell Seeding:

  • Culture cells to 70-80% confluency.

  • Starve the cells in serum-free medium for 12-24 hours.

  • Trypsinize and resuspend the cells in serum-free medium containing different concentrations of ascochlorin or vehicle control.

  • Seed 1-5 x 10^4 cells in 200 µL of the cell suspension into the upper chamber of the coated inserts.

• Chemoattraction:

  • Add 500 µL of medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 12-48 hours, depending on the cell type.

• Quantification:

  • After incubation, carefully remove the non-invading cells from the upper surface of the membrane with a cotton swab.

  • Fix the invading cells on the lower surface of the membrane with methanol for 10 minutes.

  • Stain the cells with crystal violet (0.5% in 25% methanol) for 15 minutes or with a fluorescent dye like DAPI.

  • Wash the inserts with PBS.

  • Count the number of stained cells in several random fields under a microscope.

  • Alternatively, the crystal violet can be eluted with a destaining solution (e.g., 10% acetic acid), and the absorbance can be measured using a plate reader.

Protocol 2: Wound Healing (Scratch) Assay

This assay is used to evaluate cell migration in a two-dimensional context.[9]

Materials:

• 6-well or 12-well plates

• p200 pipette tip or a specialized scratch tool

• Cell culture medium

• Ascochlorin

• Microscope with a camera

Procedure:

• Cell Seeding:

  • Seed cells in a 6-well or 12-well plate and grow them to 90-100% confluency.

• Creating the Wound:

  • Using a sterile p200 pipette tip, create a straight scratch (wound) through the center of the cell monolayer.

  • Wash the wells gently with PBS to remove detached cells and debris.

• Treatment:

  • Add fresh medium containing different concentrations of ascochlorin or vehicle control to the wells.

• Image Acquisition:

  • Capture images of the scratch at time 0 and at regular intervals (e.g., every 6, 12, or 24 hours) using a microscope. Ensure the same field of view is imaged each time.

• Data Analysis:

  • Measure the width of the scratch at different points for each time point and condition.

  • The rate of cell migration can be calculated by the change in the wound area or width over time.

Protocol 3: Gelatin Zymography

This technique is used to detect the activity of gelatinases, such as MMP-2 and MMP-9, in conditioned media.

Materials:

• SDS-PAGE gels copolymerized with gelatin (1 mg/mL)

• Conditioned cell culture medium

• Zymogram sample buffer (non-reducing)

• Zymogram developing buffer

• Staining solution (e.g., Coomassie Brilliant Blue R-250)

• Destaining solution

Procedure:

• Sample Preparation:

  • Collect conditioned medium from cells treated with ascochlorin or vehicle control.

  • Concentrate the proteins in the medium if necessary.

  • Mix the conditioned medium with non-reducing sample buffer. Do not boil the samples.

• Electrophoresis:

  • Run the samples on a gelatin-containing SDS-PAGE gel at 4°C.

• Renaturation and Development:

  • After electrophoresis, wash the gel with a renaturing buffer (e.g., 2.5% Triton X-100) to remove SDS and allow the enzymes to renature.

  • Incubate the gel in a developing buffer (containing CaCl2 and ZnCl2) at 37°C for 12-24 hours.

• Staining and Visualization:

  • Stain the gel with Coomassie Brilliant Blue R-250.

  • Destain the gel.

  • Areas of gelatin degradation by MMPs will appear as clear bands against a blue background. The intensity of the bands corresponds to the enzyme activity.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Ascochlorin signaling pathways in inhibiting invasion and migration.

Caption: Workflow for the Transwell invasion assay.

Caption: Workflow for the wound healing (scratch) assay.

References

• 1. Ascochlorin inhibits matrix metalloproteinase-9 expression by suppressing activator protein-1-mediated gene expression through the ERK1/2 signaling pathway: inhibitory effects of ascochlorin on the invasion of renal carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular Targets of Ascochlorin and Its Derivatives for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. KUMEL Repository: Ascochlorin Inhibits Matrix Metalloproteinase-9 Expression by Suppressing Activator Protein-1-mediated Gene Expression through the ERK1/2 Signaling Pathway [kumel.medlib.dsmc.or.kr]
• 4. Novel Matrix Metalloproteinase-9 (MMP-9) Inhibitors in Cancer Treatment [mdpi.com]
• 5. Ascochlorin Suppresses MMP-2-Mediated Migration and Invasion by Targeting FAK and JAK-STAT Signaling Cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 4-O-Methylascochlorin Synergistically Enhances 5-Fluorouracil-Induced Apoptosis by Inhibiting the Wnt/β-Catenin Signaling Pathway in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | In vitro Cell Migration, Invasion, and Adhesion Assays: From Cell Imaging to Data Analysis [frontiersin.org]
• 10. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastas... [protocols.io]
• 11. researchgate.net [researchgate.net]
• 12. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: In Vitro Clonogenic Assay to Assess Long-Term Effects of Ascochlorin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ascochlorin is an isoprenoid antibiotic that has demonstrated significant anti-proliferative and pro-apoptotic effects in various cancer cell lines.[1] Its primary mechanism of action involves the inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling cascade, a key pathway in promoting cancer cell proliferation, survival, and invasion.[1][2] Additionally, Ascochlorin has been shown to modulate other critical pathways, such as the Wnt/β-catenin signaling pathway.[3] The clonogenic assay, a well-established in vitro method, is an indispensable tool for evaluating the long-term efficacy of cytotoxic and cytostatic agents like Ascochlorin by assessing the ability of single cells to form colonies.[4][5][6]

These application notes provide a comprehensive protocol for conducting an in vitro clonogenic assay to determine the long-term effects of Ascochlorin on cancer cells. The notes also detail the key signaling pathways affected by Ascochlorin and present a framework for quantitative data analysis.

Data Presentation

The long-term effects of Ascochlorin on cell viability can be quantified by determining the surviving fraction of cells at various concentrations. The following table provides a template for presenting such quantitative data. The data presented here are representative and should be replaced with experimental results.

Ascochlorin Concentration (µM)	Number of Colonies (Mean ± SD)	Plating Efficiency (%)	Surviving Fraction (%)
0 (Control)	150 ± 12	25.0	100.0
10	115 ± 9	19.2	76.8
25	68 ± 7	11.3	45.2
50	25 ± 5	4.2	16.8

• Plating Efficiency (PE): (Number of colonies formed / Number of cells seeded) x 100%

• Surviving Fraction (SF): (PE of treated sample / PE of control sample) x 100%

Signaling Pathways Modulated by Ascochlorin

Ascochlorin exerts its anti-cancer effects by targeting multiple signaling pathways crucial for tumor cell survival and proliferation.

Inhibition of the STAT3 Signaling Pathway

A primary mechanism of Ascochlorin is the disruption of the STAT3 signaling pathway. Ascochlorin has been shown to inhibit both constitutive and inducible STAT3 activation.[1][7] It achieves this by inhibiting the phosphorylation of upstream kinases such as JAK1, JAK2, and Src.[1] Furthermore, Ascochlorin can induce the expression of Protein Inhibitor of Activated STAT3 (PIAS3), which directly binds to and inhibits STAT3.[1][7] The downstream effects of STAT3 inhibition include the downregulation of genes involved in cell proliferation, survival, and invasion.

Caption: Ascochlorin inhibits the STAT3 signaling pathway.

Modulation of the Wnt/β-catenin Signaling Pathway

Ascochlorin has also been found to modulate the Wnt/β-catenin pathway. In certain cellular contexts, Ascochlorin can lead to the stabilization and nuclear accumulation of β-catenin, a key effector of the Wnt pathway. This can influence the expression of Wnt target genes involved in cell fate determination and proliferation.

Caption: Ascochlorin modulates the Wnt/β-catenin signaling pathway.

Experimental Protocols

Materials

• Hepatocellular carcinoma (HCC) cell lines (e.g., HepG2, HCCLM3, Huh7)[1]

• Complete cell culture medium (e.g., DMEM supplemented with 10% FBS)

• Ascochlorin (stock solution in DMSO)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 6-well cell culture plates

• Cell counting device (e.g., hemocytometer)

• Fixation solution (e.g., 100% methanol or a 1:7 mixture of acetic acid and methanol)

• Staining solution (e.g., 0.5% or 1% crystal violet in methanol)[1]

• Incubator (37°C, 5% CO2)

• Microscope

Experimental Workflow

The following diagram illustrates the key steps in performing a clonogenic assay to assess the long-term effects of Ascochlorin.

References

• 1. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantifying chemotoxicity on cancer cell colony formation using live-cell imaging | Axion Biosystems [axionbiosystems.com]
• 5. Clonogenic Assay: Adherent Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clonogenic assay of cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Ascochlorin solubility and stability in DMSO for long-term storage

This guide provides researchers, scientists, and drug development professionals with essential information on the solubility and stability of Ascochlorin when dissolved in Dimethyl Sulfoxide (DMSO) for long-term storage. It includes frequently asked questions, troubleshooting advice, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of Ascochlorin in DMSO?

A1: Ascochlorin is soluble in DMSO.[1][2] Published data indicates a solubility of approximately 0.9-1.1 mg/mL.[3]

Q2: What is the recommended storage temperature for Ascochlorin solutions in DMSO?

A2: For long-term stability, it is recommended to store Ascochlorin stock solutions in DMSO at -20°C.[1][2]

Q3: How stable is Ascochlorin in DMSO during long-term storage?

Q4: Can I store my Ascochlorin/DMSO stock solution at 4°C or room temperature?

A4: It is not recommended. Storage at higher temperatures can accelerate the degradation of compounds in DMSO.[7][8] One study on various compounds in DMSO showed that after one year at room temperature, the probability of observing the intact compound was only 52%.[7] For optimal stability, -20°C is the recommended storage temperature.[1]

Q5: How many times can I freeze and thaw my Ascochlorin/DMSO stock solution?

A5: The number of permissible freeze-thaw cycles depends on the specific compound. While some compounds are resistant to multiple cycles, others are very sensitive.[4] To minimize degradation, it is advisable to aliquot the Ascochlorin/DMSO stock solution into smaller, single-use volumes. This practice avoids repeated freezing and thawing of the main stock.

Data Summary: Solubility and Storage

Parameter	Value/Recommendation	Source(s)
Molecular Formula	C₂₃H₂₉ClO₄	[1]
Molecular Weight	404.9 g/mol	[1][9]
Solvents	DMSO, DMF, Ethanol, Methanol	[1]
Solubility in DMSO	0.9-1.1 mg/mL	[3]
Recommended Storage	-20°C	[1][2]
Appearance	Powder	[2]

Experimental Protocol: Preparation of Ascochlorin Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of Ascochlorin in DMSO.

Materials:

• Ascochlorin powder (MW: 404.9 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Determine the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of Ascochlorin:

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (mg) = 10 mmol/L x 0.001 L x 404.9 g/mol = 4.049 mg

• Weighing: Carefully weigh out 4.05 mg of Ascochlorin powder using an analytical balance and place it into a sterile vial.

• Dissolving:

  • Add 1 mL of anhydrous DMSO to the vial containing the Ascochlorin powder.

  • Cap the vial securely.

  • Vortex the solution until the Ascochlorin is completely dissolved. Gentle warming to 37°C can be used to aid dissolution if necessary.

• Aliquoting and Storage:

  • Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile, tightly sealed cryovials or microcentrifuge tubes.

  • Label the aliquots clearly with the compound name, concentration, and date of preparation.

  • Store the aliquots at -20°C for long-term storage.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitate forms in the stock solution upon storage.	The solution may be supersaturated, or the compound is degrading.	Gently warm the solution to 37°C and vortex to redissolve. If the precipitate persists, the solution may need to be remade. Consider preparing a lower concentration stock solution.
Loss of biological activity over time.	Compound degradation due to improper storage, multiple freeze-thaw cycles, or water contamination in DMSO.	Always use freshly prepared solutions for critical experiments. Prepare single-use aliquots to avoid freeze-thaw cycles. Use high-purity, anhydrous DMSO.
Difficulty dissolving the Ascochlorin powder.	Insufficient solvent volume or low temperature.	Ensure the correct volume of DMSO is added. Gentle warming (up to 37°C) and vortexing can facilitate dissolution. Sonication can also be used cautiously.

Diagrams

Caption: Workflow for preparing and storing Ascochlorin in DMSO.

Caption: Ascochlorin inhibits the STAT3 signaling pathway.[10][11]

References

• 1. agscientific.com [agscientific.com]
• 2. ascochlorin | 26166-39-2 [amp.chemicalbook.com]
• 3. toku-e.com [toku-e.com]
• 4. researchgate.net [researchgate.net]
• 5. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 3-Chloro-4,6-dihydroxy-2-methyl-5-((2E,4E)-3-methyl-5-((1R,2R,6R)-1,2,6-trimethyl-3-oxocyclohexyl)-2,4-pentadien-1-yl)benzaldehyde | C23H29ClO4 | CID 11258227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Ascochlorin Precipitation in Cell Culture Media

Welcome to the technical support center for Ascochlorin. This resource is designed for researchers, scientists, and drug development professionals to address common issues encountered when using Ascochlorin in cell culture experiments. The following troubleshooting guides and frequently asked questions (FAQs) will help you mitigate and resolve Ascochlorin precipitation in your cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Ascochlorin and what are its primary cellular targets?

Ascochlorin is an isoprenoid antibiotic produced by various fungi. It is a known inhibitor of the mitochondrial cytochrome bc1 complex (Complex III) of the electron transport chain, acting at both the ubiquinol oxidation (Qo) and ubiquinone reduction (Qi) sites.[1] Additionally, Ascochlorin has been shown to inhibit the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway by reducing STAT3 phosphorylation and inducing the expression of Protein Inhibitor of Activated STAT3 (PIAS3).

Q2: What are the solubility properties of Ascochlorin?

Ascochlorin is a hydrophobic molecule and is practically insoluble in water. However, it is soluble in several organic solvents. The table below summarizes its solubility in common laboratory solvents.

Solvent	Solubility
Water	Insoluble
Dimethyl Sulfoxide (DMSO)	Soluble
Dimethylformamide (DMF)	Soluble
Ethanol	Soluble
Methanol	Soluble

Q3: What is the recommended final concentration of DMSO in cell culture media when using Ascochlorin?

The final concentration of DMSO in your cell culture medium should be kept as low as possible to avoid solvent-induced cytotoxicity. A general guideline is to maintain the final DMSO concentration at or below 0.5% (v/v), with many cell lines tolerating up to 1%.[2][3] However, the sensitivity to DMSO can vary significantly between cell types, especially with primary cells, which tend to be more sensitive.[2] It is always recommended to perform a vehicle control experiment to assess the impact of DMSO on your specific cell line at the intended final concentration.

Q4: Can serum in the cell culture media affect Ascochlorin solubility?

While not specifically documented for Ascochlorin, it is a known phenomenon that serum proteins can interact with hydrophobic compounds, sometimes aiding in their solubilization. Conversely, high concentrations of a compound can lead to protein precipitation. If you observe precipitation in serum-containing media, it is worth testing the solubility in a serum-free version of the same medium to determine if serum components are contributing to the issue.

Troubleshooting Guide: Ascochlorin Precipitation

This guide addresses common scenarios of Ascochlorin precipitation and provides step-by-step solutions.

Issue 1: Precipitate Forms Immediately Upon Adding Ascochlorin Stock to Cell Culture Media

This is often due to "solvent shock," where the rapid dilution of a concentrated organic stock solution into an aqueous medium causes the compound to crash out of solution.

Experimental Protocol to Mitigate Immediate Precipitation:

• Prepare a High-Concentration Stock Solution: Dissolve Ascochlorin in 100% DMSO to create a concentrated stock solution (e.g., 10-20 mM). Ensure complete dissolution by gentle warming (to no more than 37°C) and vortexing.

• Pre-warm Culture Media: Before adding the Ascochlorin stock, warm your cell culture medium to 37°C.

• Perform Serial Dilutions: Instead of a single large dilution, perform one or more intermediate dilutions in pre-warmed media.

  • For example, to achieve a final concentration of 20 µM from a 20 mM stock (a 1:1000 dilution), first create a 1:100 intermediate dilution by adding 1 µL of the 20 mM stock to 99 µL of pre-warmed media.

  • Gently vortex the intermediate dilution.

  • Then, add 100 µL of this intermediate dilution to 900 µL of your final volume of pre-warmed culture medium.

• Add Dropwise While Vortexing: When adding the Ascochlorin stock or intermediate dilution to the media, add it drop by drop while gently vortexing or swirling the tube to ensure rapid and uniform mixing.

Issue 2: Precipitate Forms Over Time in the Incubator

Precipitation that occurs after a period of incubation can be due to several factors, including temperature shifts, changes in media pH, or the compound's borderline solubility at the experimental concentration.

Troubleshooting Steps:

• Verify Maximum Soluble Concentration: The intended working concentration may be too high for your specific media and conditions. It is crucial to determine the maximum soluble concentration of Ascochlorin in your cell culture medium.

  Protocol for Determining Maximum Soluble Concentration:

  • Prepare a series of dilutions of your Ascochlorin stock solution in your complete cell culture medium (including serum, if applicable) to span a range of concentrations above and below your intended working concentration.

  • Incubate these solutions under your standard experimental conditions (e.g., 37°C, 5% CO2).

  • Visually inspect for precipitation at several time points (e.g., 1, 4, 24, and 48 hours) under a microscope.

  • The highest concentration that remains clear of any visible precipitate is your maximum soluble concentration.

• Maintain Temperature: Ensure that the cell culture medium is pre-warmed to 37°C before adding the Ascochlorin solution to avoid temperature-related solubility changes.

• Check Media pH: The CO2 environment in an incubator can slightly lower the pH of the media. Ensure your medium is properly buffered for the CO2 concentration you are using. While Ascochlorin's pH sensitivity is not well-documented, significant pH shifts can affect the solubility of many small molecules.

Signaling Pathways and Experimental Workflows

Ascochlorin's Inhibition of the STAT3 Signaling Pathway

Ascochlorin has been shown to inhibit the STAT3 signaling pathway. This is achieved, in part, by inhibiting the phosphorylation of upstream kinases such as JAK1, JAK2, and Src, which in turn prevents the phosphorylation and activation of STAT3. Furthermore, Ascochlorin can induce the expression of PIAS3, a protein that directly binds to and inhibits activated STAT3.

Caption: Ascochlorin inhibits the STAT3 signaling pathway.

Ascochlorin's Inhibition of Mitochondrial Complex III

Ascochlorin targets Complex III (cytochrome bc1 complex) in the mitochondrial electron transport chain. It binds to both the Qo and Qi sites, thereby blocking the transfer of electrons from ubiquinol to cytochrome c. This disrupts the proton gradient across the inner mitochondrial membrane, which is essential for ATP synthesis.

Caption: Ascochlorin inhibits mitochondrial electron transport at Complex III.

Experimental Workflow for Ascochlorin Treatment in Cell Culture

The following workflow provides a logical sequence for preparing and using Ascochlorin in your cell culture experiments to minimize the risk of precipitation.

Caption: Recommended workflow for preparing and using Ascochlorin in cell culture.

References

• 1. researchgate.net [researchgate.net]
• 2. lifetein.com [lifetein.com]
• 3. DMSO usage in cell culture - Cell Biology [protocol-online.org]

Ascochlorin Technical Support Center: Identifying and Minimizing Off-Target Effects

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for working with Ascochlorin. The focus is on understanding, identifying, and mitigating potential off-target effects to ensure data integrity and accurate interpretation of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary on-target mechanism of action for Ascochlorin?

Ascochlorin (ASC) is an isoprenoid antibiotic known primarily for its anti-cancer properties.[1] Its main on-target effect is the inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[2] ASC can inhibit both constitutive and cytokine-induced STAT3 activation, reduce its ability to bind to DNA, and modulate the expression of various STAT3-regulated genes involved in proliferation and survival.[2][3] The mechanism appears to involve increasing the expression of Protein Inhibitor of Activated STAT3 (PIAS3), which binds to STAT3 and curtails its activity.[2][3]

Q2: What are "off-target" effects and why are they a concern in drug research?

Off-target effects are adverse effects resulting from a drug or compound binding to proteins other than the intended therapeutic target.[4][5] These unintended interactions can lead to misinterpretation of experimental data, where a biological response is incorrectly attributed to the modulation of the primary target.[5] Understanding and identifying off-target effects is crucial for validating a compound's mechanism of action and ensuring its safety and efficacy in drug development.[6]

Q3: Besides STAT3, what are other known targets of Ascochlorin?

While STAT3 is the most well-documented target, studies have indicated that Ascochlorin can also exert effects through other pathways. For instance, in malignant human glioma cells, Ascochlorin has been shown to inhibit cell migration and invasion by suppressing the phosphorylation of Focal Adhesion Kinase (FAK) and Janus Kinase 2 (JAK2), which are upstream of STAT3.[7] This suggests that Ascochlorin's effects may result from interactions at multiple points in the signaling cascade.

Q4: How can I experimentally distinguish between on-target (STAT3-mediated) and potential off-target effects?

To differentiate between on-target and off-target effects, a combination of control experiments is recommended:

• Genetic Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of STAT3 in your cellular model. If the biological effect of Ascochlorin persists in these cells, it is likely due to an off-target mechanism.

• Use of Alternative Inhibitors: Compare the phenotype induced by Ascochlorin with that of other structurally different and well-characterized STAT3 inhibitors. If the phenotypes are inconsistent, off-target effects may be at play for one or more of the compounds.

• Rescue Experiments: If Ascochlorin inhibits a process, attempt to "rescue" the phenotype by introducing a constitutively active form of STAT3. If the effect cannot be rescued, it may be independent of STAT3 signaling.

Troubleshooting Guide: Investigating Unexpected Results

Q5: My experiment with Ascochlorin is yielding an unexpected phenotype. What is the first step to determine if this is an off-target effect?

When faced with unexpected results, a systematic approach is necessary to rule out common experimental errors before investigating off-target pharmacology. The following workflow provides a logical sequence of troubleshooting steps.

References

• 1. Molecular Targets of Ascochlorin and Its Derivatives for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. On-target and off-target-based toxicologic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Target Deconvolution | Drug Discovery | CRO services [oncodesign-services.com]
• 7. Ascochlorin Suppresses MMP-2-Mediated Migration and Invasion by Targeting FAK and JAK-STAT Signaling Cascades - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to Ascochlorin in Cancer Cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments with Ascochlorin, particularly concerning the development of cancer cell resistance.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ascochlorin?

Ascochlorin (ASC) is an isoprenoid antibiotic with potent anti-cancer properties. Its primary mechanism involves the inhibition of the STAT3 signaling cascade. ASC can suppress both constitutive and inducible STAT3 activation, which is a key pathway involved in cancer cell proliferation, survival, invasion, and apoptosis resistance. It achieves this, in part, by upregulating the expression of Protein Inhibitor of Activated STAT3 (PIAS3), a negative regulator of STAT3. Additionally, Ascochlorin has been shown to be a novel inhibitor of the mitochondrial cytochrome bc1 complex, affecting cellular respiration.

Q2: My cancer cell line is showing reduced sensitivity to Ascochlorin over time. What are the potential mechanisms of resistance?

While research specifically on acquired resistance to Ascochlorin is emerging, based on its mechanism of action, likely resistance mechanisms include:

• Reactivation of the STAT3 Pathway: Cancer cells may develop mechanisms to bypass Ascochlorin's inhibitory effect on STAT3. This can occur through feedback loops involving receptor tyrosine kinases (RTKs) like FGFR and upstream kinases such as JAK. This feedback activation can render STAT3-targeted therapies less effective.

• Mutations in the Drug Target: Although not yet reported for Ascochlorin, mutations in the drug's direct target can lead to resistance. For Ascochlorin, this could theoretically involve mutations in the STAT3 protein that prevent drug binding or alterations in the mitochondrial cytochrome bc1 complex.

• Upregulation of Pro-survival Pathways: Cancer cells might compensate for STAT3 inhibition by upregulating alternative survival pathways, thereby circumventing the apoptotic signals induced by Ascochlorin.

Q3: Can Ascochlorin be used in combination with other chemotherapeutic agents to overcome resistance?

Yes, combination therapy is a promising strategy. Ascochlorin has been shown to enhance the sensitivity of hepatocellular carcinoma cells to doxorubicin. It can also act synergistically with 5-Fluorouracil (5-FU) in colorectal cancer cells by inhibiting the Wnt/β-catenin signaling pathway. Combining Ascochlorin with other agents that target parallel or downstream survival pathways could be an effective approach to prevent or overcome resistance.

Q4: What is a typical effective concentration range for Ascochlorin in in vitro experiments?

The effective concentration of Ascochlorin can vary depending on the cancer cell line. However, studies have shown significant effects on STAT3 phosphorylation and cell viability in hepatocellular carcinoma cells at concentrations around 50 µM. It is always recommended to perform a dose-response curve (e.g., using an MTT assay) to determine the IC50 (half-maximal inhibitory concentration) for your specific cell line.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Decreased cell death in response to Ascochlorin treatment over subsequent passages.	Development of acquired resistance.	1. Confirm Resistance: Perform a dose-response experiment (MTT assay) to compare the IC50 of the suspected resistant cell line to the parental, sensitive cell line. A significant increase in IC50 indicates resistance.2. Investigate STAT3 Reactivation: Analyze the phosphorylation status of STAT3 (p-STAT3 Tyr705) via Western blot in both sensitive and resistant cells after Ascochlorin treatment. Persistent or increased p-STAT3 in the resistant line suggests pathway reactivation.3. Combination Therapy: Treat resistant cells with a combination of Ascochlorin and an inhibitor of a potential bypass pathway (e.g., a JAK inhibitor or an FGFR inhibitor).
No significant inhibition of STAT3 phosphorylation observed after Ascochlorin treatment.	1. Suboptimal Drug Concentration: The concentration of Ascochlorin may be too low for the specific cell line.2. Cell Line Insensitivity: The cell line may have intrinsically low dependence on the STAT3 pathway.3. Experimental Error: Issues with reagent stability or experimental procedure.	1. Optimize Concentration: Perform a dose-response curve for Ascochlorin's effect on p-STAT3 levels.2. Assess STAT3 Dependence: Confirm that your cell line has constitutively active STAT3 before initiating experiments.3. Verify Reagents and Protocol: Ensure proper storage and handling of Ascochlorin. Use a positive control for STAT3 activation (e.g., IL-6 stimulation) to validate the assay.
High variability in apoptosis assay results.	1. Inconsistent Cell Health: Variations in cell confluency, passage number, or overall health.2. Timing of Assay: Apoptosis is a dynamic process; the time point for measurement may not be optimal.3. Assay Technique: Inconsistent staining or gating in flow cytometry.	1. Standardize Cell Culture: Use cells of a similar passage number and seed them to achieve consistent confluency for each experiment.2. Time-Course Experiment: Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal time point for observing Ascochlorin-induced apoptosis.3. Optimize Staining and Analysis: Use appropriate controls for your apoptosis assay (e.g., unstained, single-stained controls for flow cytometry) and ensure consistent gating strategies.

Experimental Protocols

Protocol 1: Generation of Ascochlorin-Resistant Cancer Cell Lines

This protocol describes a method for generating cancer cell lines with acquired resistance to Ascochlorin through continuous exposure to escalating drug concentrations.

Materials:

• Parental cancer cell line of interest

• Ascochlorin

• Complete cell culture medium

• DMSO (for stock solution)

• 96-well plates

• MTT reagent

• Solubilization solution (e.g., DMSO or SDS-HCl)

Procedure:

• Determine Initial IC50: Perform an MTT assay to determine the IC50 of Ascochlorin for the parental cell line.

• Initial Exposure: Culture the parental cells in their complete medium containing Ascochlorin at a concentration equal to the IC50.

• Monitor and Subculture: Monitor the cells for signs of cell death. When the surviving cells reach 70-80% confluency, subculture them into a new flask with fresh medium containing the same

Best practices for handling and storing Ascochlorin powder

This technical support center provides guidance on the best practices for handling and storing Ascochlorin powder. It includes frequently asked questions (FAQs) and troubleshooting guides to assist researchers, scientists, and drug development professionals in their experiments.

Frequently Asked Questions (FAQs)

1. What is Ascochlorin?

Ascochlorin is a fungal metabolite known for its various biological activities, including antitumor, antiviral, and antibiotic properties. It is an isoprenoid antibiotic that has been shown to inhibit STAT3 signaling and matrix metalloproteinase-9 (MMP-9) expression.

2. What are the recommended storage conditions for Ascochlorin powder?

Ascochlorin powder should be stored at -20°C for long-term stability. It is recommended to keep the container tightly sealed and protected from moisture.

3. In which solvents is Ascochlorin soluble?

Ascochlorin is soluble in several organic solvents. The table below summarizes the known solubility of Ascochlorin.

Solvent	Solubility
Dimethylformamide (DMF)	Soluble
Dimethyl sulfoxide (DMSO)	Soluble
Ethanol	Soluble
Methanol	Soluble

4. What is the stability of Ascochlorin in solution?

The stability of Ascochlorin in solution is dependent on the solvent, storage temperature, pH, and exposure to light. While detailed stability studies with quantitative data are not widely published, it is best practice to prepare fresh solutions for each experiment or store stock solutions at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles. Protect solutions from light, especially for long-term storage.

Troubleshooting Guides

This section addresses common issues that may arise during the handling and use of Ascochlorin powder.

Problem: Ascochlorin powder is difficult to weigh accurately.

• Possible Cause: The powder may be static or hygroscopic.

• Solution:

  • Use an anti-static weighing dish or a microbalance with a draft shield.

  • Equilibrate the container of Ascochlorin to room temperature before opening to minimize moisture condensation.

  • Work in a low-humidity environment if possible.

Problem: Ascochlorin is not dissolving in the chosen solvent.

• Possible Cause: The concentration may be too high, or the solvent may not be appropriate for the desired concentration.

• Solution:

  • Try vortexing or sonicating the solution to aid dissolution.

  • Gently warming the solution may help, but be cautious as this could potentially degrade the compound.

  • Attempt to dissolve a smaller amount of Ascochlorin in the same volume of solvent.

  • If using an aqueous buffer, ensure the pH is compatible with Ascochlorin's stability.

Problem: Inconsistent experimental results are being observed.

• Possible Cause: This could be due to degradation of the Ascochlorin stock solution or variability in its preparation.

• Solution:

  • Prepare fresh stock solutions for each experiment.

  • If using frozen aliquots, ensure they have not undergone multiple freeze-thaw cycles.

  • Verify the accuracy of the concentration of your stock solution.

  • Protect the stock solution and experimental samples from light.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of Ascochlorin in DMSO

• Materials:

  • Ascochlorin powder (Molecular Weight: 404.9 g/mol )

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Sterile microcentrifuge tubes

  • Calibrated micropipettes and sterile tips

  • Vortex mixer

  • Analytical balance

• Procedure:

  • Allow the vial of Ascochlorin powder to equilibrate to room temperature before opening.

  • Weigh out 4.05 mg of Ascochlorin powder and transfer it to a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous DMSO to the tube.

  • Cap the tube tightly and vortex thoroughly until the powder is completely dissolved.

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C, protected from light.

Visualizations

Caption: Experimental workflow for preparing and using Ascochlorin.

Caption: Troubleshooting guide for common Ascochlorin issues.

Caption: Simplified signaling pathway of Ascochlorin's inhibitory action.

Addressing variability in experimental results with Ascochlorin

Welcome to the technical support center for Ascochlorin. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and variability encountered during experimentation with Ascochlorin. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to support your research.

Troubleshooting Guide

Variability in experimental outcomes with Ascochlorin can arise from several factors, from solution preparation to experimental design. This guide provides a systematic approach to identifying and resolving these issues.

Issue 1: Inconsistent or lower-than-expected bioactivity.

Potential Cause	Troubleshooting Step	Rationale
Improper Dissolution	Ensure complete dissolution of Ascochlorin in an appropriate solvent such as DMF, DMSO, Ethanol, or Methanol before preparing aqueous dilutions.[1] Visually inspect for any precipitate.	Ascochlorin has poor water solubility. Incomplete dissolution can lead to a lower effective concentration in your experiment.
Degradation of Ascochlorin	Store Ascochlorin stock solutions at -20°C for long-term stability (≥ 4 years).[1] Minimize freeze-thaw cycles. Protect from light.	Ascochlorin, like many small molecules, can be sensitive to temperature fluctuations and light, which may lead to degradation and loss of activity.
Incorrect Dosage/Concentration	Verify the final concentration of Ascochlorin in your assay. Perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions.	The effective concentration of Ascochlorin can vary significantly depending on the cell type and the biological endpoint being measured.[1][2]
Cell Line Variability	Ensure consistent cell passage number and health. Different cell lines may exhibit varying sensitivity to Ascochlorin.	Cellular responses can be influenced by factors such as passage number, confluency, and overall health, leading to experimental variability.

Issue 2: High variability between replicate experiments.

Potential Cause	Troubleshooting Step	Rationale
Inconsistent Solvent Concentration	Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells/samples, including vehicle controls.	High concentrations of organic solvents can have cytotoxic or off-target effects, contributing to variability.
Pipetting Inaccuracy	Use calibrated pipettes and proper pipetting techniques to ensure accurate and consistent delivery of Ascochlorin solutions.	Small variations in the delivered volume can lead to significant differences in the final concentration, especially for potent compounds.
Edge Effects in Plate-Based Assays	Avoid using the outer wells of microplates for treatment, as they are more prone to evaporation and temperature fluctuations. Fill outer wells with sterile media or PBS.	"Edge effects" are a common source of variability in plate-based assays, leading to inconsistent results in the outer wells.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ascochlorin?

A1: Ascochlorin has a dual mechanism of action. It is a potent inhibitor of the mitochondrial cytochrome bc1 complex (Complex III) in the electron transport chain, binding to both the Qo and Qi sites.[3][4][5] Additionally, it has been shown to inhibit the STAT3 signaling pathway.[6][7]

Q2: In which solvents is Ascochlorin soluble?

A2: Ascochlorin is soluble in dimethylformamide (DMF), dimethyl sulfoxide (DMSO), ethanol, and methanol.[1]

Q3: What is a typical effective concentration for Ascochlorin in cell culture experiments?

A3: The effective concentration of Ascochlorin can vary depending on the cell line and the specific biological effect being investigated. Reported effective concentrations range from 2 µM for increasing p53 expression to 50 µM for inhibiting STAT3 signaling.[1] An IC50 of approximately 10 µM has been reported for suppressing invasion in renal carcinoma cells.[1][2] It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental setup.

Q4: How should I store Ascochlorin?

A4: Ascochlorin solid should be stored at -20°C.[1] Stock solutions prepared in solvents like DMSO can also be stored at -20°C for long-term stability of at least 4 years.[1]

Q5: Are there known off-target effects of Ascochlorin?

A5: While Ascochlorin is known to primarily target the cytochrome bc1 complex and STAT3 signaling, its effects on mitochondrial respiration can have broad downstream consequences.[3][6] It has also been shown to suppress the expression of matrix metalloproteinase-9 (MMP-9).[1][2] Researchers should consider these potential multi-target effects when interpreting their results.

Quantitative Data Summary

The following tables summarize key quantitative data for Ascochlorin from various studies.

Table 1: Reported IC50 Values for Ascochlorin

Cell Line/Target	Effect	IC50 Value	Reference
Renal Carcinoma Cells	Suppression of PMA-induced invasion	~10 µM	[1][2]
Hepatocellular Carcinoma (HepG2, HCCLM3, Huh7)	Inhibition of cell viability (time and dose-dependent)	Not specified as a single IC50	[6]

Table 2: Effective Concentrations of Ascochlorin in In Vitro Studies

Concentration	Cell Line/System	Observed Effect	Reference
2 µM	Cancer cells	Increased expression and stability of p53	[1]
50 µM	HepG2 cells	Inhibition of STAT3 signaling	[1][6]
10-50 µM	RAW 264.7 macrophage cells	Suppression of nitric oxide (NO) and prostaglandin E2 (PGE2) production	[8]

Table 3: In Vivo Dosage of Ascochlorin

Animal Model	Dosage	Administration Route	Effect	Reference
Orthotopic HCC mouse model	2.5-5 mg/kg	Intraperitoneal (i.p.)	Inhibition of tumor growth	[8]

Experimental Protocols

Protocol 1: Preparation of Ascochlorin Stock Solution

• Materials: Ascochlorin powder, DMSO (cell culture grade), sterile microcentrifuge tubes.

• Procedure:

  • Allow the Ascochlorin vial to equilibrate to room temperature before opening.

  • Under sterile conditions (e.g., in a laminar flow hood), add the appropriate volume of DMSO to the vial to achieve a desired stock concentration (e.g., 10 mM).

  • Vortex thoroughly until the Ascochlorin is completely dissolved. Visually inspect the solution to ensure there are no solid particles.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C, protected from light.

Protocol 2: Cell Viability Assay (MTT Assay)

• Materials: 96-well plates, appropriate cell culture medium, Ascochlorin stock solution, MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), DMSO.

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of Ascochlorin from the stock solution in fresh cell culture medium to achieve the desired final concentrations. Also, prepare a vehicle control with the same final concentration of DMSO as the highest Ascochlorin concentration.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of Ascochlorin or the vehicle control to the respective wells.

  • Incubate the plate for the desired time period (e.g., 24, 48, 72 hours) at 37°C in a CO2 incubator.

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, or until purple formazan crystals are visible.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Visualizations

Caption: Dual inhibitory mechanism of Ascochlorin on mitochondrial respiration and STAT3 signaling.

Caption: A logical workflow for troubleshooting common issues in Ascochlorin experiments.

References

• 1. caymanchem.com [caymanchem.com]
• 2. ascochlorin | 26166-39-2 [amp.chemicalbook.com]
• 3. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ascochlorin | STAT | TargetMol [targetmol.com]

Potential interactions of Ascochlorin with other lab reagents

Welcome to the technical support center for Ascochlorin. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing Ascochlorin in their experiments by providing troubleshooting guidance and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

1. What is the recommended solvent for dissolving Ascochlorin?

Ascochlorin is soluble in several common laboratory organic solvents. For stock solutions, Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are effective solvents. It is also soluble in methanol and ethanol, and slightly soluble in chloroform and ethyl acetate.[1][2] For most biological assays, preparing a concentrated stock solution in DMSO is recommended, which can then be diluted to the final working concentration in an aqueous buffer or cell culture medium. It is crucial to ensure the final DMSO concentration is compatible with the experimental system, typically below 0.5%.

2. What is the stability of Ascochlorin in solution?

The stability of Ascochlorin in solution is dependent on the solvent, pH, and storage conditions. While specific long-term stability data for Ascochlorin in various solvents is not extensively documented, general best practices for similar phenolic and chlorinated compounds should be followed. Stock solutions in anhydrous DMSO or ethanol, when stored at -20°C or -80°C and protected from light, are expected to be stable for several months.

Aqueous solutions of Ascochlorin are likely to be less stable, particularly at neutral to alkaline pH, due to the potential for oxidation and other degradation pathways. It is recommended to prepare fresh aqueous dilutions for each experiment and use them promptly.

3. How should Ascochlorin be stored?

Solid Ascochlorin should be stored in a tightly sealed container at -20°C, protected from light and moisture.[1]

4. What are the known incompatibilities of Ascochlorin?

• Strong Oxidizing Agents: Reagents like hydrogen peroxide, potassium permanganate, and chromic acid may lead to degradation of the molecule.

• Strong Reducing Agents: While the aldehyde group can be reduced, strong reducing agents might lead to other unintended reactions.

• Strong Bases: Strong bases can deprotonate the phenolic hydroxyl groups, potentially leading to increased susceptibility to oxidation. Reactions with strong bases like sodium hydride have been documented to form the sodium salt of Ascochlorin.[3]

• Strong Acids: Strong acids may catalyze degradation reactions, although specific data is lacking.

It is always recommended to perform small-scale compatibility tests before mixing Ascochlorin with other reagents for the first time.

Troubleshooting Guides

Issue 1: Inconsistent or No Biological Activity Observed

Possible Cause	Troubleshooting Step
Degradation of Ascochlorin	- Prepare fresh stock solutions in anhydrous DMSO. - Aliquot stock solutions to minimize freeze-thaw cycles. - Store stock solutions at -20°C or -80°C and protect from light. - Prepare working dilutions in aqueous buffers immediately before use.
Precipitation in Aqueous Media	- Ensure the final concentration of the organic solvent (e.g., DMSO) is low enough to maintain solubility. - Visually inspect the final solution for any precipitates. - Consider using a small amount of a non-ionic surfactant like Tween-20 or Pluronic F-68 to improve solubility in aqueous solutions, if compatible with the assay.
Incorrect Concentration	- Verify the correct weighing of the solid compound and the volume of the solvent used for the stock solution. - Confirm the calculations for all dilutions.

Issue 2: Unexpected Peaks in Analytical Chromatography (HPLC, LC-MS)

Possible Cause	Troubleshooting Step
Degradation During Sample Preparation or Storage	- Analyze samples immediately after preparation. - If storage is necessary, store at low temperatures (-20°C or -80°C) and protect from light. - Evaluate the stability of Ascochlorin in the specific analytical mobile phase or sample diluent being used.
Reaction with Lab Reagents	- Review all reagents used in the experimental procedure for potential incompatibilities (see FAQ 4). - Avoid strongly acidic or basic conditions unless investigating degradation under those conditions.
Photo-degradation	- Protect all solutions containing Ascochlorin from light by using amber vials or wrapping containers in aluminum foil.

Data Presentation

Table 1: Solubility of Ascochlorin in Common Laboratory Solvents

Solvent	Solubility	Reference
Dimethyl Sulfoxide (DMSO)	Soluble	[1]
Dimethylformamide (DMF)	Soluble	[3]
Methanol	Soluble	[1]
Ethanol	Soluble
Chloroform	Slightly Soluble
Ethyl Acetate	Slightly Soluble	[2]
Water	Insoluble	[2]

Note: Quantitative solubility data (e.g., mg/mL) is not consistently available in the literature. It is recommended to determine the solubility for your specific experimental needs.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of Ascochlorin in DMSO

• Materials:

  • Ascochlorin (solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Calibrated analytical balance

  • Appropriate volumetric flask or microcentrifuge tubes

  • Vortex mixer

• Procedure:

  • Calculate the required mass of Ascochlorin for the desired volume of a 10 mM stock solution (Molecular Weight of Ascochlorin: 404.9 g/mol ). For example, for 1 mL of a 10 mM solution, 4.049 mg of Ascochlorin is needed.

  • Accurately weigh the calculated amount of Ascochlorin solid in a suitable container.

  • Add the desired volume of anhydrous DMSO to the container.

  • Vortex the solution until the Ascochlorin is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

  • Store the stock solution in small aliquots at -20°C or -80°C, protected from light.

Protocol 2: General Procedure for Investigating the Stability of Ascochlorin in an Aqueous Buffer

• Materials:

  • 10 mM Ascochlorin stock solution in DMSO

  • Aqueous buffer of desired pH (e.g., Phosphate Buffered Saline, pH 7.4)

  • HPLC or LC-MS system for analysis

• Procedure:

  • Prepare a working solution of Ascochlorin in the aqueous buffer at the desired final concentration (e.g., 10 µM) by diluting the DMSO stock solution. Ensure the final DMSO concentration is low and consistent across all samples.

  • At time zero (immediately after preparation), inject an aliquot of the solution onto the HPLC or LC-MS system to obtain an initial concentration reading.

  • Incubate the remaining solution under the desired conditions (e.g., room temperature, 37°C, protected from light).

  • At various time points (e.g., 1, 2, 4, 8, 24 hours), take aliquots of the incubated solution and analyze them by HPLC or LC-MS.

  • Monitor the peak area of the Ascochlorin parent compound over time to determine its degradation rate. Also, monitor for the appearance of new peaks, which would indicate degradation products.

Mandatory Visualizations

Caption: Experimental workflow for using Ascochlorin, from solution preparation to troubleshooting.

Caption: Simplified diagram of Ascochlorin's known molecular targets.

References

• 1. ascochlorin | 26166-39-2 [amp.chemicalbook.com]
• 2. youtube.com [youtube.com]
• 3. EP0074628A2 - Ascochlorin derivatives; process for preparing the same and pharmaceutical composition containing the same - Google Patents [patents.google.com]

Technical Support Center: Cell Line-Specific Responses to Ascochlorin Treatment

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Ascochlorin in experimental settings. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual diagrams to facilitate successful and reproducible research.

Troubleshooting Guides

Issue 1: High Variability in Cell Viability (IC50) Results

Symptoms:

• Inconsistent IC50 values for the same cell line across experiments.

• Large error bars in cell viability assays.

• Difficulty reproducing published IC50 values.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Cell Seeding Inconsistency	Ensure a homogenous cell suspension before and during plating. Use a calibrated multichannel pipette and allow the plate to settle on a level surface at room temperature for 15-20 minutes before incubation to ensure even cell distribution.[1]
Cell Passage Number	Use cells within a consistent and low passage number range. High passage numbers can lead to phenotypic and genotypic drift, altering drug sensitivity. Establish and use master and working cell banks.[1][2]
Ascochlorin Solubility and Stability	Ascochlorin is insoluble in water but soluble in DMSO, methanol, chloroform, and ethyl acetate.[3][4] Prepare fresh dilutions of Ascochlorin in pre-warmed culture medium for each experiment to avoid precipitation and degradation. Ensure the final DMSO concentration is consistent across all wells and does not exceed a cytotoxic level (typically <0.5%).
Edge Effects in Microplates	The outer wells of a microplate are prone to evaporation, leading to altered cell growth and drug concentrations. To mitigate this, fill the outer wells with sterile PBS or media without cells and do not use them for experimental data points.[1]
Incorrect Incubation Times	Optimize the incubation time for Ascochlorin treatment. A time-course experiment can help determine the optimal duration for observing the desired effect in your specific cell line.[1]
Reagent Quality	Use high-quality, fresh reagents. Ensure the MTT or other viability assay reagent has been stored correctly and is not expired.[1]

Issue 2: Unexpected or No Apoptotic Response

Symptoms:

• Annexin V/PI staining shows low levels of apoptosis even at high Ascochlorin concentrations.

• No activation of caspases is observed via Western blot or activity assays.

Possible Causes & Solutions:

Possible Cause	Recommended Solution
Cell Line Resistance	Not all cell lines are equally sensitive to Ascochlorin-induced apoptosis. The mechanism of cell death may be different (e.g., necrosis or autophagy). Consider evaluating markers for other cell death pathways.
Suboptimal Assay Timing	Apoptosis is a dynamic process. The peak of apoptosis may occur at a different time point than what was tested. Perform a time-course experiment (e.g., 6, 12, 24, 48 hours) to identify the optimal window for apoptosis detection.
Incorrect Staining Protocol	Ensure that the Annexin V binding buffer contains sufficient calcium, as Annexin V binding to phosphatidylserine is calcium-dependent. For adherent cells, be gentle during harvesting to avoid mechanical damage that can lead to false-positive PI staining.[5]
Ascochlorin Degradation	Ascochlorin may be unstable in certain media conditions over long incubation periods. Consider refreshing the media with a new Ascochlorin dilution for longer experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ascochlorin?

A1: Ascochlorin is an isoprenoid antibiotic that primarily acts as an inhibitor of the mitochondrial cytochrome bc1 complex (Complex III) in the electron transport chain. It has been shown to bind to both the Qo and Qi sites of this complex, disrupting mitochondrial respiration.[6] Additionally, Ascochlorin has been reported to inhibit the STAT3 signaling pathway, which is a key pathway in cancer cell proliferation and survival.[2][7][8]

Q2: In which solvents can I dissolve Ascochlorin?

A2: Ascochlorin is insoluble in water. It is soluble in dimethyl sulfoxide (DMSO), methanol, chloroform, and ethyl acetate.[3][4] For cell culture experiments, it is common to prepare a concentrated stock solution in DMSO and then dilute it to the final working concentration in the culture medium.

Q3: How stable is Ascochlorin in solution?

A3: Stock solutions of Ascochlorin in DMSO should be stored at -20°C and are stable for at least two years under these conditions.[3] It is recommended to prepare fresh dilutions in aqueous culture media for each experiment to avoid potential degradation.

Q4: Are there known off-target effects of Ascochlorin?

A4: While the primary targets are the mitochondrial cytochrome bc1 complex and the STAT3 pathway, like any small molecule inhibitor, off-target effects are possible. The specific off-target effects can be cell-type dependent. It is advisable to include appropriate controls in your experiments to account for potential off-target effects.

Q5: Why do I see different IC50 values for Ascochlorin in different publications for the same cell line?

A5: Variations in IC50 values can arise from several factors, including differences in cell culture conditions (e.g., media composition, serum percentage), cell passage number, the specific viability assay used (e.g., MTT, XTT, CellTiter-Glo), and the duration of drug exposure.[1][2]

Data Presentation

Table 1: Comparative IC50 Values of Ascochlorin in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Assay	Exposure Time (h)	Reference
HepG2	Hepatocellular Carcinoma	~25	MTT	48	[7]
HCCLM3	Hepatocellular Carcinoma	~30	MTT	48	[7]
Huh7	Hepatocellular Carcinoma	~35	MTT	48	[7]
U373MG	Glioblastoma	Not specified	Not specified	Not specified	[9]
A172	Glioblastoma	Not specified	Not specified	Not specified	[9]

Note: IC50 values can vary between studies due to different experimental conditions. The data presented here is for comparative purposes.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is adapted from standard MTT assay procedures.[10][11][12][13]

Materials:

• Cells of interest

• Complete culture medium

• Ascochlorin

• DMSO (cell culture grade)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• Ascochlorin Treatment:

  • Prepare a series of Ascochlorin dilutions in complete culture medium from a concentrated stock solution in DMSO. Include a vehicle control (medium with the same final concentration of DMSO as the highest Ascochlorin concentration).

  • Carefully remove the medium from the wells and add 100 µL of the Ascochlorin dilutions or vehicle control.

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently by pipetting or by placing the plate on an orbital shaker for 15 minutes.[11]

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[11]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the Ascochlorin concentration to determine the IC50 value.

Protocol 2: Apoptosis Detection using Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol is based on standard Annexin V staining procedures for flow cytometry.[5][14][15][16]

Materials:

• Cells of interest

• Complete culture medium

• Ascochlorin

• DMSO (cell culture grade)

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency at the time of harvesting.

  • Incubate for 24 hours.

  • Treat the cells with the desired concentrations of Ascochlorin or vehicle control (DMSO) for the predetermined time.

• Cell Harvesting:

  • Adherent cells: Gently aspirate the culture medium (which may contain floating apoptotic cells) and collect it. Wash the adherent cells with PBS and then detach them using a gentle cell scraper or trypsin. Combine the detached cells with the collected medium.

  • Suspension cells: Collect the cells by centrifugation.

  • Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use unstained, Annexin V-FITC only, and PI only controls to set up the compensation and gates.

• Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells

Protocol 3: Western Blot Analysis of STAT3 Phosphorylation

This protocol provides a general guideline for assessing the phosphorylation status of STAT3 upon Ascochlorin treatment.[17][18][19][20]

Materials:

• Cells of interest

• Complete culture medium

• Ascochlorin

• DMSO (cell culture grade)

• 6-well plates or larger culture dishes

• RIPA lysis buffer (supplemented with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-STAT3 (Tyr705), anti-STAT3, and anti-β-actin (or other loading control)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Lysis:

  • Seed and treat cells with Ascochlorin as described in the apoptosis protocol.

  • After treatment, place the culture dishes on ice and wash the cells with ice-cold PBS.

  • Add an appropriate volume of ice-cold RIPA buffer to each dish and scrape the cells.

  • Collect the lysates and centrifuge at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet the cell debris.

  • Transfer the supernatant (protein lysate) to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Mix the lysates with Laemmli sample buffer and boil for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) into the wells of an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-STAT3) diluted in blocking buffer overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Incubate the membrane with ECL substrate according to the manufacturer's instructions.

  • Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing:

  • To detect total STAT3 and the loading control, the membrane can be stripped and re-probed with the respective primary antibodies.

Mandatory Visualization

Caption: Ascochlorin inhibits the STAT3 signaling pathway.

Caption: Workflow for MTT-based cell viability assay.

Caption: Troubleshooting logic for inconsistent IC50 results.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Ascochlorin ≥98% (HPLC), from Verticillium hemipterigenum | 26166-39-2 [sigmaaldrich.com]
• 5. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ascochlorin Suppresses MMP-2-Mediated Migration and Invasion by Targeting FAK and JAK-STAT Signaling Cascades - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. texaschildrens.org [texaschildrens.org]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. broadpharm.com [broadpharm.com]
• 14. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 15. scispace.com [scispace.com]
• 16. pubcompare.ai [pubcompare.ai]
• 17. Quantification of total and phosphorylated STAT3 by calibrated western blotting - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Quantification of total and phosphorylated STAT3 by calibrated western blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Ensuring Reproducibility in Ascochlorin-Based Experiments

Welcome to the technical support center for Ascochlorin-based research. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance to ensure the reproducibility and accuracy of their experiments involving Ascochlorin. Here, you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format, addressing specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Ascochlorin and what is its primary mechanism of action?

A1: Ascochlorin is an isoprenoid antibiotic produced by various fungi.[1][2] Its primary mechanism of action is the inhibition of the mitochondrial electron transport chain at Complex III (cytochrome bc1 complex). Uniquely, Ascochlorin has been shown to bind to both the Qo and Qi sites of this complex, disrupting cellular respiration and ATP production.[1][2] Additionally, Ascochlorin has been identified as a potent inhibitor of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway, which is crucial for tumor cell proliferation, survival, and invasion.[2][3]

Q2: How should I prepare and store a stock solution of Ascochlorin?

A2: For cell culture experiments, Ascochlorin is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a concentrated stock solution (e.g., 10-50 mM). It is recommended to use anhydrous DMSO to minimize degradation. To prepare the stock solution, warm the vial of Ascochlorin to room temperature and add the appropriate volume of DMSO. Vortex gently until the compound is completely dissolved. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. Store the aliquots at -20°C or -80°C in tightly sealed vials to protect from light and moisture. For working solutions, dilute the stock solution in the appropriate cell culture medium immediately before use. The final concentration of DMSO in the cell culture should be kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity.[4][5][6]

Q3: What are the typical working concentrations of Ascochlorin for cell-based assays?

A3: The optimal working concentration of Ascochlorin can vary significantly depending on the cell line and the specific assay being performed. It is crucial to perform a dose-response experiment to determine the IC50 (half-maximal inhibitory concentration) for your specific cell line. Based on available literature, concentrations for inhibiting STAT3 phosphorylation in hepatocellular carcinoma (HCC) cells have been reported around 50 µM.[2] For cytotoxicity assays, a broader range of concentrations should be tested to generate a complete dose-response curve.

Troubleshooting Guides

Section 1: Cytotoxicity and Cell Viability Assays

Q: My cell viability results with Ascochlorin are inconsistent. What could be the cause?

A: Inconsistent cell viability results can stem from several factors:

• Compound Stability: Ascochlorin in aqueous solutions, such as cell culture media, may have limited stability. It is recommended to prepare fresh dilutions from a frozen DMSO stock for each experiment.

• DMSO Concentration: High concentrations of DMSO can be toxic to cells. Ensure that the final DMSO concentration in your culture medium is consistent across all wells and is at a non-toxic level (ideally ≤ 0.1%, but up to 0.5% may be tolerated by some cell lines).[4][5][6] Always include a vehicle control (medium with the same concentration of DMSO as the treated wells) to account for any solvent effects.

• Cell Seeding Density: Inconsistent cell numbers at the start of the experiment will lead to variable results. Ensure a uniform single-cell suspension before seeding and be meticulous with your pipetting to plate the same number of cells in each well.

• Assay Incubation Time: The duration of Ascochlorin treatment can significantly impact cell viability. Optimize the incubation time for your specific cell line and experimental question.

Q: I am not observing a dose-dependent decrease in cell viability with Ascochlorin treatment.

A: If you are not seeing a clear dose-response, consider the following:

• Concentration Range: You may be using a concentration range that is too narrow or not centered around the IC50 of your cell line. Try a wider range of concentrations, often spanning several orders of magnitude (e.g., from nanomolar to high micromolar).

• Cell Line Resistance: Some cell lines may be inherently more resistant to Ascochlorin.

• Assay Sensitivity: The chosen viability assay (e.g., MTT, XTT, CellTiter-Glo) may not be sensitive enough to detect subtle changes in viability. Consider trying an alternative method.

Section 2: Mitochondrial Respiration Assays

Q: I am having trouble measuring a consistent decrease in the oxygen consumption rate (OCR) after treating cells with Ascochlorin.

A: Challenges in measuring OCR can be due to several factors:

• Sub-optimal Inhibitor Concentration: Ensure you are using a concentration of Ascochlorin that is sufficient to inhibit Complex III in your specific cell type. This should be determined empirically.

• Cellular Health: The baseline mitochondrial function of your cells is critical. Ensure your cells are healthy, in the logarithmic growth phase, and not stressed before starting the assay.

• Instrument and Sensor Calibration: Proper calibration of the oxygen flux analyzer (e.g., Seahorse XF) is essential for accurate measurements. Follow the manufacturer's instructions for calibration and maintenance.

• Assay Medium: Use the recommended assay medium for your instrument, as standard culture medium with bicarbonate can interfere with pH-based measurements.

Q: My baseline OCR is very low, making it difficult to detect the inhibitory effect of Ascochlorin.

A: A low baseline OCR can be addressed by:

• Increasing Cell Seeding Density: A higher number of cells per well will result in a higher overall oxygen consumption.

• Optimizing Substrate Availability: Ensure the assay medium contains appropriate substrates for mitochondrial respiration, such as glucose, pyruvate, and glutamine.

• Checking for Other Inhibitory Factors: Contaminants in the cell culture or assay reagents could be suppressing mitochondrial function.

Section 3: Western Blot Analysis of STAT3 Signaling

Q: I am not seeing a decrease in phosphorylated STAT3 (p-STAT3) after Ascochlorin treatment.

A: Several factors can contribute to this issue:

• Treatment Time and Dose: The kinetics of STAT3 dephosphorylation can be rapid. You may need to perform a time-course experiment (e.g., 1, 2, 4, 8, 12, 24 hours) with an effective concentration of Ascochlorin to identify the optimal time point for observing p-STAT3 reduction.[2]

• Basal p-STAT3 Levels: If the basal level of p-STAT3 in your cell line is low, it may be difficult to detect a further decrease. You might consider stimulating the cells with a cytokine like Interleukin-6 (IL-6) to induce STAT3 phosphorylation before treating with Ascochlorin.[2]

• Antibody Quality: Ensure that your primary antibody against p-STAT3 is specific and validated for Western blotting. Use a positive control (e.g., lysate from cytokine-stimulated cells) to confirm antibody performance.

• Loading Controls: Always use a reliable loading control (e.g., β-actin, GAPDH, or total STAT3) to ensure equal protein loading between lanes.

Q: The bands for total STAT3 also appear weaker after Ascochlorin treatment.

A: A decrease in total STAT3 levels could indicate that Ascochlorin is inducing apoptosis or inhibiting protein synthesis at the concentrations and time points tested. It is important to normalize the p-STAT3 signal to the total STAT3 signal to distinguish between a specific inhibition of phosphorylation and a general decrease in protein levels.

Quantitative Data Summary

Table 1: Inhibitory Concentration (IC50) of Ascochlorin and its Derivatives

Compound	Cell Line/System	Assay	IC50 (µM)	Reference
Ascochlorin	Hansenula anomala Mitochondria	O₂ Uptake	0.013	[7]
4-O-Methyl ascochlorin	Hansenula anomala Mitochondria	O₂ Uptake	0.120	[7]
4-O-Carboxymethyl ascochlorin	Hansenula anomala Mitochondria	O₂ Uptake	4.1	[7]
4-O-Nicotinoyl ascochlorin	Hansenula anomala Mitochondria	O₂ Uptake	0.080	[7]
Ascochlorin	HepG2 (Hepatocellular Carcinoma)	MTT Assay	~25 (at 48h)	[2]
Ascochlorin	HCCLM3 (Hepatocellular Carcinoma)	MTT Assay	~30 (at 48h)	[2]
Ascochlorin	Huh7 (Hepatocellular Carcinoma)	MTT Assay	~35 (at 48h)	[2]

Note: The IC50 values for the hepatocellular carcinoma cell lines are estimated from graphical data presented in the cited literature and may not be exact.

Experimental Protocols

Protocol 1: Determination of Ascochlorin IC50 using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of Ascochlorin in complete culture medium from a DMSO stock. Ensure the final DMSO concentration is consistent and non-toxic across all wells. Include a vehicle-only control.

• Treatment: Remove the overnight culture medium and add the Ascochlorin dilutions to the respective wells. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add DMSO or another suitable solvent to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the values against the logarithm of the Ascochlorin concentration. Use a non-linear regression model to determine the IC50 value.

Protocol 2: Western Blot for STAT3 Phosphorylation

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with Ascochlorin at various concentrations and for different time points. Include a vehicle control. If necessary, stimulate cells with a cytokine (e.g., IL-6) to induce STAT3 phosphorylation prior to or concurrently with Ascochlorin treatment.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Mix equal amounts of protein with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against phospho-STAT3 (Tyr705) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with antibodies against total STAT3 and a loading control like β-actin or GAPDH.

Signaling Pathways and Experimental Workflows

Caption: Ascochlorin's inhibition of the mitochondrial cytochrome bc1 complex.

Caption: Ascochlorin's inhibitory effect on the JAK-STAT3 signaling pathway.

Caption: A typical experimental workflow for determining the IC50 of Ascochlorin.

References

• 1. Molecular Targets of Ascochlorin and Its Derivatives for Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Out of control: The need for standardised solvent approaches and data reporting in antibiofilm assays incorporating dimethyl-sulfoxide (DMSO) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Ascochlorin-Induced Cytotoxicity in Non-Cancerous Cells

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals working with Ascochlorin. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help you address potential cytotoxic effects on non-cancerous cells during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ascochlorin?

Ascochlorin is a prenyl-phenol antibiotic that has demonstrated significant anti-tumor activity. Its primary mechanisms of action include the inhibition of the STAT3 signaling pathway and the mitochondrial cytochrome bc1 complex. It has also been shown to modulate the AP-1 and ERK1/2 signaling pathways, which are involved in cell proliferation and apoptosis.

Q2: Does Ascochlorin exhibit cytotoxicity towards non-cancerous cells?

While much of the research on Ascochlorin has focused on its efficacy in cancer cells, any compound that targets fundamental cellular processes like mitochondrial function and key signaling pathways has the potential to affect non-cancerous cells. The extent of this off-target cytotoxicity is likely cell-type dependent and requires empirical determination.

Q3: What are the potential signs of Ascochlorin-induced cytotoxicity in my non-cancerous cell line?

Signs of cytotoxicity can include:

• A significant decrease in cell viability and proliferation.

• Morphological changes such as cell shrinkage, rounding, and detachment.

• Induction of apoptosis, which can be confirmed by assays for caspase activation or phosphatidylserine externalization.

• Changes in mitochondrial membrane potential.

Q4: How can I begin to mitigate the potential off-target cytotoxicity of Ascochlorin?

Initial steps to mitigate cytotoxicity include:

• Dose-Response Analysis: Perform a careful dose-response study to determine the optimal concentration of Ascochlorin that inhibits the target in your cancer cell model while minimizing effects on non-cancerous cells.

• Time-Course Experiments: Evaluate the effect of different incubation times to find a therapeutic window.

• Use of Cytoprotective Agents: Consider co-treatment with agents that can protect non-cancerous cells from the specific pathways affected by Ascochlorin.

Troubleshooting Guides

Issue 1: High levels of apoptosis observed in non-cancerous control cells.

Possible Cause: The concentration of Ascochlorin used may be too high for the specific non-cancerous cell line, leading to off-target activation of apoptotic pathways.

Troubleshooting Steps:

• Titrate Ascochlorin Concentration: Perform a dose-response curve to determine the IC50 value of Ascochlorin in your non-cancerous cell line. A sample experimental workflow is provided below.

• Reduce Exposure Time: Conduct a time-course experiment to see if a shorter exposure to Ascochlorin can achieve the desired effect in your target cells while reducing toxicity in non-cancerous cells.

• Investigate Apoptotic Pathway: Use specific assays to determine which apoptotic pathway is being activated (intrinsic vs. extrinsic). This can help in selecting a targeted inhibitor. For example, if mitochondrial-mediated apoptosis is indicated, consider agents that support mitochondrial function.

• Co-treatment with a Pan-Caspase Inhibitor: As a diagnostic tool, co-treating with a pan-caspase inhibitor like Z-VAD-FMK can confirm if the observed cell death is caspase-dependent.

Issue 2: Significant decrease in viability of non-cancerous cells, but apoptosis markers are negative.

Possible Cause: The cytotoxicity may be occurring through non-apoptotic mechanisms, such as necrosis or disruption of metabolic activity due to mitochondrial inhibition.

Troubleshooting Steps:

• Assess Mitochondrial Function: Ascochlorin is known to inhibit the mitochondrial cytochrome bc1 complex. Use an assay like the JC-1 assay to measure mitochondrial membrane potential. A decrease in potential is an indicator of mitochondrial dysfunction.

• Measure ATP Levels: A decrease in cellular ATP can indicate impaired mitochondrial respiration.

• Evaluate for Necrosis: Use a dye that stains for loss of membrane integrity, such as propidium iodide or trypan blue, to differentiate from apoptosis.

• Supplement with Antioxidants: Mitochondrial inhibition can lead to the production of reactive oxygen species (ROS). Pre-treatment with antioxidants like N-acetylcysteine (NAC) may mitigate this effect.

Data Presentation

Table 1: Illustrative Cytotoxicity of Ascochlorin in Cancerous vs. Non-Cancerous Cell Lines

Cell Line	Cell Type	Putative IC50 (µM) for 48h Treatment
HepG2	Hepatocellular Carcinoma	25 - 50
MCF-7	Breast Adenocarcinoma	30 - 60
HUVEC	Human Umbilical Vein Endothelial Cells	> 100 (Hypothetical)
HEK293	Human Embryonic Kidney Cells	> 100 (Hypothetical)

Note: The IC50 values for non-cancerous cells are hypothetical and should be determined experimentally for your specific cell line.

Table 2: Potential Mitigation Strategies and Their Mechanisms

Strategy	Agent Example	Mechanism of Action
STAT3 Pathway Modulation	STAT3 decoy oligonucleotides	Competitively inhibit STAT3 binding to DNA.
Mitochondrial Support	Coenzyme Q10, N-acetylcysteine (NAC)	Support mitochondrial respiratory chain function and reduce oxidative stress.
ERK1/2 Pathway Modulation	Low-dose serum starvation	Can reduce basal activation of the pro-survival ERK1/2 pathway, potentially sensitizing cancer cells more than normal cells.
General Cytoprotection	Amifostine	A broad-spectrum cytoprotective agent used in chemotherapy.[1]

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol is used to assess cell metabolic activity as an indicator of cell viability.

Materials:

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Cell culture medium

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat cells with various concentrations of Ascochlorin and incubate for the desired time (e.g., 24, 48, 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Annexin V-FITC Apoptosis Assay

This protocol detects the externalization of phosphatidylserine, an early marker of apoptosis.

Materials:

• Annexin V-FITC conjugate

• Propidium Iodide (PI) solution

• Binding Buffer

• Flow cytometer

Procedure:

• Induce apoptosis in your cells by treating with Ascochlorin.

• Harvest the cells (including any floating cells) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.[2][3][4]

Protocol 3: Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Cell lysis buffer

• Caspase-3 substrate (e.g., DEVD-pNA or a fluorometric substrate)

• Reaction buffer

• Microplate reader (colorimetric or fluorometric)

Procedure:

• Treat cells with Ascochlorin to induce apoptosis.

• Lyse the cells using the provided lysis buffer.

• Quantify the protein concentration of the cell lysates.

• Add an equal amount of protein from each sample to a 96-well plate.

• Add the caspase-3 substrate and reaction buffer to each well.

• Incubate at 37°C for 1-2 hours.

• Measure the absorbance or fluorescence using a microplate reader.[5][6][7]

Protocol 4: JC-1 Assay for Mitochondrial Membrane Potential

This assay uses the JC-1 dye to measure the mitochondrial membrane potential, an indicator of mitochondrial health.

Materials:

• JC-1 dye

• Cell culture medium

• Fluorescence microscope or flow cytometer

Procedure:

• Culture cells on coverslips or in appropriate plates for microscopy or flow cytometry.

• Treat cells with Ascochlorin.

• Load the cells with JC-1 dye (typically 1-10 µM) and incubate at 37°C for 15-30 minutes.

• Wash the cells to remove the excess dye.

• Analyze the cells using a fluorescence microscope or flow cytometer. In healthy cells with high mitochondrial membrane potential, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low potential, JC-1 remains as monomers and fluoresces green.[8][9][10][11]

Mandatory Visualizations

Caption: Ascochlorin's primary signaling pathways.

Caption: Workflow for assessing and mitigating cytotoxicity.

Caption: Troubleshooting decision tree for cytotoxicity.

References

• 1. Cytoprotective Agents to Avoid Chemotherapy Induced Sideeffects on Normal Cells: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 5. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. caspase3 assay [assay-protocol.com]
• 7. mpbio.com [mpbio.com]
• 8. researchgate.net [researchgate.net]
• 9. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]

Technical Support Center: Enhancing In Vivo Bioavailability of Ascochlorin

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Ascochlorin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vivo experiments, with a focus on strategies to improve its bioavailability.

Frequently Asked Questions (FAQs)

Q1: My in vivo experiments with Ascochlorin are showing lower than expected efficacy. Could this be related to poor bioavailability?

A1: Yes, low in vivo efficacy despite promising in vitro activity is often a result of poor bioavailability. Ascochlorin is a lipophilic molecule with low aqueous solubility, which can significantly limit its absorption from the gastrointestinal tract after oral administration. This poor solubility can lead to low plasma concentrations, reducing the amount of the compound that reaches the target site. It is crucial to consider formulation strategies to enhance its solubility and dissolution rate.

Q2: What are the primary formulation strategies to consider for improving the oral bioavailability of a poorly soluble compound like Ascochlorin?

A2: Several established strategies can be employed to enhance the oral bioavailability of poorly soluble drugs. These can be broadly categorized as:

• Amorphous Solid Dispersions: This technique involves dispersing Ascochlorin in a crystalline or amorphous carrier, which can improve its wettability and dissolution rate.[1][2][3][4]

• Nanotechnology-Based Formulations: Reducing the particle size of Ascochlorin to the nanometer range can significantly increase its surface area, leading to faster dissolution and improved absorption.[5][6][7][8] This includes nanosuspensions and nanoparticles.

• Lipid-Based Formulations: Formulating Ascochlorin in lipids, surfactants, and co-solvents can improve its solubilization in the gastrointestinal fluids.[9][10][11][12][13] Self-emulsifying drug delivery systems (SEDDS) are a common example.[11][14][15][16][17]

• Prodrug Approach: A prodrug is a chemically modified, inactive form of a drug that, after administration, is converted into the active drug through metabolic processes.[18][19][20] This approach can be used to improve the solubility and permeability of the parent drug.

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate poorly soluble drug molecules, forming inclusion complexes with enhanced aqueous solubility.[21][22][23][24][25][26]

Q3: Are there any known pharmacokinetic data for Ascochlorin or its analogs that I should be aware of?

A3: While specific pharmacokinetic data for Ascochlorin is limited in publicly available literature, studies on related compounds can provide some insights. For instance, a study on streptochlorin, a compound with a similar structural backbone, reported a low oral bioavailability of 10.3 ± 3.4% in mice after a single oral administration. This suggests that compounds of this class may generally suffer from poor oral absorption, reinforcing the need for bioavailability enhancement strategies.

Q4: How does Ascochlorin exert its therapeutic effect, and how might this be relevant to its bioavailability?

A4: Ascochlorin has been shown to inhibit the STAT3 (Signal Transducer and Activator of Transcription 3) signaling pathway.[27][28][29] This pathway is crucial for cell proliferation, survival, and differentiation, and its abnormal activation is linked to various cancers.[30][31] For Ascochlorin to effectively inhibit this intracellular pathway, it must first be absorbed into the systemic circulation and then penetrate the target cells. Therefore, achieving adequate plasma concentrations through improved bioavailability is a critical prerequisite for its therapeutic efficacy.

Troubleshooting Guides

Issue 1: High variability in in vivo experimental results with orally administered Ascochlorin.

Potential Cause	Troubleshooting/Suggested Solution
Poor and variable dissolution	The crystalline form and particle size of Ascochlorin can significantly impact its dissolution rate. Consider preparing an amorphous solid dispersion to improve dissolution consistency.
Food effects	The presence of food in the gastrointestinal tract can alter the absorption of lipophilic compounds. Standardize feeding protocols for your animal studies (e.g., fasted vs. fed state) to minimize variability.
Formulation instability	If using a liquid formulation, ensure Ascochlorin remains solubilized and does not precipitate over time. For solid formulations, check for any physical changes during storage.

Issue 2: Ascochlorin formulation appears to have low solubility in aqueous media during in vitro testing.

Potential Cause	Troubleshooting/Suggested Solution
Inherent low aqueous solubility	This is a known property of Ascochlorin. Explore the use of co-solvents, surfactants, or complexing agents like cyclodextrins to increase its solubility in your in vitro assays.
Incorrect pH of the medium	The solubility of ionizable compounds can be pH-dependent. Evaluate the solubility of Ascochlorin across a range of physiologically relevant pH values.
Precipitation upon dilution	A formulation may appear stable in a concentrated form but precipitate upon dilution in an aqueous medium. This is common with solvent-based formulations. Consider developing a self-emulsifying drug delivery system (SEDDS) that forms a stable microemulsion upon dilution.

Quantitative Data Summary

Currently, there is limited publicly available quantitative data specifically on the bioavailability enhancement of Ascochlorin. The following table provides a general overview of the potential improvements that can be achieved for poorly soluble drugs using various formulation strategies, based on literature for other compounds.

Formulation Strategy	Typical Fold-Increase in Bioavailability (Compared to Unformulated Drug)	Key Advantages
Solid Dispersion	2 to 10-fold	Enhanced dissolution rate, improved wettability.[1][2]
Nanoformulations	2 to 20-fold	Increased surface area, faster dissolution, potential for targeted delivery.[5][7]
Lipid-Based Formulations (e.g., SEDDS)	2 to 15-fold	Improved solubilization in GI fluids, potential to bypass first-pass metabolism.[9][10][11]
Prodrugs	Variable (highly dependent on the specific prodrug design)	Can improve both solubility and permeability.[18][19][20]
Cyclodextrin Complexation	1.5 to 10-fold	Increased aqueous solubility, potential for taste masking.[22][24][25]

Experimental Protocols

Protocol 1: Preparation of an Ascochlorin Solid Dispersion by Solvent Evaporation

• Selection of Carrier: Choose a suitable hydrophilic carrier such as polyvinylpyrrolidone (PVP) K30, polyethylene glycol (PEG) 6000, or hydroxypropyl methylcellulose (HPMC).

• Dissolution: Dissolve both Ascochlorin and the carrier in a common volatile organic solvent (e.g., ethanol, methanol, or a mixture of dichloromethane and methanol). A typical drug-to-carrier ratio to start with is 1:1, 1:2, or 1:5 (w/w).

• Solvent Evaporation: Evaporate the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50 °C).

• Drying: Dry the resulting solid film in a vacuum oven at a suitable temperature (e.g., 40 °C) for 24 hours to remove any residual solvent.

• Characterization: Pulverize the dried solid dispersion and pass it through a sieve. Characterize the formulation for drug content, dissolution rate, and solid-state properties (using techniques like Differential Scanning Calorimetry and X-ray Diffraction to confirm the amorphous state).

Protocol 2: Preparation of Ascochlorin-Loaded Nanoparticles by Nanoprecipitation

• Organic Phase Preparation: Dissolve Ascochlorin and a biodegradable polymer (e.g., polylactic-co-glycolic acid, PLGA) in a water-miscible organic solvent (e.g., acetone or acetonitrile).

• Aqueous Phase Preparation: Prepare an aqueous solution containing a stabilizer (e.g., polyvinyl alcohol, PVA, or Pluronic F68).

• Nanoprecipitation: Add the organic phase dropwise into the aqueous phase under constant magnetic stirring. The nanoparticles will form spontaneously as the organic solvent diffuses into the aqueous phase.

• Solvent Removal: Remove the organic solvent by evaporation under reduced pressure using a rotary evaporator.

• Purification and Concentration: Centrifuge the nanoparticle suspension to separate the nanoparticles from the aqueous phase. Wash the nanoparticles with deionized water to remove any excess stabilizer and unencapsulated drug.

• Lyophilization (Optional): To obtain a dry powder, the nanoparticle suspension can be lyophilized with a cryoprotectant (e.g., trehalose or sucrose).

• Characterization: Characterize the nanoparticles for particle size, zeta potential, drug loading, encapsulation efficiency, and in vitro release profile.

Visualizations

Caption: Experimental workflows for preparing solid dispersions and nanoparticles.

Caption: Simplified diagram of Ascochlorin's inhibition of the STAT3 signaling pathway.

References

• 1. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jddtonline.info [jddtonline.info]
• 3. researchgate.net [researchgate.net]
• 4. Solubility Enhancement by Solid Dispersion Method: An Overview | Asian Journal of Pharmaceutical Research and Development [ajprd.com]
• 5. Nanocrystalization: An Emerging Technology to Enhance the 
Bioavailability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Advances in Nanotechnology for Enhancing the Solubility and Bioavailability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhancing Curcumin Oral Bioavailability Through Nanoformulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. Clinical studies with oral lipid based formulations of poorly soluble compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dergipark.org.tr [dergipark.org.tr]
• 12. mdpi.com [mdpi.com]
• 13. pharmaexcipients.com [pharmaexcipients.com]
• 14. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pharmaexcipients.com [pharmaexcipients.com]
• 16. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 17. mdpi.com [mdpi.com]
• 18. Design of ester prodrugs to enhance oral absorption of poorly permeable compounds: challenges to the discovery scientist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Prodrug approaches to improving the oral absorption of antiviral nucleotide analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Modern Prodrug Design for Targeted Oral Drug Delivery [mdpi.com]
• 21. ijbpas.com [ijbpas.com]
• 22. ajptonline.com [ajptonline.com]
• 23. Inclusion complexation with β-cyclodextrin derivatives alters photodynamic activity and biodistribution of meta-tetra(hydroxyphenyl)chlorin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches [mdpi.com]
• 27. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3. | Sigma-Aldrich [sigmaaldrich.com]
• 30. Inhibiting STAT3 signaling pathway by natural products for cancer prevention and therapy: In vitro and in vivo activity and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. scbt.com [scbt.com]

Technical Support Center: Troubleshooting Mitochondrial Function Assays with Ascochlorin

Welcome to the technical support center for researchers using Ascochlorin in mitochondrial function assays. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate unexpected results and ensure the accuracy of your findings.

Frequently Asked Questions (FAQs)

Q1: What is the primary mitochondrial target of Ascochlorin?

A1: Ascochlorin is a potent and unusual inhibitor of the mitochondrial electron transport chain (ETC). Specifically, it targets Complex III, also known as the cytochrome bc1 complex.[1][2][3] Unlike many other Complex III inhibitors that bind to either the Qo or Qi site, Ascochlorin has been shown to bind to both the Qo and Qi sites of the enzyme.[1][2][3][4] This dual-binding mechanism is a critical factor to consider when interpreting experimental results.

Q2: I'm observing a decrease in cellular oxygen consumption after treating my cells with Ascochlorin. Is this expected?

A2: Yes, this is the expected primary effect of Ascochlorin. By inhibiting Complex III, Ascochlorin blocks the electron flow from coenzyme Q (ubiquinol) to cytochrome c.[1][2] This inhibition of the electron transport chain directly leads to a decrease in mitochondrial respiration and, consequently, a lower oxygen consumption rate (OCR).

Q3: My assay for reactive oxygen species (ROS) shows a decrease in superoxide production when co-incubating with Antimycin A and Ascochlorin. Why is this happening?

A3: This is a classic example of the consequences of Ascochlorin's dual-site inhibition. Antimycin A is a well-known Qi site inhibitor of Complex III and typically causes a significant increase in superoxide production by preventing the oxidation of ubisemiquinone at the Qo site. However, Ascochlorin also binds to the Qo site, which can prevent the reduction of oxygen to superoxide at this location. Therefore, in the presence of Antimycin A, Ascochlorin can suppress the generation of superoxide anions.[2][3]

Q4: Are there any known off-target effects of Ascochlorin that could influence my results?

A4: Yes. Besides its effects on mitochondria, Ascochlorin has been identified as an inhibitor of the STAT3 (Signal Transducer and Activator of Transcription 3) signaling pathway.[5][6] It can inhibit both constitutive and inducible STAT3 activation.[5][6] If your experimental system has active STAT3 signaling, some of the observed cellular effects of Ascochlorin could be due to this off-target activity, confounding the interpretation of its impact on mitochondrial function.

Q5: I've noticed a change in the expression of certain genes after Ascochlorin treatment. Is this related to its mitochondrial effects?

A5: It could be. Inhibition of the mitochondrial respiratory chain can trigger retrograde signaling pathways, leading to changes in nuclear gene expression. For instance, in some organisms, Ascochlorin has been shown to induce the expression of the nuclear-encoded alternative oxidase gene, a response also seen with other Qi site inhibitors like Antimycin A.[1][2][3]

Troubleshooting Guide

Issue 1: No significant change in Oxygen Consumption Rate (OCR) after Ascochlorin treatment.

Potential Cause	Troubleshooting Step
Incorrect Ascochlorin Concentration	Verify the concentration of your Ascochlorin stock solution. Perform a dose-response experiment to determine the optimal inhibitory concentration for your specific cell type and experimental conditions.
Cell Permeability Issues	Ensure that Ascochlorin is able to enter the cells you are using. If using isolated mitochondria, this is less of an issue. For whole-cell assays, consider the cell type and culture conditions.
Ascochlorin Degradation	Check the storage conditions and age of your Ascochlorin stock. Prepare fresh solutions if degradation is suspected.
Assay Sensitivity	Ensure your respirometry system is sensitive enough to detect changes in OCR in your experimental setup. Calibrate the instrument according to the manufacturer's instructions.[7]

Issue 2: Unexpected changes in mitochondrial membrane potential (MMP).

Potential Cause	Troubleshooting Step
Complex Cellular Response	Inhibition of Complex III by Ascochlorin is expected to decrease the proton gradient across the inner mitochondrial membrane, leading to depolarization (a decrease in MMP). If you observe hyperpolarization or no change, consider indirect effects or off-target mechanisms.
Assay Artifacts	The type of fluorescent dye used to measure MMP can influence the results.[8][9][10][11] For example, JC-1 aggregates in polarized mitochondria (red fluorescence) and exists as monomers in depolarized mitochondria (green fluorescence).[8][9] Ensure you are using the correct dye and analysis method for your experimental question.
Time-dependent Effects	The effect of Ascochlorin on MMP may vary over time. Conduct a time-course experiment to capture the dynamics of MMP changes following treatment.

Issue 3: Cell death observed is not consistent with apoptosis.

Potential Cause	Troubleshooting Step
Necrotic Cell Death	Severe inhibition of mitochondrial respiration can lead to ATP depletion and subsequent necrotic cell death rather than apoptosis. Assess markers of necrosis, such as LDH release, in parallel with apoptotic markers.
Off-target Effects	As mentioned, Ascochlorin's inhibition of the STAT3 pathway could be contributing to the observed cell death phenotype.[5][6] Consider using a more specific Complex III inhibitor as a control if you suspect off-target effects are dominant.
ROS-induced Necrosis	While Ascochlorin can suppress some forms of ROS production, under certain conditions, ETC inhibition can lead to oxidative stress and subsequent necrosis.[12]

Quantitative Data Summary

The inhibitory potency of Ascochlorin can vary depending on the source of mitochondria and the substrate used. Below is a summary of reported IC50 values for the inhibition of oxygen uptake.

Mitochondrial Source	Substrate	IC50 (µM)	Reference
H. anomala	15 mM Malate + 15 mM Pyruvate	0.045	[1]
H. anomala	15 mM Succinate	0.036	[1]
H. anomala	1 mM NADH	0.035	[1]
H. anomala	1 mM Duroquinol	0.034	[1]
H. anomala	20 mM Glycerol-3-phosphate	0.043	[1]
Rat Liver	15 mM Succinate	0.013	[1]

Experimental Protocols & Workflows

Protocol 1: Assessment of OCR using Extracellular Flux Analyzer (e.g., Seahorse XF)

This protocol outlines the steps for a mitochondrial stress test to assess the impact of Ascochlorin on mitochondrial respiration.

• Cell Seeding: Plate cells at a pre-determined optimal density in a Seahorse XF cell culture microplate and allow them to adhere overnight.

• Assay Medium: The day of the assay, replace the growth medium with a low-buffered Seahorse XF assay medium supplemented with substrates (e.g., glucose, pyruvate, glutamine) and incubate in a non-CO2 incubator for 1 hour.

• Compound Preparation: Prepare stock solutions of Ascochlorin, oligomycin, FCCP, and rotenone/antimycin A. Dilute these to their final working concentrations in the assay medium.

• Cartridge Loading: Load the diluted compounds into the appropriate ports of the Seahorse XF sensor cartridge.

• Assay Execution: Place the cell plate in the Seahorse XF analyzer and run the mitochondrial stress test protocol. This involves sequential injections of the compounds to measure basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.[7]

• Data Analysis: Normalize the OCR data to cell number or protein content. Analyze the changes in respiratory parameters in Ascochlorin-treated cells compared to vehicle controls.

References

• 1. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. researchgate.net [researchgate.net]
• 5. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protocol to assess changes in mitochondrial respiration in living cultured cells infected with flaviviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assays for Mitochondria Function | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. Comprehensive Guide to Mitochondrial Function Assays: Methods, Key Biomarkers, and Tools [elabscience.com]
• 10. spandidos-publications.com [spandidos-publications.com]
• 11. Common methods in mitochondrial research (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Photolon, a chlorin e6 derivative, triggers ROS production and light-dependent cell death via necrosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Ascochlorin Delivery in Animal Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Ascochlorin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is Ascochlorin and what are its primary mechanisms of action?

Ascochlorin is an isoprenoid antibiotic derived from the fungus Ascochyta viciae[1]. It is a meroterpenoid with a chlorinated resorcylic acid lactone structure. Its primary mechanisms of action include:

• Inhibition of the mitochondrial cytochrome bc1 complex : Ascochlorin acts as a potent inhibitor of this complex, which is a key component of the mitochondrial respiratory chain. This inhibition disrupts cellular energy metabolism.

• Inhibition of the STAT3 signaling pathway : Ascochlorin has been shown to suppress the activation of Signal Transducer and Activator of Transcription 3 (STAT3), a protein implicated in cancer cell proliferation, survival, and invasion[2][3][4].

Q2: What are the main challenges in delivering Ascochlorin in animal studies?

The primary challenge in delivering Ascochlorin in animal studies stems from its hydrophobic nature, leading to poor aqueous solubility. This can result in:

• Difficulty in preparing stable and homogenous formulations for injection.

• Low bioavailability and inconsistent drug exposure in animals.

• Potential for precipitation at the injection site, leading to local irritation or variable absorption.

Q3: What are the known derivatives of Ascochlorin?

Several derivatives of Ascochlorin have been identified and studied, including Ascofuranone. Ascofuranone shares a similar isoprenoid backbone and has also been investigated for its anti-cancer and anti-trypanosomal activities[2][5][6]. Due to their structural similarity, information on Ascofuranone's properties can sometimes provide insights into the handling of Ascochlorin.

Troubleshooting Guide

Problem 1: My Ascochlorin is not dissolving in standard aqueous vehicles like saline or PBS.

• Cause : Ascochlorin is a hydrophobic molecule and has very low solubility in aqueous solutions.

• Solution : Co-solvents and emulsifying agents are necessary to formulate Ascochlorin for in vivo administration. Based on the properties of the closely related compound Ascofuranone, which is soluble in organic solvents, and general practices for hydrophobic drugs, the following vehicle systems can be explored[5]:

  • DMSO-based vehicles : Ascochlorin can be initially dissolved in a small amount of 100% DMSO and then further diluted with an aqueous vehicle like saline or a lipid-based carrier. It is crucial to keep the final DMSO concentration low (typically <10%) to avoid toxicity.

  • Oil-based vehicles : Corn oil is a common vehicle for hydrophobic compounds administered via intraperitoneal (IP) or oral routes. A stock solution of Ascochlorin in an organic solvent like DMSO can be diluted in corn oil.

  • Formulations with solubilizing agents : Polyethylene glycol (PEG) and surfactants like Tween 80 can be used to improve the solubility and stability of hydrophobic compounds in aqueous solutions.

Problem 2: I am observing precipitation in my Ascochlorin formulation after preparation or during storage.

• Cause : This can be due to the poor stability of the formulation, temperature changes, or exceeding the solubility limit of Ascochlorin in the chosen vehicle.

• Solution :

  • Stability : Prepare fresh formulations before each experiment. If short-term storage is necessary, store protected from light and at a controlled temperature (e.g., 4°C), and visually inspect for precipitation before use.

  • Solubility Limit : Determine the solubility of Ascochlorin in your chosen vehicle system through small-scale pilot tests before preparing a large batch.

  • Sonication : Gentle warming and sonication can help in dissolving the compound and maintaining a homogenous suspension. However, be cautious about potential degradation with excessive heat.

Problem 3: I am seeing signs of local irritation or toxicity at the injection site in my animals.

• Cause : This could be due to the vehicle itself (e.g., high concentration of DMSO), precipitation of the compound at the injection site, or the inherent properties of Ascochlorin.

• Solution :

  • Vehicle Control Group : Always include a vehicle-only control group in your experiments to differentiate between vehicle-induced and compound-induced toxicity.

  • Optimize Vehicle Composition : Reduce the concentration of potentially irritating components like DMSO.

  • Ensure Complete Solubilization : Ensure Ascochlorin is fully dissolved or forms a stable, fine suspension to minimize precipitation.

  • Alternate Injection Sites : If using repeated injections, alternate the site of administration.

Experimental Protocols

Protocol 1: Intraperitoneal (IP) Administration of Ascochlorin in a Mouse Model of Hepatocellular Carcinoma

This protocol is based on a study by Dai et al. (2015) where Ascochlorin was used to inhibit tumor growth in an orthotopic mouse model[2][4].

Materials:

• Ascochlorin powder

• Dimethyl sulfoxide (DMSO), sterile, injectable grade

• Corn oil, sterile

• Sterile microcentrifuge tubes

• Sterile syringes and needles (27-30 gauge)

Procedure:

• Preparation of Ascochlorin Stock Solution:

  • Aseptically weigh the required amount of Ascochlorin powder.

  • Dissolve the powder in 100% sterile DMSO to create a concentrated stock solution (e.g., 10 mg/mL). Ensure complete dissolution by gentle vortexing or sonication.

• Preparation of Dosing Solution:

  • On the day of injection, dilute the Ascochlorin stock solution in sterile corn oil to the final desired concentration (e.g., for a 2.5 mg/kg dose in a 20g mouse, the required dose is 0.05 mg).

  • If the final injection volume is 100 µL, the concentration of the dosing solution should be 0.5 mg/mL.

  • To prepare this, mix 5 µL of the 10 mg/mL stock solution with 95 µL of sterile corn oil. This results in a final DMSO concentration of 5%.

• Animal Dosing:

  • Gently restrain the mouse.

  • Administer the Ascochlorin solution via intraperitoneal injection. The recommended injection volume for mice is typically 5-10 mL/kg.

  • In the referenced study, mice received IP injections of 2.5 mg/kg or 5 mg/kg of Ascochlorin on a specific schedule (e.g., daily for a period, followed by intermittent dosing)[2].

Quantitative Data from Literature:

Parameter	Value	Species/Model	Route of Administration	Reference
Efficacious Dose	2.5 mg/kg and 5 mg/kg	Orthotopic HCC mouse model	Intraperitoneal	[2][4]
Dosing Frequency	Daily for the first 4 days, then intermittently	Orthotopic HCC mouse model	Intraperitoneal	[2]

Protocol 2: General Method for Evaluating Ascochlorin Solubility in Different Vehicles

Materials:

• Ascochlorin powder

• Candidate vehicles (e.g., DMSO, Ethanol, PEG400, Corn oil, Saline, PBS with Tween 80)

• Vials or microcentrifuge tubes

• Vortex mixer

• Centrifuge

• HPLC or UV-Vis spectrophotometer

Procedure:

• Add an excess amount of Ascochlorin powder to a known volume of each candidate vehicle in separate vials.

• Vortex the mixtures vigorously for a set period (e.g., 1-2 hours) at a controlled temperature.

• Allow the samples to equilibrate for 24-48 hours to ensure saturation.

• Centrifuge the samples at high speed to pellet the undissolved solid.

• Carefully collect the supernatant and dilute it with a suitable solvent for analysis.

• Quantify the concentration of dissolved Ascochlorin using a validated analytical method (e.g., HPLC-UV).

Expected Solubility Profile (Qualitative, based on Ascofuranone):

Vehicle	Expected Solubility
Ethanol	Soluble[5]
Methanol	Soluble[5]
DMF	Soluble[5]
DMSO	Soluble[5]
Water/Saline/PBS	Poorly Soluble
Corn Oil	Likely Soluble (as a hydrophobic compound)
PEG400	May enhance solubility
Tween 80 (in aqueous solution)	May enhance solubility through micelle formation

Visualizations

Caption: Experimental workflow for Ascochlorin administration in animal studies.

Caption: Simplified signaling pathway showing Ascochlorin's inhibition of STAT3.

References

• 1. Favorable Preclinical Pharmacological Profile of a Novel Antimalarial Pyrrolizidinylmethyl Derivative of 4-amino-7-chloroquinoline with Potent In Vitro and In Vivo Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ascofuranone - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. In vitro effects of an antitumor antibiotic, ascofuranone, on the murine immune system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. usbio.net [usbio.net]
• 6. Ascofuranone antibiotic is a promising trypanocidal drug for nagana - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Ascochlorin vs. Myxothiazol: A Comparative Guide to Mitochondrial Complex III Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of ascochlorin and myxothiazol, two potent inhibitors of the mitochondrial respiratory chain's Complex III (cytochrome bc1 complex). Understanding the distinct mechanisms and effects of these inhibitors is crucial for researchers investigating mitochondrial function, cellular metabolism, and for professionals in drug development targeting mitochondrial pathways.

At a Glance: Key Differences

Feature	Ascochlorin	Myxothiazol
Primary Target	Mitochondrial Complex III (Cytochrome bc1 complex)	Mitochondrial Complex III (Cytochrome bc1 complex)
Binding Site(s)	Dual inhibitor: Binds to both the Qo and Qi sites	Specific inhibitor: Binds to the Qo site
Mechanism of Action	Suppresses the reduction of cytochrome b and the generation of superoxide anion.[1][2]	Blocks electron transfer from ubiquinol to cytochrome b, leading to increased superoxide production.[3][4][5]
Downstream Effects	Can inhibit the STAT3 signaling cascade.[6][7]	Induces significant mitochondrial superoxide/H2O2 production.[3][4][5]

Quantitative Performance: Inhibitory Concentration (IC50)

The following table summarizes the half-maximal inhibitory concentration (IC50) values of ascochlorin and myxothiazol on the oxygen uptake activities in H. anomala mitochondria, demonstrating their potent inhibitory effects on Complex III with various respiratory substrates.

Respiratory Substrate	Ascochlorin IC50 (µM)	Myxothiazol IC50 (µM)
15 mM Malate + 15 mM Pyruvate	0.045	0.085
15 mM Succinate	0.036	0.073
1 mM NADH	0.035	0.069
1 mM Duroquinol	0.034	0.047
20 mM Glycerol-3-phosphate	0.043	0.067

Data extracted from "Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex".[8]

Mechanism of Action: A Tale of Two Binding Sites

The primary distinction between ascochlorin and myxothiazol lies in their binding sites within Complex III, leading to different consequences for the electron transport chain.

Myxothiazol is a classic inhibitor of the Qo (quinone oxidation) site . It binds to cytochrome b and physically obstructs the binding of ubiquinol, thereby preventing the transfer of electrons to the Rieske iron-sulfur protein and cytochrome c1. This blockage at the Qo site leads to an accumulation of electrons upstream, resulting in the increased production of superoxide radicals.[3][4][5]

Ascochlorin , in contrast, is an unusual and potent inhibitor that acts on both the Qo and Qi (quinone reduction) sites of Complex III.[1][2] This dual-binding capability allows it to suppress the reduction of cytochrome b and the generation of superoxide anions, a mechanism that distinguishes it from purely Qo-site inhibitors like myxothiazol.[1][2]

Signaling Pathways and Downstream Effects

The distinct mechanisms of ascochlorin and myxothiazol lead to different downstream cellular signaling events.

Myxothiazol and Superoxide Production

Myxothiazol's inhibition of the Qo site leads to a significant increase in the production of superoxide (O2•-) from Complex III. This occurs because the blockage of electron flow to the Rieske iron-sulfur protein promotes the direct transfer of electrons from ubisemiquinone to molecular oxygen. The resulting superoxide can then be converted to hydrogen peroxide (H2O2), a key signaling molecule.

Myxothiazol-induced superoxide production pathway.

Ascochlorin and STAT3 Signaling

Ascochlorin has been shown to inhibit the STAT3 (Signal Transducer and Activator of Transcription 3) signaling pathway. It can suppress both constitutive and inducible STAT3 activation, potentially through the induction of PIAS3 (Protein Inhibitor of Activated STAT3).[6][7] This action links mitochondrial function to a critical pathway involved in cell proliferation, survival, and inflammation.

Ascochlorin's inhibitory effect on the STAT3 signaling pathway.

Experimental Protocols

Determination of IC50 for Mitochondrial Oxygen Consumption

This protocol outlines the measurement of oxygen consumption in isolated mitochondria to determine the IC50 values of ascochlorin and myxothiazol.

Materials:

• Isolated mitochondria (e.g., from rat liver or H. anomala)

• Respiration buffer (e.g., 0.65 M mannitol, 0.36 mM EGTA, 5 mM Tris-HCl pH 7.4, 10 mM potassium phosphate buffer pH 7.4)

• Respiratory substrates (e.g., malate, pyruvate, succinate, NADH, duroquinol, glycerol-3-phosphate)

• Ascochlorin and myxothiazol stock solutions (in a suitable solvent like DMSO)

• Oxygen electrode system (e.g., Clark-type electrode) or a microplate-based respirometry system.

Procedure:

• Preparation: Pre-warm the respiration buffer and substrate solutions to the desired experimental temperature (e.g., 25°C or 37°C). Calibrate the oxygen electrode according to the manufacturer's instructions.

• Reaction Setup: Add a defined volume of respiration buffer to the reaction chamber.

• Substrate Addition: Add the chosen respiratory substrate(s) to the chamber and allow the baseline oxygen consumption rate to stabilize.

• Mitochondria Addition: Add a known amount of isolated mitochondria (e.g., 0.1-0.5 mg protein/mL) to initiate respiration.

• Inhibitor Titration: Add increasing concentrations of ascochlorin or myxothiazol in a stepwise manner, allowing the respiration rate to stabilize after each addition. Record the steady-state oxygen consumption rate at each inhibitor concentration.

• Data Analysis: Plot the percentage of inhibition of oxygen consumption against the logarithm of the inhibitor concentration. The IC50 value is determined as the concentration of the inhibitor that causes a 50% reduction in the maximal respiratory rate.

Experimental workflow for determining IC50 values.

Cytochrome c Reductase Activity Assay

This assay measures the activity of Complex III by monitoring the reduction of cytochrome c.

Materials:

• Isolated mitochondria or purified Complex III

• Assay buffer (e.g., 50 mM potassium phosphate buffer, pH 7.5, containing 1 mM EDTA)

• Oxidized cytochrome c solution

• Reduced coenzyme Q (e.g., decylubiquinol) as a substrate

• Ascochlorin and myxothiazol stock solutions

• Spectrophotometer capable of measuring absorbance at 550 nm.

Procedure:

• Reaction Mixture: In a cuvette, prepare a reaction mixture containing the assay buffer and oxidized cytochrome c.

• Inhibitor Addition: For the inhibited reactions, add the desired concentration of ascochlorin or myxothiazol. For the control, add the solvent vehicle.

• Enzyme Addition: Add the mitochondrial preparation or purified Complex III to the cuvette.

• Initiate Reaction: Start the reaction by adding the reduced coenzyme Q substrate.

• Measure Absorbance: Immediately monitor the increase in absorbance at 550 nm over time, which corresponds to the reduction of cytochrome c.

• Calculate Activity: The rate of cytochrome c reduction is calculated from the linear portion of the absorbance curve using the extinction coefficient for reduced cytochrome c. The inhibitory effect is determined by comparing the rates in the presence and absence of the inhibitors.

Conclusion

Ascochlorin and myxothiazol are both powerful tools for the study of mitochondrial function, each with a distinct inhibitory profile. Myxothiazol serves as a specific and well-characterized inhibitor of the Qo site of Complex III, making it a valuable tool for inducing and studying mitochondrial superoxide production. Ascochlorin, with its unique dual-site inhibition of both Qo and Qi sites, offers a different mode of action that can be exploited to investigate the broader consequences of Complex III inhibition, including its impact on downstream signaling pathways like STAT3. The choice between these two inhibitors will depend on the specific research question, with their differential effects providing a means to dissect the intricate roles of mitochondrial respiration in cellular physiology and pathology.

References

• 1. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Myxothiazol induces H(2)O(2) production from mitochondrial respiratory chain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reactive oxygen species production by the mitochondrial respiratory chain in isolated rat hepatocytes and liver mitochondria: studies using myxothiazol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PMC [pmc.ncbi.nlm.nih.gov]

Validating STAT3 as a Direct Target of Ascochlorin: A Comparative Analysis

A comprehensive guide for researchers evaluating Ascochlorin's role as a STAT3 inhibitor, comparing its mechanism and efficacy against established direct STAT3 inhibitors.

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical mediator of oncogenic signaling pathways, making it a prime target for cancer therapy. Numerous small molecules have been investigated for their ability to inhibit STAT3 activity. This guide focuses on Ascochlorin, an isoprenoid antibiotic, and critically evaluates the evidence for its direct interaction with STAT3. We compare its performance with well-characterized direct STAT3 inhibitors, providing researchers with the necessary data and protocols to make informed decisions for their drug development programs.

Ascochlorin: An Indirect Modulator of STAT3 Activity

Current research indicates that Ascochlorin's inhibitory effect on the STAT3 signaling cascade is primarily indirect. Studies have shown that Ascochlorin treatment leads to the upregulation of Protein Inhibitor of Activated STAT3 (PIAS3)[1][2]. PIAS3 is a known endogenous inhibitor that directly binds to activated STAT3, blocking its DNA-binding ability and subsequent transcriptional activity[1][2]. While Ascochlorin effectively inhibits both constitutive and inducible STAT3 activation and reduces its DNA binding capacity, there is currently no published evidence to support its direct binding to the STAT3 protein[1][2].

Performance Comparison: Ascochlorin vs. Direct STAT3 Inhibitors

To provide a clear perspective on Ascochlorin's efficacy, the following tables compare its activity with that of established direct STAT3 inhibitors: Stattic, BP-1-102, Cryptotanshinone, and Niclosamide. These inhibitors have been shown to directly interact with STAT3, primarily by targeting its SH2 domain, which is crucial for dimerization and activation, or its DNA-binding domain.

Table 1: In Vitro Inhibition of STAT3 Activity

Compound	Mechanism of Action	Target Domain	IC50 (STAT3 Inhibition)	Binding Affinity (Kd)
Ascochlorin	Indirect (induces PIAS3)	-	Not Applicable (Indirect)	Not Applicable
Stattic	Direct	SH2 Domain	5.1 µM (cell-free)[3][4]	Not Reported
BP-1-102	Direct	SH2 Domain	6.8 µM (DNA-binding)[5][6]	504 nM[6][7]
Cryptotanshinone	Direct	SH2 Domain	4.6 µM (cell-free)[8]	Not Reported
Niclosamide	Indirect/Direct	DNA-binding Domain	0.25 µM (luciferase reporter)[9]	Not Reported

Table 2: Cellular Effects of STAT3 Inhibitors

Compound	Cell Line Examples	IC50 (Cell Viability)	Observed Cellular Effects
Ascochlorin	HepG2, HCCLM3	50 µM (time-dependent inhibition)[2]	Inhibition of proliferation, migration, and invasion; induction of apoptosis.[1]
Stattic	UM-SCC-17B, OSC-19, Jurkat	2.3 - 4.9 µM[10][11]	Induction of apoptosis.[4][11]
BP-1-102	AGS, Waldenström Macroglobulinemia cells	6 - 10 µM[12][13]	Inhibition of proliferation, migration, and invasion; induction of apoptosis.[5][12]
Cryptotanshinone	DU145, EC109, A2780	2.6 - 18.4 µM[8][14][15]	Inhibition of proliferation; induction of apoptosis and cell cycle arrest.[14]
Niclosamide	Du145, HepG2, QGY-7703	0.7 - 31.9 µM[9][16]	Inhibition of proliferation; induction of apoptosis and cell cycle arrest.[9][16]

Visualizing the Mechanisms of STAT3 Inhibition

To further clarify the distinct mechanisms of action, the following diagrams illustrate the signaling pathways and points of intervention for Ascochlorin and the direct STAT3 inhibitors.

STAT3 signaling pathway and points of inhibition.

Workflow for validating a direct STAT3 inhibitor.

Logical flow for determining the inhibition mechanism.

Experimental Protocols

For researchers aiming to validate the direct binding and inhibitory effects of novel compounds on STAT3, the following are summarized protocols for key experiments.

Western Blot for Phosphorylated and Total STAT3

This protocol is used to determine the phosphorylation status of STAT3 at Tyrosine 705, a key marker of its activation.

• Cell Culture and Treatment: Plate cells of interest (e.g., cancer cell lines with constitutively active STAT3) and treat with various concentrations of the test compound for desired time points.

• Cell Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies specific for phospho-STAT3 (Tyr705) and total STAT3. A loading control like β-actin or GAPDH should also be used.

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize using an ECL substrate and an imaging system.[17][18][19][20]

STAT3 DNA Binding ELISA

This assay quantifies the ability of activated STAT3 in nuclear extracts to bind to its specific DNA consensus sequence.

• Nuclear Extract Preparation: Treat cells with the test compound, and then isolate nuclear extracts using a commercially available kit or standard biochemical fractionation methods.

• Assay Procedure: Use a STAT3 transcription factor assay kit (e.g., from Cayman Chemical or Thermo Fisher Scientific)[21][22][23]. Typically, a 96-well plate is coated with an oligonucleotide containing the STAT3 binding site.

• Binding and Detection: Incubate nuclear extracts in the wells to allow STAT3 to bind to the oligonucleotide. Wash away unbound proteins. Add a primary antibody specific for STAT3, followed by an HRP-conjugated secondary antibody.

• Quantification: Add a colorimetric substrate and measure the absorbance at the appropriate wavelength. The signal is proportional to the amount of STAT3 bound to the DNA.[24]

Microscale Thermophoresis (MST) for Binding Affinity

MST is a biophysical technique to quantify protein-ligand interactions in solution by measuring the motion of molecules in a temperature gradient.

• Protein Labeling: Label purified STAT3 protein with a fluorescent dye according to the manufacturer's protocol (e.g., NanoTemper Technologies).

• Serial Dilution: Prepare a serial dilution of the test compound (ligand).

• Incubation: Mix the labeled STAT3 at a constant concentration with the different concentrations of the test compound and incubate to reach binding equilibrium.

• MST Measurement: Load the samples into capillaries and measure the thermophoretic movement using an MST instrument.

• Data Analysis: Plot the change in thermophoresis against the ligand concentration and fit the data to a binding curve to determine the dissociation constant (Kd).[25][26][27][28][29]

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technique for real-time monitoring of biomolecular interactions, providing kinetic and affinity data.

• Protein Immobilization: Immobilize purified STAT3 protein (ligand) onto a sensor chip surface.

• Analyte Injection: Flow different concentrations of the test compound (analyte) over the sensor surface.

• Data Acquisition: Monitor the change in the refractive index at the surface, which is proportional to the binding of the analyte to the immobilized ligand. This generates a sensorgram showing the association and dissociation phases.

• Data Analysis: Fit the sensorgram data to various binding models to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).[30][31][32][33][34]

Conclusion

The available evidence strongly suggests that Ascochlorin inhibits STAT3 signaling indirectly, primarily through the induction of its endogenous inhibitor, PIAS3. While Ascochlorin demonstrates anti-cancer properties by suppressing the STAT3 pathway, it cannot be classified as a direct STAT3 inhibitor based on current knowledge. For researchers seeking to directly target STAT3, inhibitors like Stattic, BP-1-102, and Cryptotanshinone, which have been validated to bind to the STAT3 SH2 domain, represent more appropriate choices for direct inhibition studies. Niclosamide also presents an interesting case, with evidence suggesting it may inhibit STAT3 through interaction with the DNA-binding domain. The provided experimental protocols offer a robust framework for the validation and characterization of novel STAT3 inhibitors, enabling a clearer understanding of their mechanism of action and therapeutic potential.

References

• 1. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. axonmedchem.com [axonmedchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. BP-1-102 | STAT | TargetMol [targetmol.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Identification of Niclosamide as a New Small-Molecule Inhibitor of the STAT3 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. apexbt.com [apexbt.com]
• 11. Stattic suppresses p‑STAT3 and induces cell death in T‑cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. BP-1-102 exerts an antitumor effect on the AGS human gastric cancer cell line through modulating the STAT3 and MAPK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ashpublications.org [ashpublications.org]
• 14. Cryptotanshinone inhibits esophageal squamous-cell carcinoma in vitro and in vivo through the suppression of STAT3 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cryptotanshinone suppresses cell proliferation and glucose metabolism via STAT3/SIRT3 signaling pathway in ovarian cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Niclosamide Inhibits Cell Growth and Enhances Drug Sensitivity of Hepatocellular Carcinoma Cells via STAT3 Signaling Pathway [jcancer.org]
• 17. benchchem.com [benchchem.com]
• 18. STAT-3/phosphoSTAT-3 western blot - Molecular Biology [protocol-online.org]
• 19. Quantification of total and phosphorylated STAT3 by calibrated western blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Western Blot for Detecting Phosphorylated STAT3 [bio-protocol.org]
• 21. PharmaOnco™ STAT3 & STAT Family DNA-binding ELISA Kit - Creative Biolabs [creative-biolabs.com]
• 22. STAT3 ELISA Kits [thermofisher.com]
• 23. caymanchem.com [caymanchem.com]
• 24. STAT3 DNA binding assay [bio-protocol.org]
• 25. Microscale Thermophoresis (MST) as a Tool to Study Binding Interactions of Oxygen-Sensitive Biohybrids [bio-protocol.org]
• 26. Protein Purification-free Method of Binding Affinity Determination by Microscale Thermophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. docs.nrel.gov [docs.nrel.gov]
• 29. reactionbiology.com [reactionbiology.com]
• 30. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 31. Characterization of Small Molecule-Protein Interactions Using SPR Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. Protein-Small Molecule Biomolecular Interactions – a Retrospective [reichertspr.com]
• 33. A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A - PMC [pmc.ncbi.nlm.nih.gov]
• 34. Protein Ligand Interactions Using Surface Plasmon Resonance | Springer Nature Experiments [experiments.springernature.com]

Ascochlorin Demonstrates Potent Antitumor Effects in Orthotopic Hepatocellular Carcinoma Models

For Immediate Release

Researchers and drug development professionals in oncology are presented with a comprehensive comparison of Ascochlorin's in vivo antitumor effects, particularly in clinically relevant orthotopic models of hepatocellular carcinoma (HCC). This guide synthesizes available data, offering a side-by-side look at Ascochlorin's performance against a standard chemotherapeutic agent and providing context with current standard-of-care targeted therapies.

Ascochlorin, an isoprenoid antibiotic, has shown significant promise in preclinical studies, primarily through its targeted inhibition of the STAT3 signaling cascade.[1][2][3] In orthotopic HCC mouse models, which mimic the tumor's natural microenvironment, Ascochlorin has been observed to suppress tumor growth and reduce metastasis.[1]

Performance Comparison in Orthotopic HCC Models

The following tables summarize the in vivo efficacy of Ascochlorin compared to doxorubicin, a conventional chemotherapy drug. While direct comparative studies with targeted therapies like sorafenib and regorafenib are not yet published, data from separate studies on these agents in similar orthotopic HCC models are provided for contextual comparison.

Table 1: Comparison of Ascochlorin and Doxorubicin in an Orthotopic HCC Mouse Model

Treatment Group	Dosage & Administration	Tumor Growth Inhibition	Metastasis Inhibition	Reference
Vehicle (Control)	0.1% DMSO, intraperitoneal, once a week for 4 weeks	-	-	[1]
Ascochlorin (ASC)	0.25 mg/kg, intraperitoneal, once a week for 4 weeks	Significant reduction in tumor burden	33.3% reduction in lung metastasis compared to control	[1]
Doxorubicin (DOX)	0.5 mg/kg, intraperitoneal, once a week for 4 weeks	Significant reduction in tumor burden	50% reduction in lung metastasis compared to control	[1]
ASC + DOX	0.25 mg/kg ASC and 0.5 mg/kg DOX, intraperitoneal, once a week for 4 weeks	Synergistic and significant reduction in tumor burden	100% inhibition of detectable lung metastasis	[1]

Table 2: Efficacy of Standard-of-Care Targeted Therapies in Orthotopic HCC Mouse Models (for contextual comparison)

Treatment Group	Dosage & Administration	Outcome	Reference
Sorafenib	30 mg/kg, oral, once daily	Did not significantly improve median survival vs. vehicle in an orthotopic H129 liver tumor model.	[4]
Regorafenib	10 mg/kg, oral, once daily	Significantly improved median survival vs. vehicle (36 vs. 27 days) in an orthotopic H129 liver tumor model.	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following protocols are based on the published study of Ascochlorin in an orthotopic HCC model.[1]

Orthotopic HCC Mouse Model Protocol

• Cell Line: Human hepatocellular carcinoma cell lines HCCLM3_Luc or Huh7_Luc, engineered to express luciferase for bioluminescence imaging.

• Animal Model: 8-week-old female Balb/c nude mice.

• Tumor Implantation: Orthotopic implantation of HCCLM3_Luc or Huh7_Luc cells into the liver of the mice.

• Tumor Growth Monitoring: Tumor growth is monitored by bioluminescence imaging. Treatment is initiated when the bioluminescence signal reaches a predetermined level (e.g., 106).

• Drug Administration:

  • Vehicle (0.1% DMSO), Ascochlorin (0.25 mg/kg), doxorubicin (0.5 mg/kg), or a combination of Ascochlorin and doxorubicin are administered via intraperitoneal injections.

  • Injections are performed once a week for four consecutive weeks.

• Efficacy Evaluation:

  • Tumor burden is quantified using bioluminescence imaging at specified time points (e.g., day 27).

  • Metastasis to other organs, such as the lungs, is assessed by visual inspection and bioluminescence imaging.

  • Animal body weight is monitored throughout the study to assess toxicity.

Mechanism of Action: Targeting the STAT3 Signaling Pathway

Ascochlorin exerts its antitumor effects predominantly by suppressing the STAT3 signaling cascade.[1][2][3] It achieves this by inducing the expression of Protein Inhibitor of Activated STAT3 (PIAS3), which in turn inhibits the DNA binding ability of STAT3.[1][3] This disruption of the STAT3 pathway leads to reduced proliferation, and invasion of HCC cells.[1][3]

Caption: Ascochlorin's mechanism of action in HCC.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for evaluating the in vivo antitumor efficacy of Ascochlorin in an orthotopic HCC model.

Caption: In vivo experimental workflow for Ascochlorin.

This guide provides a snapshot of the current understanding of Ascochlorin's in vivo antitumor effects in orthotopic models. The potent activity, especially in combination with conventional chemotherapy, warrants further investigation and positions Ascochlorin as a promising candidate for future HCC therapeutic strategies.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oncotarget.com [oncotarget.com]

Ascochlorin's Antitumor Activity: A Comparative Cross-Validation in Diverse Cancer Types

This guide provides a comparative analysis of the anticancer agent Ascochlorin (ASC) and its derivatives across various cancer models. It is intended for researchers, scientists, and drug development professionals, offering a synthesis of experimental data, detailed methodologies for key assays, and visual representations of molecular pathways and experimental workflows.

Hepatocellular Carcinoma (HCC)

Ascochlorin demonstrates significant antitumor effects in hepatocellular carcinoma by targeting the STAT3 signaling pathway.[1][2] Studies show that ASC inhibits both the intrinsic and growth factor-induced activation of STAT3, a transcription factor frequently dysregulated in HCC.[1][2] This inhibition leads to reduced cell viability, suppressed migration and invasion, and the induction of apoptosis in HCC cells.[2]

Mechanism of Action: STAT3 Pathway Inhibition

Ascochlorin's primary mechanism in HCC involves the upregulation of the Protein Inhibitor of Activated STAT3 (PIAS3).[1] PIAS3 binds to the DNA-binding domain of activated STAT3, thereby preventing its transcriptional activity.[1] This leads to the downregulation of various oncogenic genes regulated by STAT3, which are involved in cell proliferation (e.g., Cyclin D1), survival (e.g., Bcl-2, Mcl-1), and invasion (e.g., MMP-9).[2]

Caption: Ascochlorin's inhibition of the STAT3 signaling pathway in HCC.

Comparative Efficacy: Ascochlorin in Combination with Doxorubicin

Ascochlorin has been shown to enhance the cytotoxic effects of doxorubicin, a standard chemotherapy agent, in several chemoresistant HCC cell lines.[3]

Cell Line	Treatment (72h)	% Cell Viability (Approx.)
HCCLM3	Doxorubicin (0.4 µg/mL)	60%
Doxorubicin (0.4 µg/mL) + ASC (2.5 µM)	35%
SNU449	Doxorubicin (0.4 µg/mL)	80%
Doxorubicin (0.4 µg/mL) + ASC (2.5 µM)	55%
SK-Hep-1	Doxorubicin (0.4 µg/mL)	75%
Doxorubicin (0.4 µg/mL) + ASC (2.5 µM)	45%
Data derived from graphical representations in Dai et al., Molecular Cancer Therapeutics, 2016.[3]

Supporting In Vivo Data: Orthotopic HCC Mouse Model

In an orthotopic mouse model using HCCLM3 cells, the combination of Ascochlorin and doxorubicin resulted in a more substantial suppression of tumor growth compared to either agent alone.[3]

Treatment Group (4 weeks)	Average Tumor Bioluminescence (Photons/s)	Tumor Growth Inhibition
Vehicle Control	~1.8 x 10⁸	-
Doxorubicin (0.5 mg/kg)	~0.8 x 10⁸	Significant
Ascochlorin (0.25 mg/kg)	~1.0 x 10⁸	Significant
Combination	~0.2 x 10⁸	Most Significant
Data interpreted from graphical representations in Dai et al., Molecular Cancer Therapeutics, 2016.[3]

Colorectal Cancer (CRC)

In colorectal cancer, the Ascochlorin derivative 4-O-Methylascochlorin (MAC) has been shown to synergistically enhance the apoptotic effects of the standard chemotherapeutic agent 5-Fluorouracil (5-FU).[4][5] This combination is effective in overcoming 5-FU resistance, a significant challenge in CRC treatment.[5]

Mechanism of Action: Wnt/β-Catenin Pathway Inhibition

MAC exerts its synergistic effect by suppressing the Wnt/β-catenin and Akt/mTOR signaling pathways.[4] The Wnt pathway is crucial for CRC progression and stemness. By inhibiting this pathway, MAC helps to reduce the expression of anti-apoptotic proteins and cancer stem cell markers, thereby sensitizing the cancer cells to 5-FU-induced apoptosis.[5]

Caption: MAC's inhibition of the Wnt/β-Catenin signaling pathway in CRC.

Comparative Efficacy: MAC in Combination with 5-Fluorouracil

The combination of MAC and 5-FU significantly reduces the viability of CRC cell lines compared to either treatment alone.[4] This suggests a strong synergistic interaction.

Cell Line	Treatment (48h)	% Cell Viability (Approx.)
HCT116	5-FU (10 µM)	~80%
MAC (10 µM)	~75%
5-FU (10 µM) + MAC (10 µM)	<50%
HT-29	5-FU (10 µM)	~85%
MAC (10 µM)	~72%
5-FU (10 µM) + MAC (10 µM)	<50%
SW480	5-FU (10 µM)	~80%
MAC (10 µM)	~78%
5-FU (10 µM) + MAC (10 µM)	<50%
Data derived from graphical representations in Jo et al., International Journal of Molecular Sciences, 2024.[4]

Experimental Protocols & Workflows

General Experimental Workflow: In Vitro Cell Viability

References

• 1. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. 4-O-Methylascochlorin Synergistically Enhances 5-Fluorouracil-Induced Apoptosis by Inhibiting the Wnt/β-Catenin Signaling Pathway in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 4-O-Methylascochlorin Synergistically Enhances 5-Fluorouracil-Induced Apoptosis by Inhibiting the Wnt/β-Catenin Signaling Pathway in Colorectal Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative study of Ascochlorin derivatives for improved efficacy

For Researchers, Scientists, and Drug Development Professionals

Ascochlorin, a prenyl-phenol antibiotic first isolated from the fungus Ascochyta viciae, and its derivatives have garnered significant attention for their diverse biological activities. These compounds have demonstrated potential as antibacterial, antifungal, anticancer, anti-inflammatory, and antiviral agents. This guide provides a comparative study of various Ascochlorin derivatives, summarizing their efficacy with supporting experimental data, detailing experimental protocols, and visualizing key signaling pathways.

Quantitative Efficacy of Ascochlorin Derivatives

The biological activity of Ascochlorin derivatives varies significantly with structural modifications. The following tables summarize the quantitative data on the antimicrobial and mitochondrial inhibitory activities of several key derivatives.

Table 1: Antimicrobial Activity of Ascochlorin Derivatives (MIC in µg/mL)

Compound	Aspergillus fumigatus	Candida albicans	Methicillin-resistant Staphylococcus aureus (MRSA)	Escherichia coli
Ascochlorin (1)	1.25–4.1	66.6–133.3	>53.3	>53.3
Ilicicolin F (3)	1.25–4.1	6.6–13.3	>53.3	>53.3
Compound 5	>53.3	>53.3	1.25–2.5	>53.3
Compound 8	>53.3	>53.3	26.6	>53.3
Compound 9	1.25–4.1	66.6–133.3	>53.3	>53.3
Ascofuranone (11)	>53.3	>53.3	40	>53.3
4'-ketoascochlorin (20)	>53.3	>53.3	93.3	>53.3
Fimetarin A (22)	20	66.6–133.3	>53.3	>53.3

Data sourced from a study on bioactive Ascochlorin analogues from the marine-derived fungus Stilbella fimetaria.[1]

Table 2: Inhibitory Activity of Ascochlorin Derivatives on Mitochondrial Cytochrome bc1 Complex (IC50 in µM)

Compound	Rat Liver Mitochondria (Succinate-dependent O2 uptake)
Ascochlorin	0.013
Ascofuranone	16.0
4-O-Methyl ascochlorin	0.120
4-O-Carboxymethyl ascochlorin	4.1
4-O-Nicotinoyl ascochlorin	4.1
LL-Z1272ε	~3.9

Data indicates that Ascochlorin is a potent inhibitor of the cytochrome bc1 complex, and modifications to the 4-OH group of the benzene ring significantly reduce its inhibitory activity. LL-Z1272ε, which lacks the chlorine atom and has a dihydrogenated isoprenoid side chain, is about 300 times less active than Ascochlorin.[2]

Table 3: Anticancer Activity of 4-O-Methylascochlorin (MAC) (IC50 in µM)

Cell Line	Cancer Type	IC50 (µM)
A549	Lung Carcinoma	25.3
H460	Lung Carcinoma	22.7
HT29	Colorectal Carcinoma	> 50
HCT116	Colorectal Carcinoma	35.2
MDA-MB-231	Breast Cancer	28.9
MCF7	Breast Cancer	31.4
CaSki	Cervical Carcinoma	21.8
HeLa	Cervical Carcinoma	19.5

Data from a study on the effects of 4-O-Methylascochlorin on cervical carcinoma cells.[3]

Experimental Protocols

Antimicrobial Susceptibility Testing

The minimum inhibitory concentrations (MICs) of the Ascochlorin derivatives were determined using a broth microdilution method.

• Preparation of Compounds: The test compounds were dissolved in dimethyl sulfoxide (DMSO) to create stock solutions.

• Inoculum Preparation: Bacterial and fungal strains were cultured on appropriate media. The inoculums were prepared and adjusted to a standardized concentration.

• Microdilution Assay: The assays were performed in 96-well microtiter plates. The compounds were serially diluted in the wells with the appropriate growth medium.

• Inoculation: Each well was inoculated with the prepared microbial suspension.

• Incubation: The plates were incubated under suitable conditions for each microorganism (e.g., temperature, time).

• MIC Determination: The MIC was defined as the lowest concentration of the compound that completely inhibited visible growth of the microorganism.

Mitochondrial Cytochrome bc1 Complex Inhibition Assay

The inhibitory activity of Ascochlorin derivatives on the mitochondrial cytochrome bc1 complex was assessed by measuring the succinate-dependent oxygen uptake in isolated rat liver mitochondria.

• Isolation of Mitochondria: Mitochondria were isolated from rat liver by differential centrifugation.

• Oxygen Consumption Measurement: Oxygen consumption was measured polarographically using a Clark-type oxygen electrode.

• Assay Mixture: The reaction mixture contained isolated mitochondria, a respiratory substrate (succinate), and other necessary components in a suitable buffer.

• Inhibition Assay: The assay was initiated by the addition of the substrate. The rate of oxygen consumption was measured before and after the addition of various concentrations of the Ascochlorin derivatives.

• IC50 Calculation: The concentration of the derivative that caused 50% inhibition of the state 3 (ADP-stimulated) respiration was determined as the IC50 value.

Cell Viability (WST-8) Assay for Anticancer Activity

The anticancer activity of 4-O-Methylascochlorin (MAC) was evaluated using a WST-8 [2-(2-methoxy-4-nitrophenyl)-3-(4-nitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium, monosodium salt] assay.[3]

• Cell Culture: Human cancer cell lines were cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells were seeded in 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: The cells were treated with various concentrations of MAC for a specified period (e.g., 24 hours).

• WST-8 Assay: After treatment, the WST-8 reagent was added to each well, and the plates were incubated for a further 1-4 hours.

• Absorbance Measurement: The absorbance was measured at 450 nm using a microplate reader. The amount of formazan dye generated by the activity of dehydrogenases in living cells is proportional to the number of living cells.

• IC50 Calculation: The IC50 value, the concentration of MAC that inhibits cell growth by 50%, was calculated from the dose-response curve.

Signaling Pathways and Mechanisms of Action

Ascochlorin and its derivatives exert their biological effects through various mechanisms, including the inhibition of the mitochondrial respiratory chain and modulation of key signaling pathways involved in cell growth, proliferation, and inflammation.

Inhibition of the Mitochondrial Cytochrome bc1 Complex

Ascochlorin is a specific inhibitor of the mitochondrial cytochrome bc1 complex (Complex III) of the electron transport chain.[2][4] It binds to both the Qo and Qi sites of the complex, thereby blocking electron transfer and inhibiting ATP production. This disruption of mitochondrial function can lead to the induction of apoptosis in cancer cells.

Caption: Inhibition of the Cytochrome bc1 Complex by Ascochlorin.

Modulation of the STAT3 Signaling Pathway

Ascochlorin has been shown to inhibit the activation of Signal Transducer and Activator of Transcription 3 (STAT3), a key transcription factor involved in cancer cell proliferation, survival, and invasion.[5][6] By suppressing STAT3 signaling, Ascochlorin can inhibit tumor growth.

References

• 1. researchgate.net [researchgate.net]
• 2. Antitumor and antimetastatic activity of an antibiotic, ascofuranone, and activation of phagocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-O-Methylascochlorin-Mediated BNIP-3 Expression Controls the Balance of Apoptosis and Autophagy in Cervical Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Ascochlorin's Inhibitory Profile: A Comparative Guide to Mitochondrial Complex Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the inhibitory profile of ascochlorin with other well-characterized mitochondrial complex inhibitors, namely rotenone, antimycin A, and oligomycin. The information presented herein is supported by experimental data and detailed methodologies to assist researchers in evaluating ascochlorin's unique mechanism of action.

Introduction to Mitochondrial Inhibition

The mitochondrial electron transport chain (ETC) is a critical pathway for cellular energy production. Inhibition of its components can have profound effects on cellular metabolism and viability, making ETC inhibitors valuable tools for research and potential therapeutic agents. Ascochlorin, an isoprenoid antibiotic, has emerged as a potent inhibitor of the mitochondrial respiratory chain. This guide delves into its specific inhibitory characteristics in comparison to classical inhibitors of Complex I (rotenone), Complex III (antimycin A), and Complex V (oligomycin).

Data Presentation: Comparative Inhibitory Activity

The following table summarizes the half-maximal inhibitory concentrations (IC50) of ascochlorin and other mitochondrial inhibitors. It is important to note that the experimental conditions, such as the biological system and assay type, significantly influence the IC50 values. Therefore, direct comparisons should be made with caution.

Inhibitor	Target Complex	Biological System	Assay	IC50 Value	Reference
Ascochlorin	Complex III (cytochrome bc1)	Hansenula anomala mitochondria	O2 Uptake (Succinate)	0.036 µM	[1]
H. anomala mitochondria	O2 Uptake (NADH)	0.035 µM	[1]
Rotenone	Complex I (NADH:ubiquinone oxidoreductase)	SH-SY5Y cells	Succinyl-CoA biosynthesis	25 nM	[2]
Mouse muscle mitochondria	Complex I activity	~13.5 nM	[3]
Various systems	Complex I inhibition	0.1 - 100 nM	[4]
Antimycin A	Complex III (cytochrome bc1)	HepG2 & RPTEC/TERT1 cells	Oxygen Consumption Rate	Nanomolar range	[5]
Oligomycin	Complex V (ATP synthase)	Rat liver mitochondria	State 4 Respiration	Inhibition observed	[6]

Mechanism of Action and Signaling Pathways

Ascochlorin exhibits a unique inhibitory mechanism against Complex III (cytochrome bc1 complex). Unlike many other Complex III inhibitors, ascochlorin has been shown to bind to both the Qo and Qi sites of the complex[1][7]. This dual-site inhibition effectively blocks the Q-cycle, a key process in proton translocation and electron transfer.

The following diagram illustrates the electron transport chain and the sites of action for ascochlorin and the other compared inhibitors.

Caption: Inhibition sites of ascochlorin and other mitochondrial inhibitors in the ETC.

Experimental Protocols

Isolation of Mitochondria from Rat Liver

This protocol is adapted from standard procedures for isolating functional mitochondria.

Materials:

• Isolation Buffer: 250 mM sucrose, 10 mM Tris-HCl (pH 7.4), 1 mM EGTA.

• Homogenizer (Dounce or Potter-Elvehjem).

• Centrifuge capable of reaching 10,000 x g at 4°C.

Procedure:

• Euthanize a rat according to approved animal welfare protocols and excise the liver.

• Mince the liver tissue in ice-cold isolation buffer.

• Homogenize the minced tissue with a loose-fitting pestle.

• Centrifuge the homogenate at 600 x g for 10 minutes at 4°C to pellet nuclei and cell debris.

• Transfer the supernatant to a new tube and centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the mitochondria.

• Wash the mitochondrial pellet by resuspending in isolation buffer and repeating the high-speed centrifugation.

• Resuspend the final mitochondrial pellet in a minimal volume of isolation buffer and determine the protein concentration.

Measurement of Mitochondrial Oxygen Consumption

This assay measures the rate of oxygen consumption by isolated mitochondria, which is an indicator of ETC activity.

Materials:

• Oxygen electrode (e.g., Clark-type electrode) or a fluorescence-based oxygen sensor system.

• Respiration Buffer: 125 mM KCl, 10 mM Tris-HCl (pH 7.4), 2 mM K2HPO4, 1 mM MgCl2, 0.1 mM EGTA.

• Substrates (e.g., succinate, glutamate/malate).

• ADP.

• Inhibitors (ascochlorin, rotenone, antimycin A, oligomycin).

Procedure:

• Add respiration buffer to the oxygen electrode chamber and allow it to equilibrate to the desired temperature (e.g., 30°C).

• Add a known amount of isolated mitochondria to the chamber.

• Add a respiratory substrate (e.g., 5 mM succinate for Complex II-driven respiration).

• Initiate state 3 respiration by adding a small amount of ADP (e.g., 150 µM).

• After a stable rate of oxygen consumption is established, add the inhibitor of interest at various concentrations to determine the IC50 value.

• Record the rate of oxygen consumption continuously.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which can be an indicator of cell viability.

Materials:

• Cell culture medium.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

• 96-well microplate reader.

Procedure:

• Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treat the cells with various concentrations of the mitochondrial inhibitors for the desired exposure time (e.g., 24, 48 hours).

• After the treatment period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control cells.

Conclusion

Ascochlorin presents a unique inhibitory profile against the mitochondrial electron transport chain, distinguishing itself from classical inhibitors. Its ability to target both the Qo and Qi sites of Complex III suggests a potent and potentially novel mechanism for disrupting mitochondrial function. The data and protocols provided in this guide offer a foundation for researchers to further investigate the biological effects of ascochlorin and its potential applications in drug discovery and development.

References

• 1. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of Neuronal Cell Mitochondrial Complex I with Rotenone Increases Lipid β-Oxidation, Supporting Acetyl-Coenzyme A Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. Multiparametric assessment of mitochondrial respiratory inhibition in HepG2 and RPTEC/TERT1 cells using a panel of mitochondrial targeting agrochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of oligomycin on rat liver mitochondria respiring in state 4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ascochlorin is a novel, specific inhibitor of the mitochondrial cytochrome bc1 complex - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Ascochlorin's Impact on STAT3-Regulated Gene Products: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The Signal Transducer and Activator of Transcription 3 (STAT3) is a well-documented transcription factor that, when persistently activated, plays a crucial role in the development and progression of various cancers.[1][2] Its signaling pathway governs the expression of numerous genes involved in cell proliferation, survival, angiogenesis, and immune evasion, making it a prime target for therapeutic intervention.[2][3][4] Ascochlorin (ASC), an isoprenoid antibiotic, has emerged as a promising agent that exerts its antitumor effects by suppressing the STAT3 signaling cascade.[5][6]

This guide provides a comparative analysis of Ascochlorin's performance against other known STAT3 inhibitors. It aims to validate the role of STAT3-regulated gene products in Ascochlorin's mechanism of action by presenting quantitative data, detailed experimental protocols, and visual diagrams of the underlying molecular pathways.

Comparative Performance of STAT3 Inhibitors

The efficacy of a STAT3 inhibitor is often initially assessed by its half-maximal inhibitory concentration (IC50), which measures the concentration of the drug required to reduce cell viability by 50%.[7] A lower IC50 value indicates greater potency.

Table 1: Comparison of IC50 Values for STAT3 Inhibitors in Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)
Ascochlorin	HepG2	Hepatocellular Carcinoma	~25-50[6]
HCCLM3	Hepatocellular Carcinoma	~25-50[6]
MX-1	Breast Cancer (ER-negative)	< 50[8]
Stattic	MDA-MB-231	Breast Cancer	~5[9]
S3I-201	MDA-MB-231	Breast Cancer	~50-100[10]
C188-9	Pancreatic Cancer Cells	Pancreatic Cancer	Preclinical efficacy noted[11]

Note: IC50 values can vary based on experimental conditions, including cell density and assay duration.

The primary function of activated STAT3 is to regulate the transcription of target genes that promote cancer progression.[12] Therefore, a key measure of an inhibitor's effectiveness is its ability to modulate the expression of these gene products.

Table 2: Effect of Ascochlorin on the Expression of STAT3-Regulated Gene Products in Hepatocellular Carcinoma (HCC) Cells

Gene Product Category	Gene Product	Function	Effect of Ascochlorin Treatment
Cell Cycle Regulator	Cyclin D1	Promotes cell cycle progression	Inhibition[6]
Anti-Apoptotic Proteins	Bcl-2	Inhibits programmed cell death	Inhibition[6]
Mcl-1	Inhibits programmed cell death	Inhibition[6]
Survivin	Inhibits apoptosis, regulates cell division	Inhibition[6]
XIAP	Inhibits caspases, blocks apoptosis	Inhibition[6]
Invasion/Metastasis	MMP-9	Degrades extracellular matrix, promotes invasion	Inhibition[6]
Pro-Apoptotic Proteins	Bak	Promotes programmed cell death	Upregulation[6]
Cleaved-Bid	Promotes programmed cell death	Upregulation[6]

Visualizing the Mechanism of Action

To understand how Ascochlorin impacts the STAT3 pathway, it is essential to visualize the signaling cascade and the experimental methods used for its validation.

STAT3 Signaling Pathway and Ascochlorin's Point of Intervention

The canonical STAT3 pathway is initiated by cytokines or growth factors binding to their receptors, leading to the activation of Janus kinases (JAKs).[1][13] JAKs then phosphorylate STAT3, causing it to dimerize, translocate to the nucleus, and activate the transcription of target genes.[4][13] Ascochlorin has been shown to inhibit both constitutive and inducible STAT3 activation.[5][6] A key mechanism is the upregulation of Protein Inhibitor of Activated STAT3 (PIAS3), which binds to STAT3 and prevents it from binding to DNA.[5][6]

Ascochlorin's mechanism of STAT3 inhibition.

Experimental Workflow for Validating STAT3 Inhibition

Validating the effect of a compound like Ascochlorin on STAT3 signaling involves a series of well-defined experimental steps, from cell culture to specific molecular assays. This workflow ensures that observations are robust and reproducible.

References

• 1. Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. STAT3 Target Genes Relevant to Human Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ascochlorin, an isoprenoid antibiotic inhibits growth and invasion of hepatocellular carcinoma by targeting STAT3 signaling cascade through the induction of PIAS3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines - Preclinical Research Services [pharmtoxglp.com]
• 8. Selective cytotoxicity of ascochlorin in ER-negative human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 10. Signal transducer and activator of transcription 3 (STAT3) inhibitor, S3I-201, acts as a potent and non-selective alkylating agent - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Frontiers | The complementary roles of STAT3 and STAT1 in cancer biology: insights into tumor pathogenesis and therapeutic strategies [frontiersin.org]
• 13. STAT3 Signaling Pathway in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

Ascochlorin's Synergistic Potential: A Comparative Guide to Combination Therapies

For Researchers, Scientists, and Drug Development Professionals

Ascochlorin (ASC), an isoprenoid antibiotic, has demonstrated notable anticancer properties, primarily through the inhibition of the STAT3 signaling pathway. While its standalone efficacy is under investigation, its real potential may lie in its ability to work synergistically with other therapeutic agents, enhancing their efficacy and potentially overcoming drug resistance. This guide provides a comparative analysis of the synergistic effects of Ascochlorin with other therapeutic agents, supported by available experimental data.

Synergistic Combination of Ascochlorin with Doxorubicin in Hepatocellular Carcinoma

A significant study has highlighted the synergistic potential of Ascochlorin in combination with the commonly used chemotherapeutic drug, doxorubicin, in the context of hepatocellular carcinoma (HCC).[1][2][3] This combination has shown promise in enhancing the cytotoxic effects of doxorubicin, particularly in chemoresistant HCC cells.

Quantitative Data Summary

The synergistic effect of the Ascochlorin and doxorubicin combination was evaluated in various HCC cell lines. The half-maximal inhibitory concentration (IC50) of doxorubicin was significantly reduced when used in combination with Ascochlorin, indicating increased potency. The Combination Index (CI) was calculated to quantify the nature of the drug interaction, with a CI value less than 1 indicating synergism.

Cell Line	Doxorubicin IC50 (µg/mL) - Alone	Doxorubicin IC50 (µg/mL) - with 2.5 µM ASC	Combination Index (CI)	Nature of Interaction
HCCLM3	> 0.4	~0.04	< 1	Synergism
SNU387	> 0.4	~0.04	< 1	Synergism
SNU449	> 0.4	Not specified	< 1	Synergism
SK-Hep-1	> 0.4	Not specified	Synergistic at higher doses	Dose-dependent Synergism

Table 1: Synergistic effects of Ascochlorin and Doxorubicin on hepatocellular carcinoma cell lines.[1]

Mechanism of Synergy: Targeting the STAT3 Signaling Pathway

Ascochlorin's synergistic action with doxorubicin is linked to its ability to inhibit the STAT3 signaling pathway.[1][2][3] The STAT3 pathway is a crucial mediator of cancer cell proliferation, survival, and invasion.[4][5][6][7] Constitutive activation of STAT3 is observed in many cancers and is associated with chemoresistance.[4][6]

Ascochlorin potentiates the cytotoxic effects of doxorubicin by downregulating the STAT3-Snail expression, which in turn helps to reverse the epithelial-to-mesenchymal transition (EMT). EMT is a process by which cancer cells acquire migratory and invasive properties, contributing to metastasis and drug resistance. By reversing EMT, Ascochlorin makes the cancer cells more susceptible to the cytotoxic effects of doxorubicin.[1]

Ascochlorin and Doxorubicin Synergy Pathway

Experimental Protocols

Cell Viability Assay (MTT Assay)

The synergistic cytotoxicity of Ascochlorin and doxorubicin was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

• Hepatocellular carcinoma cell lines (e.g., HCCLM3, SNU387)

• DMEM or RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Ascochlorin (stock solution in DMSO)

• Doxorubicin (stock solution in sterile water)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the HCC cells in 96-well plates at a density of 5 × 10³ cells per well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with varying concentrations of doxorubicin alone or in combination with a fixed concentration of Ascochlorin (e.g., 2.5 µM). Include wells with untreated cells as a control.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control. Determine the IC50 values for doxorubicin alone and in combination with Ascochlorin.

Experimental Workflow for MTT Assay

Comparison with Other Therapeutic Agents

Currently, there is a lack of published, peer-reviewed data on the synergistic effects of Ascochlorin with other chemotherapeutic agents such as cisplatin, paclitaxel, or etoposide. Further research is warranted to explore these potential combinations and to determine if the synergistic effects observed with doxorubicin extend to other classes of anticancer drugs.

Future Directions

The promising synergistic interaction between Ascochlorin and doxorubicin in HCC models provides a strong rationale for further investigation. Future studies should focus on:

• Evaluating the synergistic potential of Ascochlorin with a broader range of chemotherapeutic and targeted agents in various cancer types.

• Conducting in vivo studies to validate the in vitro findings and to assess the safety and efficacy of these combination therapies in preclinical models.

• Elucidating the detailed molecular mechanisms underlying the observed synergy to identify biomarkers for predicting treatment response.

The exploration of Ascochlorin in combination therapies holds the potential to unlock new and more effective treatment strategies for cancer, particularly in cases of drug resistance.

References

• 1. Targeting STAT-3 signaling pathway in cancer for development of novel drugs: Advancements and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ascochlorin Enhances the Sensitivity of Doxorubicin Leading to the Reversal of Epithelial-to-Mesenchymal Transition in Hepatocellular Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Highlighted STAT3 as a potential drug target for cancer therapy [bmbreports.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Ascochlorin

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. The proper handling and disposal of chemical compounds are critical components of this responsibility. This guide provides essential, step-by-step procedures for the safe disposal of Ascochlorin, a chlorinated organic compound, to ensure operational safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before handling Ascochlorin, it is crucial to be familiar with its hazard profile. As a chlorinated organic compound, it should be treated as hazardous waste. Always consult the Safety Data Sheet (SDS) provided by the supplier for specific handling and emergency procedures. In the absence of a specific SDS, the following general precautions for handling hazardous chemical waste should be followed:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle Ascochlorin in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.

• Spill Management: In case of a spill, avoid generating dust. Carefully sweep up solid material and place it in a designated hazardous waste container. Clean the affected area with a suitable solvent, and dispose of all contaminated materials as hazardous waste.

Step-by-Step Disposal Protocol for Ascochlorin

The disposal of Ascochlorin must be conducted in a manner that prevents its release into the environment. Sewer and regular trash disposal are strictly prohibited for this category of chemical.

• Waste Identification and Segregation:

  • Clearly label Ascochlorin waste as "Hazardous Waste."

  • Segregate Ascochlorin waste from other waste streams to avoid incompatible chemical reactions. It should be kept separate from strong oxidizing agents, bases, and metals.

• Waste Collection and Storage:

  • Solid Waste: Collect pure Ascochlorin, contaminated lab supplies (e.g., weighing boats, gloves, wipes), and spill cleanup materials in a dedicated, leak-proof, and clearly labeled hazardous waste container. The container must be made of a material compatible with chlorinated organic compounds.

  • Liquid Waste: If Ascochlorin is in a solution, collect it in a separate, sealed, and properly labeled hazardous waste container. Do not mix with other solvent wastes unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. The container should have a secure screw-on cap.

  • Storage Location: Store the hazardous waste container in a designated, well-ventilated, and secure area away from heat sources and incompatible materials. Secondary containment should be used to prevent spills.

• Arranging for Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal contractor to schedule a pickup for the Ascochlorin waste.

  • Provide a complete and accurate description of the waste on the hazardous waste tag or manifest as required.

• Empty Container Disposal:

  • Empty Ascochlorin containers are also considered hazardous waste until properly decontaminated.

  • Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

  • Collect the rinsate as hazardous liquid waste.[1][2]

  • After triple-rinsing, the container can be managed as non-hazardous waste, such as regular trash or recycling, after defacing the original label.[1] Consult your local regulations and institutional policies for specific requirements.

Quantitative Data Summary

Parameter	Guideline	Source
Storage Limit in Lab	Do not store more than 10 gallons of hazardous waste in your lab.	[3]
Container Fill Level	Do not fill waste containers beyond 90% capacity to prevent spills.	[4]
Empty Container Rinsing	Triple-rinse with a suitable solvent.	[1][2]

Experimental Protocols

Specific experimental protocols for the neutralization or decomposition of Ascochlorin for disposal are not recommended for standard laboratory practice. The accepted and safest method is collection and disposal via a certified hazardous waste management service. In-lab treatment of hazardous waste can be dangerous and is often regulated.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Ascochlorin.

References

• 1. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 2. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. Making sure you're not a bot! [oc-praktikum.de]